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Core Science & Biosynthesis

Foundational

Synthesis of N-Nitroso-Desmethyl-Citalopram Reference Standard: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-desmethyl-citalopram reference standard. N-nitroso-desmeth...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-desmethyl-citalopram reference standard. N-nitroso-desmethyl-citalopram is a potential genotoxic impurity that can arise during the synthesis or degradation of the selective serotonin (B10506) reuptake inhibitor (SSRI), citalopram. The control and monitoring of such impurities are of paramount importance in the pharmaceutical industry to ensure the safety and quality of the final drug product. This document outlines the chemical properties of N-nitroso-desmethyl-citalopram, a detailed, proposed experimental protocol for its synthesis via nitrosation of desmethylcitalopram (B1219260), and methods for its purification and characterization. All quantitative data is presented in clear, tabular formats, and the synthesis workflow is visualized using a process diagram.

Introduction

Citalopram is a widely prescribed antidepressant.[1] During its synthesis or storage, impurities can form, one of which is the N-nitroso derivative of its desmethyl metabolite.[2][3] N-nitrosamines are a class of compounds that are of significant concern due to their potential carcinogenic effects.[4][5] The formation of N-nitroso-desmethyl-citalopram occurs through the reaction of the secondary amine group in desmethylcitalopram with a nitrosating agent, a reaction that can be promoted under acidic conditions.[4][6] Regulatory bodies worldwide require stringent control of such genotoxic impurities in active pharmaceutical ingredients (APIs) and finished drug products. Therefore, the availability of a well-characterized reference standard of N-nitroso-desmethyl-citalopram is essential for the development and validation of analytical methods to detect and quantify this impurity at trace levels.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-nitroso-desmethyl-citalopram is provided in Table 1. This data is critical for the characterization and handling of the reference standard.

Table 1: Chemical and Physical Properties of N-Nitroso-Desmethyl-Citalopram

PropertyValueReference
IUPAC Name N-[3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propyl]-N-methylnitrous amide[7]
Synonyms N-Nitroso Citalopram, N-Nitroso Desmethyl-citalopram, N-Nitroso Escitalopram EP Impurity D[7][8]
Molecular Formula C₁₉H₁₈FN₃O₂[7]
Molecular Weight 339.36 g/mol [7]
Appearance Light Yellow Thick Syrup[9]
Solubility Acetonitrile[9]

Synthesis of N-Nitroso-Desmethyl-Citalopram Reference Standard

The synthesis of N-nitroso-desmethyl-citalopram involves the controlled nitrosation of the precursor, desmethylcitalopram. The following is a proposed experimental protocol based on general chemical principles of nitrosamine (B1359907) formation.

Proposed Experimental Protocol

Materials:

Procedure:

  • Dissolution of Starting Material: Dissolve a known quantity of desmethylcitalopram in dichloromethane in a round-bottom flask.

  • Acidification: Cool the solution in an ice bath (0-5 °C) and slowly add a stoichiometric excess of dilute hydrochloric acid with continuous stirring.

  • Addition of Nitrosating Agent: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the stirred, acidified solution of desmethylcitalopram, maintaining the temperature between 0-5 °C. The reaction is typically monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) for the disappearance of the starting material.

  • Quenching and Neutralization: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the pH of the aqueous layer is neutral (pH ~7).

  • Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer sequentially with deionized water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-nitroso-desmethyl-citalopram.

Purification

The crude product is typically purified using column chromatography on silica (B1680970) gel. The choice of eluent will depend on the polarity of the product and any remaining impurities, but a gradient of ethyl acetate (B1210297) in hexane (B92381) is a common starting point. The fractions containing the pure product are collected and the solvent is evaporated to yield the purified N-nitroso-desmethyl-citalopram as a light-yellow thick syrup.[9]

Analytical Characterization

A comprehensive analytical characterization is necessary to confirm the identity and purity of the synthesized reference standard. The following table summarizes the typical analytical data.

Table 2: Analytical Characterization Data for N-Nitroso-Desmethyl-Citalopram Reference Standard

AnalysisSpecificationResultReference
HPLC Purity ≥ 95%99.81 %[9]
Mass Spectrometry Conforms to the molecular weightConfirmed[9]
¹H NMR Conforms to the structureConfirmed[9]
Infrared (IR) Spectroscopy Conforms to the structureConfirmed[9]
Thermogravimetric Analysis (TGA) Report value (Weight Loss)1.81 %[9]
Potency Calculated based on purity and TGA98 %[9]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of the N-nitroso-desmethyl-citalopram reference standard.

Synthesis_Workflow cluster_synthesis Synthesis cluster_purification Purification & Analysis Start Desmethylcitalopram in Dichloromethane Acidification Acidification with HCl (0-5 °C) Start->Acidification Nitrosation Addition of NaNO₂ solution (0-5 °C) Acidification->Nitrosation Quench Quenching with NaHCO₃ Nitrosation->Quench Extraction Extraction & Washing Quench->Extraction Drying Drying & Concentration Extraction->Drying Crude Crude N-nitroso-desmethyl-citalopram Drying->Crude Purification Column Chromatography Crude->Purification Final_Product Pure N-nitroso-desmethyl-citalopram Purification->Final_Product Analysis Analytical Characterization (HPLC, MS, NMR, IR) Final_Product->Analysis Reference_Standard Reference Standard Analysis->Reference_Standard

Caption: Synthesis and Purification Workflow for N-nitroso-desmethyl-citalopram.

Logical Relationship of Components

The following diagram illustrates the relationship between the starting material, intermediate, and the final nitrosamine impurity.

Logical_Relationship Citalopram Citalopram (API) Desmethylcitalopram Desmethylcitalopram (Metabolite/Impurity) Citalopram->Desmethylcitalopram Demethylation NNitroso_Desmethyl_Citalopram N-nitroso-desmethyl-citalopram (Genotoxic Impurity) Desmethylcitalopram->NNitroso_Desmethyl_Citalopram Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->NNitroso_Desmethyl_Citalopram Nitrosation (Acidic Conditions)

Caption: Formation Pathway of N-nitroso-desmethyl-citalopram.

Conclusion

This technical guide provides a framework for the synthesis and characterization of the N-nitroso-desmethyl-citalopram reference standard. The availability of a high-purity, well-characterized reference standard is a prerequisite for the development of robust analytical methods for the control of this potential genotoxic impurity in citalopram. The proposed synthesis protocol and analytical methods described herein offer a starting point for researchers and drug development professionals working to ensure the quality and safety of pharmaceutical products. It is recommended that all synthesis and handling of N-nitrosamines be conducted with appropriate safety precautions in a well-ventilated fume hood, given their potential carcinogenicity.

References

Exploratory

Characterization of N-nitroso-desmethyl-citalopram by NMR and Mass Spectrometry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of N-nitroso-desmethyl-citalopram, a potenti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of N-nitroso-desmethyl-citalopram, a potential nitrosamine (B1359907) impurity in the active pharmaceutical ingredient (API) citalopram (B1669093). This document outlines detailed experimental protocols for mass spectrometry and provides a framework for nuclear magnetic resonance (NMR) analysis. All quantitative data is presented in structured tables, and experimental workflows are visualized using diagrams to ensure clarity and ease of comparison.

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in drug products containing citalopram.[1] Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide have set stringent limits for the presence of these impurities in pharmaceutical products, necessitating highly sensitive and specific analytical methods for their detection and quantification.[2]

This guide focuses on the characterization of N-nitroso-desmethyl-citalopram (Chemical Formula: C₁₉H₁₈FN₃O₂, Molecular Weight: 339.36 g/mol ) using modern analytical techniques, namely Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3][4][5]

Mass Spectrometry Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level quantification of nitrosamine impurities.[2][6]

Quantitative Data

The following table summarizes the key mass spectrometry parameters for the detection and quantification of N-nitroso-desmethyl-citalopram.

ParameterValueReference
Precursor Ion (m/z) 340.1[7]
Product Ion (Quantifier, m/z) 291.1[2][8]
Product Ion (Qualifier 1, m/z) 263.1[2][8]
Product Ion (Qualifier 2, m/z) 138.0[2][8]
Ionization Mode Electrospray Ionization (ESI), Positive[2][7]
Experimental Protocol: LC-MS/MS Method

This protocol is based on published methods for the analysis of N-nitroso-desmethyl-citalopram.[2][7][8]

2.2.1. Sample Preparation

  • Standard Solution: Prepare a stock solution of N-nitroso-desmethyl-citalopram reference standard in a suitable diluent (e.g., methanol (B129727):water 1:1 v/v).[7] Perform serial dilutions to prepare calibration standards and quality control samples at the desired concentrations.

  • Sample Solution: The extraction of N-nitroso-desmethyl-citalopram from the drug product matrix can be challenging due to matrix effects.[7][9] A common approach involves dissolving the sample in a diluent, followed by centrifugation or filtration to remove undissolved excipients. The sample concentration may need to be optimized to mitigate matrix interference.[7] For example, a sample concentration equivalent to 200 mg of the drug substance in 10 mL of diluent has been suggested.[7]

2.2.2. Chromatographic Conditions

  • Column: A reversed-phase C18 column is suitable for the separation of N-nitroso-desmethyl-citalopram. A Poroshell StableBond-C18 column (150 mm x 4.6 mm, 2.7 µm) has been reported to be effective.[2][8]

  • Mobile Phase:

  • Gradient/Isocratic: An isocratic elution with a 50:50 (v/v) ratio of aqueous to organic mobile phase has been used.[2][8]

  • Flow Rate: 0.5 mL/min.[2][8]

  • Column Temperature: 30 °C.[2][8]

  • Injection Volume: 10 µL.

2.2.3. Mass Spectrometry Conditions

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Primary (Quantifier): 340.1 -> 291.1

    • Confirmatory (Qualifier 1): 340.1 -> 263.1

    • Confirmatory (Qualifier 2): 340.1 -> 138.0

  • Gas Temperatures and Flow Rates: Optimize according to the instrument manufacturer's recommendations.

Nuclear Magnetic Resonance (NMR) Analysis

Hypothetical Quantitative Data

The following table is a placeholder for the expected NMR data. The chemical shifts are highly dependent on the solvent used.

¹H NMR ¹³C NMR
Chemical Shift (ppm) Multiplicity
Data to be determinedData to be determined
Experimental Protocol: NMR Data Acquisition

3.2.1. Sample Preparation

  • Sample Quantity: For ¹H NMR, dissolve 5-25 mg of the N-nitroso-desmethyl-citalopram reference standard in approximately 0.6-0.7 mL of a suitable deuterated solvent. For ¹³C NMR, a higher concentration of 50-100 mg is recommended.[6][10]

  • Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Common choices include chloroform-d (B32938) (CDCl₃), methanol-d₄ (CD₃OD), and dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Filtration: To ensure a homogeneous magnetic field, the sample solution must be free of any particulate matter. Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[6][11]

  • Internal Standard: For accurate chemical shift referencing, an internal standard such as tetramethylsilane (B1202638) (TMS) can be added to the solvent.

3.2.2. NMR Instrument Parameters

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

  • ¹H NMR Acquisition:

    • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

    • Number of Scans: 16 to 64 scans, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 2-4 seconds.

  • ¹³C NMR Acquisition:

    • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

    • Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

    • Relaxation Delay (d1): 2 seconds.

  • 2D NMR Experiments: To aid in the complete assignment of proton and carbon signals, consider acquiring 2D NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Visualizations

The following diagrams illustrate the logical workflow for the characterization of N-nitroso-desmethyl-citalopram.

Experimental Workflow for LC-MS/MS Analysis cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis prep_start Start standard_prep Prepare Standard Solutions prep_start->standard_prep sample_prep Prepare Sample Solutions prep_start->sample_prep lc_separation Chromatographic Separation (C18 Column) standard_prep->lc_separation filtration Filter/Centrifuge sample_prep->filtration filtration->lc_separation ms_detection Mass Spectrometric Detection (ESI+, MRM) lc_separation->ms_detection data_analysis Data Analysis and Quantification ms_detection->data_analysis

Caption: Workflow for LC-MS/MS analysis of N-nitroso-desmethyl-citalopram.

Experimental Workflow for NMR Analysis cluster_0 Sample Preparation cluster_1 NMR Data Acquisition prep_start Start dissolve Dissolve Sample in Deuterated Solvent prep_start->dissolve filter Filter into NMR Tube dissolve->filter nmr_acq Acquire 1D (¹H, ¹³C) and 2D NMR Spectra filter->nmr_acq data_proc Process and Analyze Spectra nmr_acq->data_proc structure_elucid Structural Elucidation and Assignment data_proc->structure_elucid

Caption: Workflow for NMR analysis of N-nitroso-desmethyl-citalopram.

References

Foundational

N-Nitroso-Desmethyl-Citalopram: A Technical Guide to Formation Kinetics and Mechanism

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry. As a potential mutag...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry. As a potential mutagen, its presence in the antidepressant drug citalopram, and its active enantiomer escitalopram, is strictly regulated. This technical guide provides an in-depth analysis of the formation kinetics and mechanism of N-nitroso-desmethyl-citalopram, offering valuable insights for researchers, scientists, and drug development professionals involved in quality control and risk mitigation.

N-nitroso-desmethyl-citalopram originates from the reaction of desmethylcitalopram (B1219260), a primary metabolite and impurity of citalopram, with a nitrosating agent.[1][2] The formation of this N-nitroso compound is a classic example of N-nitrosation of a secondary amine.[3][4] Understanding the underlying chemical principles, reaction kinetics, and influencing factors is paramount for developing effective control strategies during drug substance and product manufacturing and storage.

Mechanism of Formation

The formation of N-nitroso-desmethyl-citalopram proceeds through the electrophilic attack of a nitrosating agent on the secondary amine nitrogen of desmethylcitalopram. The most common nitrosating agent in pharmaceutical contexts is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[3][5]

The overall mechanism can be broken down into two primary stages:

  • Formation of the Nitrosating Agent: In an acidic aqueous solution, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂). Two molecules of nitrous acid can then equilibrate to form dinitrogen trioxide (N₂O₃), a potent nitrosating agent. The formation of N₂O₃ is often the rate-determining step in the overall reaction.[6][7]

  • Nucleophilic Attack by the Amine: The lone pair of electrons on the nitrogen atom of desmethylcitalopram acts as a nucleophile, attacking the electrophilic nitrogen of the nitrosating agent (e.g., N₂O₃ or the nitrosonium ion, NO⁺, which can also be formed from nitrous acid). This is followed by deprotonation to yield the stable N-nitroso-desmethyl-citalopram.[3][4]

The reaction is highly pH-dependent. Acidic conditions favor the formation of the nitrosating agent, but at very low pH, the secondary amine becomes protonated, rendering it non-nucleophilic and thus inhibiting the reaction.[4][8]

G cluster_0 Stage 1: Formation of Nitrosating Agent cluster_1 Stage 2: Nucleophilic Attack Nitrite (NO2-) Nitrite (NO2-) Nitrous Acid (HNO2) Nitrous Acid (HNO2) Nitrite (NO2-)->Nitrous Acid (HNO2) + H+ Nitrous Acid (HNO2)->Nitrite (NO2-) - H+ Dinitrogen Trioxide (N2O3) Dinitrogen Trioxide (N2O3) Nitrous Acid (HNO2)->Dinitrogen Trioxide (N2O3) + HNO2 Dinitrogen Trioxide (N2O3)->Nitrous Acid (HNO2) - HNO2 Desmethylcitalopram Desmethylcitalopram Intermediate Intermediate Desmethylcitalopram->Intermediate + N2O3 N-nitroso-desmethyl-citalopram N-nitroso-desmethyl-citalopram Intermediate->N-nitroso-desmethyl-citalopram - HNO2

Figure 1: General mechanism of N-nitroso-desmethyl-citalopram formation.

Kinetics of Formation

Under conditions where dinitrogen trioxide (N₂O₃) is the primary nitrosating agent, the reaction rate is typically second order with respect to the concentration of nitrous acid and first order with respect to the concentration of the unprotonated secondary amine.

Rate = k [R₂NH] [HNO₂]²

Where:

  • k is the rate constant

  • [R₂NH] is the concentration of the unprotonated secondary amine (desmethylcitalopram)

  • [HNO₂] is the concentration of nitrous acid

The following tables summarize the key factors influencing the formation kinetics of N-nitroso-desmethyl-citalopram.

FactorEffect on Reaction RateRationale
pH Optimal rate typically between pH 3 and 4.[4][8]Acidic conditions are required to form the nitrosating agent (HNO₂ and subsequently N₂O₃) from nitrite.[3] At very low pH, the amine is protonated, reducing its nucleophilicity and slowing the reaction.[4] At pH > 7, the concentration of the active nitrosating species is significantly reduced.[8]
Temperature Increased temperature accelerates the reaction rate.[3][5]As with most chemical reactions, higher temperatures provide more kinetic energy to the reacting molecules, increasing the frequency and energy of collisions, leading to a faster reaction.
Concentration of Desmethylcitalopram The rate is directly proportional to the concentration of the unprotonated form of desmethylcitalopram.Desmethylcitalopram is a reactant in the nitrosation reaction.
Concentration of Nitrite The rate is proportional to the square of the nitrite concentration.[6][9]Two molecules of nitrous acid (formed from nitrite) are required to form the active nitrosating agent, dinitrogen trioxide (N₂O₃).
Presence of Catalysts Carbonyl compounds, such as formaldehyde, can catalyze the reaction, especially at neutral or basic pH.[10]Carbonyl compounds can react with the secondary amine to form an iminium ion, which is more susceptible to nitrosation.[10]
Presence of Inhibitors Antioxidants like ascorbic acid (Vitamin C) can inhibit the reaction.[3]Ascorbic acid can reduce the nitrosating agent, preventing it from reacting with the amine.

Experimental Protocols

General Protocol for N-Nitrosation of Desmethylcitalopram (for reference standard synthesis)

This protocol is a generalized procedure based on common methods for the N-nitrosation of secondary amines.

Materials:

  • Desmethylcitalopram

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl) or another suitable acid

  • Dichloromethane (DCM) or other suitable organic solvent

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate (B86663) or magnesium sulfate

  • Deionized water

Procedure:

  • Dissolve a known quantity of desmethylcitalopram in an appropriate organic solvent (e.g., DCM).

  • In a separate flask, prepare an aqueous solution of sodium nitrite.

  • Cool both solutions in an ice bath to 0-5 °C.

  • Slowly add the sodium nitrite solution to the desmethylcitalopram solution with vigorous stirring.

  • While maintaining the low temperature, slowly add a dilute solution of hydrochloric acid dropwise to the reaction mixture to achieve a pH of approximately 3-4.

  • Allow the reaction to stir at 0-5 °C for a specified period (e.g., 1-2 hours), monitoring the progress by a suitable analytical technique (e.g., TLC or LC-MS).

  • Once the reaction is complete, transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid.

  • Separate the organic layer and wash it with deionized water.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude N-nitroso-desmethyl-citalopram.

  • Purify the crude product using a suitable technique, such as column chromatography.

G Start Start Dissolve Desmethylcitalopram Dissolve Desmethylcitalopram Start->Dissolve Desmethylcitalopram Prepare NaNO2 Solution Prepare NaNO2 Solution Start->Prepare NaNO2 Solution Cool Solutions Cool Solutions Dissolve Desmethylcitalopram->Cool Solutions Prepare NaNO2 Solution->Cool Solutions Mix Solutions Mix Solutions Cool Solutions->Mix Solutions Acidify Acidify Mix Solutions->Acidify React React Acidify->React Neutralize Neutralize React->Neutralize Extract Extract Neutralize->Extract Dry Dry Extract->Dry Concentrate Concentrate Dry->Concentrate Purify Purify Concentrate->Purify End End Purify->End

Figure 2: Experimental workflow for the synthesis of N-nitroso-desmethyl-citalopram.
Analytical Method for Quantification of N-Nitroso-Desmethyl-Citalopram

Sensitive and specific analytical methods are crucial for the detection and quantification of N-nitroso-desmethyl-citalopram at trace levels. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used technique for this purpose.[11][12][13]

Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column is commonly used.[11]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[11][12]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40 °C.

  • Injection Volume: Typically 5-10 µL.

Mass Spectrometric Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-citalopram would be monitored for quantification and confirmation.

Sample Preparation:

  • The drug substance or drug product is dissolved in a suitable solvent, which may be the mobile phase.

  • The solution is then filtered through a 0.22 µm filter before injection into the LC-MS/MS system.

Conclusion

The formation of N-nitroso-desmethyl-citalopram is a well-understood chemical process governed by the principles of secondary amine nitrosation. The reaction kinetics are highly dependent on pH, temperature, and the concentrations of the precursor amine and nitrosating agent. By understanding these factors, pharmaceutical scientists and manufacturers can develop and implement effective risk mitigation strategies. These may include sourcing raw materials with low nitrite content, controlling the pH of manufacturing processes, and using appropriate storage conditions. Furthermore, the use of highly sensitive analytical methods, such as LC-MS/MS, is essential for ensuring that levels of this potential impurity are maintained below the stringent regulatory limits, thereby safeguarding patient safety.

References

Exploratory

Unveiling the Toxicological Profile of N-nitroso-desmethyl-citalopram: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form in drug products containing th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form in drug products containing the active pharmaceutical ingredient citalopram.[1] Nitrosamine impurities are a class of compounds of significant concern to the pharmaceutical industry and regulatory bodies due to their potential carcinogenic properties.[1] This technical guide provides an in-depth overview of the current toxicological understanding of N-nitroso-desmethyl-citalopram, focusing on the regulatory frameworks and toxicological principles applied in the absence of extensive compound-specific data. The guide will detail the Carcinogenic Potency Categorization Approach (CPCA), the use of read-across toxicological assessments, and the standard experimental protocols for evaluating the genotoxicity of such impurities.

Toxicological Assessment of N-nitroso-desmethyl-citalopram

Direct, comprehensive non-clinical toxicology studies on N-nitroso-desmethyl-citalopram, such as long-term carcinogenicity, chronic toxicity, or reproductive toxicity studies, are not extensively available in the public domain. Consequently, its toxicological evaluation relies heavily on a combination of computational methodologies and data from structurally related compounds, a practice endorsed by regulatory agencies to ensure patient safety while avoiding unnecessary animal testing.

Acceptable Intake (AI) Limits

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established acceptable intake (AI) limits for various nitrosamine impurities. These limits represent a daily exposure level that is considered to pose a negligible cancer risk over a lifetime. The AI for N-nitroso-desmethyl-citalopram has been a subject of regulatory discussion and is based on the Carcinogenic Potency Categorization Approach (CPCA).[2][3]

ImpurityRegulatory BodyAcceptable Intake (AI) Limit (ng/day)Basis for Limit
N-nitroso-desmethyl-citalopram EMA100Read-across from surrogate
N-nitroso-desmethyl-citalopram Health Canada100CPCA

Note: AI limits are subject to revision by regulatory agencies as new data becomes available.

Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a scientific framework that assigns a nitrosamine impurity to a specific potency category based on its chemical structure.[2][4][5] This approach is founded on the understanding that the carcinogenic potency of a nitrosamine is largely determined by its molecular structure, which influences its metabolic activation to a DNA-reactive species.[5] The CPCA considers activating and deactivating features within the molecule to assign it to one of five categories, each with a corresponding AI limit.[2][3]

Potency CategoryDescriptionRecommended AI Limit (ng/day)
1 High carcinogenic potency18 or 26.5
2 Potent, similar to well-characterized nitrosamines like NDMA100
3 Less potent than Category 2400
4 Moderately potent1500
5 Least potent1500

N-nitroso-desmethyl-citalopram is categorized based on its structural features, leading to the assignment of its acceptable intake limit.

Read-Across Toxicological Assessment

In the absence of direct toxicological data, the principle of "read-across" is employed. This involves using data from a well-studied, structurally similar compound (a surrogate) to predict the toxicity of the substance of interest.[6] For N-nitroso-desmethyl-citalopram, potential surrogates considered by the scientific community include N-nitroso-desmethyl-amitriptyline and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (B1679377) (NNK), due to structural similarities in the N-nitroso-N-methyl-N-alkylaryl chemical class.[6][7][8] The toxicological data from these surrogates informs the predicted carcinogenic potency of N-nitroso-desmethyl-citalopram.

For instance, N-nitroso-desmethyl-amitriptyline is a structurally related NDSRI for which some toxicological data may be available, including in vivo mutagenicity studies.[6] The rationale for selecting a surrogate is based on the similarity of the chemical environment around the N-nitroso group, which is critical for its metabolic activation and carcinogenic potential.

Experimental Protocols for Genotoxicity Assessment

Standard in vitro assays are crucial for assessing the mutagenic and genotoxic potential of nitrosamine impurities. The following are detailed methodologies for key experiments cited in the evaluation of NDSRIs.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Enhanced Ames Test is a modification of the standard Ames test designed to improve the detection of mutagenic nitrosamines.[9][10][11][12][13]

Objective: To detect point mutations (base substitutions and frameshifts) in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of Escherichia coli.

Methodology:

  • Strains: A panel of bacterial strains is used, typically S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[12]

  • Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction). For nitrosamines, both rat and hamster liver S9 are recommended, often at a higher concentration (e.g., 30%) than in the standard Ames test.[12]

  • Procedure (Pre-incubation method):

    • The test compound, bacterial culture, and S9 mix (if used) are incubated together at 37°C for a defined period (e.g., 30 minutes).[12]

    • Molten top agar (B569324) is added to the mixture.

    • The entire mixture is poured onto minimal glucose agar plates.

    • Plates are incubated at 37°C for 48-72 hours.

  • Data Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A compound is considered mutagenic if it induces a reproducible, dose-related increase in the number of revertant colonies.

  • Positive Controls: Known mutagens, including specific nitrosamines like N-nitrosodimethylamine (NDMA), are used as positive controls to ensure the validity of the test system.[9]

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[14][15][16][17][18]

Objective: To assess the clastogenic (chromosome breaking) and aneugenic (whole chromosome loss or gain) potential of a substance in mammalian cells.

Methodology:

  • Cell Line: Human lymphoblastoid TK6 cells are a commonly used cell line for this assay.[15][19]

  • Metabolic Activation: The assay is conducted with and without an S9 metabolic activation system.

  • Procedure:

    • Cells are exposed to the test compound at various concentrations for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.

    • After exposure, the cells are washed and cultured in fresh medium.

    • Cytochalasin B is added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.[14][16]

    • Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

  • Data Analysis: The frequency of micronucleated cells in the binucleated cell population is determined by microscopic examination. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

  • Cytotoxicity Assessment: Concurrent cytotoxicity assays are performed to ensure that the tested concentrations are not excessively toxic to the cells.

In Vitro Mammalian Cell Gene Mutation Test (e.g., TK6 Assay)

This assay detects gene mutations in mammalian cells. The TK6 assay is a widely used method for this purpose.[15][20][21][22][23]

Objective: To detect forward mutations at a specific genetic locus, such as the thymidine (B127349) kinase (TK) gene.

Methodology:

  • Cell Line: Human lymphoblastoid TK6 cells, which are heterozygous at the TK locus (TK+/-), are used.[15]

  • Metabolic Activation: The assay is performed with and without an S9 metabolic activation system.

  • Procedure:

    • Cells are exposed to the test compound for a defined period.

    • After exposure, the cells are washed and cultured for a period to allow for the expression of any induced mutations.

    • Cells are then plated in the presence of a selective agent, such as trifluorothymidine (TFT). Wild-type cells with a functional TK enzyme will incorporate the toxic TFT and die, while mutant cells lacking TK activity will survive and form colonies.

  • Data Analysis: The number of mutant colonies is counted, and the mutant frequency is calculated. A significant and dose-dependent increase in mutant frequency indicates a mutagenic effect.

  • Toxicity Measurement: Relative survival or cloning efficiency is determined to assess the cytotoxicity of the test compound.

Visualizations

Logical Relationship: Carcinogenic Potency Categorization Approach (CPCA)

CPCA_Workflow cluster_input Input cluster_assessment Structural Assessment cluster_categorization Categorization & AI Limit Nitrosamine_Impurity N-nitroso-desmethyl-citalopram Structure Structural_Features Identify Activating & Deactivating Structural Features Nitrosamine_Impurity->Structural_Features Potency_Score Calculate Potency Score Structural_Features->Potency_Score Potency_Category Assign to Potency Category (1 to 5) Potency_Score->Potency_Category AI_Limit Determine Acceptable Intake (AI) Limit Potency_Category->AI_Limit

Caption: Workflow for the Carcinogenic Potency Categorization Approach (CPCA).

Experimental Workflow: Enhanced Ames Test

Enhanced_Ames_Test_Workflow cluster_prep Preparation cluster_procedure Procedure cluster_analysis Data Analysis Test_Compound N-nitroso-desmethyl-citalopram Pre_incubation Pre-incubation (37°C) (Test Compound + Bacteria + S9) Test_Compound->Pre_incubation Bacterial_Strains Bacterial Strains (e.g., S. typhimurium, E. coli) Bacterial_Strains->Pre_incubation S9_Mix Metabolic Activation (Rat & Hamster S9) S9_Mix->Pre_incubation Plating Plating on Minimal Agar Pre_incubation->Plating Incubation Incubation (48-72h) Plating->Incubation Colony_Counting Count Revertant Colonies Incubation->Colony_Counting Result Assess Mutagenicity Colony_Counting->Result

Caption: Experimental workflow for the Enhanced Ames Test.

Signaling Pathway: General Mechanism of Nitrosamine Carcinogenicity

Nitrosamine_Carcinogenicity cluster_activation Metabolic Activation cluster_damage DNA Damage & Consequences Nitrosamine N-nitroso-desmethyl-citalopram Alpha_Hydroxylation α-Hydroxylation (CYP450 Enzymes) Nitrosamine->Alpha_Hydroxylation Unstable_Intermediate Unstable α-hydroxy nitrosamine Alpha_Hydroxylation->Unstable_Intermediate Diazonium_Ion Alkyldiazonium Ion Unstable_Intermediate->Diazonium_Ion DNA_Adducts DNA Adducts Diazonium_Ion->DNA_Adducts Mutation Mutation DNA_Adducts->Mutation Cancer Cancer Initiation Mutation->Cancer

Caption: General metabolic activation pathway leading to nitrosamine carcinogenicity.

Conclusion

The toxicological assessment of N-nitroso-desmethyl-citalopram exemplifies the modern, science-based approach to evaluating the risks of nitrosamine impurities in pharmaceuticals. In the absence of extensive compound-specific data, a combination of the Carcinogenic Potency Categorization Approach and read-across toxicology provides a robust framework for establishing safe exposure limits. The genotoxicity of such impurities is further investigated using a battery of highly standardized in vitro assays, including the Enhanced Ames Test, the in vitro micronucleus assay, and mammalian cell gene mutation tests. This comprehensive strategy ensures that potential risks are adequately controlled, safeguarding patient health while adhering to rigorous scientific and regulatory standards. Further research into the specific toxicological properties of N-nitroso-desmethyl-citalopram would be beneficial to refine these assessments.

References

Foundational

In Vitro Evaluation of N-nitroso-desmethyl-citalopram: A Technical Guide for Drug Development Professionals

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: This document synthesizes publicly available information on the in vitro assessment of N-nitroso-desmethyl-citalopra...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available information on the in vitro assessment of N-nitroso-desmethyl-citalopram and related nitrosamine (B1359907) impurities. As of the compilation of this guide, specific in vitro genotoxicity and mutagenicity data for N-nitroso-desmethyl-citalopram are not publicly available. The experimental protocols and data presented are based on established methods for the evaluation of Nitrosamine Drug Substance-Related Impurities (NDSRIs) and may utilize surrogate data from structurally related compounds to provide a comprehensive framework for risk assessment.

Executive Summary

N-nitroso-desmethyl-citalopram is a nitrosamine impurity of the selective serotonin (B10506) reuptake inhibitor (SSRI), citalopram (B1669093). Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry and regulatory bodies due to their potential as potent genotoxic carcinogens. N-nitroso-desmethyl-citalopram is classified as a Category 1 carcinogenic potency impurity, with a stringent acceptable intake (AI) limit of 26.5 ng/day, underscoring the critical need for sensitive analytical methods and thorough toxicological evaluation.[1][2][3] This technical guide provides a comprehensive overview of the in vitro methodologies for the detection, quantification, and genotoxicity assessment of N-nitroso-desmethyl-citalopram, intended to support risk assessment and control strategies in drug development.

Analytical Methodologies for Detection and Quantification

The accurate quantification of N-nitroso-desmethyl-citalopram at trace levels is paramount for ensuring patient safety and regulatory compliance. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Quantification

This protocol is based on a validated method for the quantification of N-nitroso-desmethyl-citalopram in drug formulations.[1][2][3]

2.1.1 Sample Preparation

  • Drug Substance: Accurately weigh 200 mg of the citalopram drug substance into a 10 mL volumetric flask.

  • Dissolution: Add a diluent (e.g., 1:1 methanol (B129727) and 10mM ammonium (B1175870) formate (B1220265) with 0.1% ammonia (B1221849) solution, pH 6.0) to the flask and sonicate to dissolve the sample completely.

  • Dilution: Dilute to the mark with the diluent.

  • Filtration: Filter the solution through a 0.22 µm syringe filter into an LC vial.

2.1.2 Chromatographic and Mass Spectrometric Conditions

ParameterCondition
LC System UHPLC or equivalent
Column Poroshell StableBond-C18 (150 mm x 4.6 mm, 2.7 µm) or Zorbax Eclipse Plus Phenyl Hexyl (150 x 2.1 mm, 1.8 µm)
Column Temperature 30 °C
Mobile Phase A 50 mM Formic Acid Buffer or 10mM Ammonium Formate + 0.1% Ammonia Solution (pH 6.0)
Mobile Phase B Acetonitrile or 0.1% Formic Acid in Methanol
Flow Rate 0.5 mL/min
Elution Mode Isocratic (50:50 v/v) or Gradient
Injection Volume 5-10 µL
Mass Spectrometer Triple Quadrupole
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
MRM Transitions Precursor Ion (m/z): 340.1; Product Ions (m/z): 291.1 (Quantifier), 138.0 (Qualifier), 262.8 (Qualifier)

2.1.3 Data Presentation: Representative LC-MS/MS Method Parameters

ParameterValueReference
Limit of Detection (LOD) 0.01 ng/mLGeneric data for sensitive nitrosamine methods
Limit of Quantification (LOQ) 0.03 ng/mLGeneric data for sensitive nitrosamine methods
Linearity (r²) > 0.99[2]
Accuracy (Recovery) 85-115%Generic data for validated methods
Precision (%RSD) < 15%Generic data for validated methods

In Vitro Genotoxicity Assessment

While specific genotoxicity data for N-nitroso-desmethyl-citalopram is not publicly available, the evaluation of NDSRIs typically involves a battery of in vitro tests to assess their mutagenic and clastogenic potential. The following protocols are standard for this class of compounds.

Experimental Protocol: Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Enhanced Ames Test is recommended for nitrosamines to overcome the limitations of the standard assay, particularly concerning metabolic activation.

  • Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA(pKM101).

  • Metabolic Activation: Aroclor-induced hamster liver S9 fraction, used at a final concentration of 10% and 30% in the S9 mix. A parallel experiment without S9 is also conducted.

  • Test Compound Preparation: N-nitroso-desmethyl-citalopram is dissolved in a suitable solvent (e.g., DMSO). A range of concentrations is tested.

  • Assay Procedure (Pre-incubation method):

    • To a sterile tube, add 0.1 mL of the appropriate bacterial culture, 0.5 mL of S9 mix (or buffer for non-activation arms), and 0.1 mL of the test compound solution.

    • Incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

    • Add 2.0 mL of top agar (B569324) (maintained at 45°C) to the tube, vortex briefly, and pour onto the surface of a minimal glucose agar plate.

    • Incubate the plates at 37°C for 48-72 hours.

  • Data Analysis: The number of revertant colonies per plate is counted. A positive response is defined as a concentration-related increase in the number of revertants to at least twice the solvent control value.

Experimental Protocol: In Vitro Micronucleus Assay in Human TK6 Cells

This assay detects both clastogenic and aneugenic events, providing a broader assessment of chromosomal damage. The protocol is based on OECD Test Guideline 487.

  • Cell Line: Human lymphoblastoid TK6 cells.

  • Metabolic Activation: As in the Ames test, hamster liver S9 is used for metabolic activation.

  • Test Compound Exposure:

    • Short-term treatment with S9: Cells are treated for 3-6 hours with a range of concentrations of N-nitroso-desmethyl-citalopram in the presence of S9 mix. After exposure, cells are washed and cultured for a recovery period equivalent to 1.5-2 normal cell cycle lengths.

    • Short-term treatment without S9: Similar to the above, but without the S9 mix.

    • Long-term treatment without S9: Cells are continuously exposed for 1.5-2 normal cell cycle lengths.

  • Cytotoxicity Assessment: A parallel cytotoxicity assay (e.g., relative population doubling) is performed to determine the appropriate concentration range. The highest concentration tested should induce approximately 50-60% cytotoxicity.

  • Micronucleus Staining and Scoring: After the recovery period, cells are harvested, treated with a hypotonic solution, fixed, and stained with a DNA-specific dye (e.g., acridine (B1665455) orange or propidium (B1200493) iodide). Micronuclei are scored in at least 2000 cells per concentration using flow cytometry or microscopy.

  • Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells indicates a positive result.

Data Presentation: Representative Genotoxicity Data for NDSRIs

The following table presents hypothetical, yet representative, data for a potent NDSRI, illustrating expected outcomes in the described assays.

AssayEndpointResult with Metabolic Activation (S9)Result without Metabolic Activation (S9)
Enhanced Ames Test Mutagenicity (Fold increase over control)Positive (e.g., 5-fold increase in TA100)Negative
In Vitro Micronucleus Micronucleus Induction (Fold increase over control)Positive (e.g., 3-fold increase in TK6 cells)Negative or Weakly Positive

Signaling Pathways and Mechanisms of Action

The genotoxicity of nitrosamines is primarily mediated by their metabolic activation into reactive electrophilic species that can form adducts with DNA.

Metabolic Activation Pathway

N-nitroso-desmethyl-citalopram, like other N-nitrosamines, is expected to undergo metabolic activation primarily through cytochrome P450 (CYP) enzymes in the liver. The key step is the α-hydroxylation of the carbon atom adjacent to the nitroso group. This creates an unstable intermediate that spontaneously decomposes to form a highly reactive alkyldiazonium ion. For N-nitroso-desmethyl-citalopram, this would be a methyl diazonium ion.

G cluster_0 In Vitro System (e.g., Liver S9) NNDC N-nitroso-desmethyl-citalopram AH_NNDC α-hydroxy-N-nitroso- desmethyl-citalopram (Unstable Intermediate) NNDC->AH_NNDC CYP450-mediated α-hydroxylation Decomposition Spontaneous Decomposition AH_NNDC->Decomposition MDI Methyl Diazonium Ion (Reactive Electrophile) Decomposition->MDI FA Formaldehyde Decomposition->FA

Metabolic activation of N-nitroso-desmethyl-citalopram.
Genotoxicity Signaling Pathway

The reactive methyl diazonium ion can alkylate DNA bases, primarily at the N7 and O6 positions of guanine (B1146940) and the N3 position of adenine. The formation of O6-methylguanine is particularly mutagenic as it can mispair with thymine (B56734) during DNA replication, leading to G:C to A:T transition mutations. This DNA damage triggers cellular DNA damage response (DDR) pathways, which can lead to cell cycle arrest, apoptosis, or, if the damage is not properly repaired, mutations and chromosomal aberrations.

G MDI Methyl Diazonium Ion DNA Nuclear DNA MDI->DNA Alkylation DNA_Adducts DNA Adducts (e.g., O6-methylguanine) DNA->DNA_Adducts Replication DNA Replication DNA_Adducts->Replication DDR DNA Damage Response (e.g., ATM/ATR, p53) DNA_Adducts->DDR Mutation G:C to A:T Transition Mutation Replication->Mutation Chromosomal_Damage Chromosomal Damage (Micronucleus Formation) Mutation->Chromosomal_Damage CCA Cell Cycle Arrest DDR->CCA Apoptosis Apoptosis DDR->Apoptosis Repair DNA Repair DDR->Repair DDR->Chromosomal_Damage

Proposed genotoxicity pathway of N-nitroso-desmethyl-citalopram.

Experimental Workflows

Overall In Vitro Assessment Workflow

The assessment of N-nitroso-desmethyl-citalopram involves a tiered approach, starting with sensitive analytical detection and followed by a battery of in vitro genotoxicity tests.

G cluster_workflow In Vitro Assessment Workflow start Drug Substance / Product (Citalopram) analytics LC-MS/MS Quantification of N-nitroso-desmethyl-citalopram start->analytics genotox In Vitro Genotoxicity Assessment analytics->genotox ames Enhanced Ames Test genotox->ames micronucleus In Vitro Micronucleus Assay (TK6 Cells) genotox->micronucleus risk_assessment Risk Assessment (Compare to AI limit) ames->risk_assessment micronucleus->risk_assessment end Control Strategy risk_assessment->end

Workflow for the in vitro assessment of N-nitroso-desmethyl-citalopram.

Conclusion

The potential presence of N-nitroso-desmethyl-citalopram in citalopram drug products necessitates a robust analytical and toxicological evaluation. This guide provides a framework for the in vitro assessment of this potent impurity, based on state-of-the-art methodologies for nitrosamine analysis. While awaiting specific data for N-nitroso-desmethyl-citalopram, the provided protocols and mechanistic insights, derived from studies on related NDSRIs, offer a solid foundation for drug development professionals to design and execute appropriate risk assessment and control strategies. The use of highly sensitive LC-MS/MS methods and a comprehensive battery of in vitro genotoxicity assays, including the Enhanced Ames Test and the in vitro micronucleus assay, are critical components of this process.

References

Exploratory

Genotoxicity Assessment of N-Nitroso-Desmethyl-Citalopram: A Technical Guide

Audience: Researchers, scientists, and drug development professionals. Core Content: This guide provides a comprehensive overview of the methodologies and data interpretation required for the genotoxicity assessment of N...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the methodologies and data interpretation required for the genotoxicity assessment of N-nitroso-desmethyl-citalopram (NDCit), a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the selective serotonin (B10506) reuptake inhibitors (SSRIs) Citalopram (B1669093) and Escitalopram (B1671245).

Introduction

N-nitroso-desmethyl-citalopram is a genotoxic and potentially carcinogenic nitrosamine impurity that can form during the synthesis, processing, or storage of citalopram or escitalopram.[1] Nitrosamine impurities are classified as a "cohort of concern" by international regulatory bodies due to their high mutagenic and carcinogenic potential.[2][3] The presence of such impurities in pharmaceutical products is a significant patient safety concern, necessitating rigorous risk assessment and control strategies.[3][4]

NDCit is formed through the nitrosation of the secondary amine in the desmethylated intermediate of the parent drug.[1][5] Based on its chemical structure, N-nitroso-desmethyl-citalopram is classified under the FDA's Carcinogenic Potency Categorization Approach (CPCA) as a Potency Category 1 compound, which corresponds to the most potent carcinogens. This classification results in a stringent acceptable intake (AI) limit of 26.5 ng/day to mitigate potential cancer risk.[1]

A thorough genotoxicity assessment is mandatory to characterize the hazard posed by NDCit. This assessment typically follows a standard battery of in vitro tests designed to detect the two primary endpoints of genotoxicity: gene mutations and chromosomal damage.

Genotoxicity_Testing_Strategy cluster_0 Initial Hazard Identification cluster_1 Endpoint Assessed Ames Bacterial Reverse Mutation Assay (Ames Test) - Enhanced Protocol for Nitrosamines GeneMutation Gene Mutation Ames->GeneMutation Detects point mutations & frameshifts Micronucleus In Vitro Mammalian Cell Micronucleus Test ChromoDamage Chromosomal Damage (Clastogenicity & Aneugenicity) Micronucleus->ChromoDamage Detects chromosome breaks & chromosome loss Chromosome In Vitro Mammalian Chromosomal Aberration Test Chromosome->ChromoDamage Detects structural aberrations

Caption: Overall strategy for in vitro genotoxicity assessment.

Bacterial Reverse Mutation (Ames) Test

The Ames test is the primary assay for detecting mutagenic potential. For nitrosamines, standard protocols have shown reduced sensitivity, leading regulatory agencies like the FDA and EMA to recommend an "Enhanced Ames Test".[6][7][8] This enhanced protocol incorporates specific conditions to maximize the detection of mutagenicity for this chemical class.[7][8][9]

Experimental Protocol: Enhanced Ames Test

This protocol is based on OECD Test Guideline 471 with modifications recommended for nitrosamines.[7]

  • Tester Strains: A minimum of five strains should be used: Salmonella typhimurium TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[7]

  • Metabolic Activation: The assay is conducted with and without a post-mitochondrial fraction (S9). For nitrosamine testing, the use of S9 from two species is required:

    • Rat Liver S9: Prepared from rodents treated with phenobarbital/β-naphthoflavone inducers, used at a final concentration of 30% in the S9 mix.[7]

    • Hamster Liver S9: Prepared similarly from hamsters, also used at a 30% concentration. Hamster S9 often provides greater sensitivity for nitrosamine activation.[7][10][11]

  • Assay Method: The pre-incubation method is mandatory.[7][8]

    • The test article, bacterial culture, and S9 mix (or buffer for non-activated conditions) are incubated for 30 minutes at 37°C with shaking.[7][11]

    • Following incubation, molten top agar (B569324) is added, and the mixture is poured onto minimal glucose agar plates.

  • Dose Selection: A preliminary toxicity assay is performed to determine the appropriate concentration range. At least five analyzable concentrations should be tested in triplicate.

  • Controls:

    • Negative/Solvent Control: The solvent used to dissolve NDCit.

    • Positive Controls: Strain-specific mutagens are used for each condition (e.g., NDMA for TA100 with S9 activation).[7]

  • Incubation and Scoring: Plates are incubated for 48-72 hours at 37°C. The number of revertant colonies per plate is then counted.

  • Data Evaluation: A positive result is defined as a concentration-related increase in revertant colonies and/or a reproducible increase of at least twofold over the solvent control for at least one strain.

Enhanced_Ames_Test_Workflow cluster_s9 Metabolic Activation start Prepare Bacterial Strains (e.g., TA100, WP2 uvrA) prep_test Prepare NDCit Concentrations & Positive/Negative Controls start->prep_test pre_inc Pre-incubation (30 min, 37°C) Test Article + Bacteria + (S9 Mix or Buffer) prep_test->pre_inc plate Add Top Agar & Pour on Minimal Agar Plates pre_inc->plate incubate Incubate Plates (48-72 hours, 37°C) plate->incubate count Count Revertant Colonies incubate->count analyze Analyze Data (Fold Increase, Dose-Response) count->analyze result Determine Mutagenicity analyze->result no_s9 Without S9 no_s9->pre_inc rat_s9 With 30% Rat S9 rat_s9->pre_inc hamster_s9 With 30% Hamster S9 hamster_s9->pre_inc

Caption: Workflow for the Enhanced Ames Test for nitrosamines.

Data Presentation: Ames Test

The following data is illustrative and does not represent actual experimental results.

Tester StrainMetabolic ActivationNDCit Conc. (µ g/plate )Mean Revertants ± SDFold IncreaseResult
TA100 None (-S9)0 (Solvent)135 ± 12-Negative
1140 ± 151.0
10148 ± 111.1
Rat S9 (30%) 0 (Solvent)142 ± 14-Positive
1295 ± 252.1
10650 ± 484.6
Hamster S9 (30%) 0 (Solvent)155 ± 18-Positive
1480 ± 333.1
101150 ± 957.4
WP2 uvrA Hamster S9 (30%) 0 (Solvent)45 ± 6-Positive
198 ± 102.2
10250 ± 215.6

In Vitro Mammalian Cell Micronucleus Test

This assay detects chromosomal damage by identifying micronuclei, which are small, membrane-bound DNA fragments or whole chromosomes left behind in the cytoplasm after cell division. It can detect both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events.[12][13] The cytokinesis-block method is preferred as it ensures that only cells that have undergone division are scored.[12][13]

Experimental Protocol: Micronucleus Test

This protocol is based on OECD Test Guideline 487.

  • Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.[14][15]

  • Treatment Conditions:

    • Short Treatment (3-4 hours): Conducted with and without S9 metabolic activation. After treatment, the cells are washed and cultured for a recovery period (1.5-2 normal cell cycles).[16]

    • Long Treatment (24 hours): Conducted without S9 activation.

  • Cytokinesis Block: Cytochalasin B (CytoB) is added to the culture medium after treatment to block cytokinesis, resulting in binucleated cells.[13]

  • Harvesting and Staining: Cells are harvested, subjected to a mild hypotonic treatment, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).[13]

  • Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.

  • Cytotoxicity Measurement: Cytotoxicity is assessed by measuring the reduction in cell proliferation, typically using the Cytokinesis-Block Proliferation Index (CBPI) or Relative Population Doubling (RPD).

  • Data Evaluation: A positive result is indicated by a statistically significant, dose-dependent increase in the frequency of micronucleated cells. The increase should exceed the historical negative control range.

Micronucleus_Assay_Workflow start Seed Mammalian Cells (e.g., TK6, CHO) treat Treat cells with NDCit (+/- S9 activation) start->treat wash Wash & Remove Test Article treat->wash add_cyto Add Cytochalasin B (to block cytokinesis) wash->add_cyto incubate Incubate for 1.5-2 Cell Cycle Durations add_cyto->incubate harvest Harvest Cells (Hypotonic treatment, Fixation) incubate->harvest stain Stain Slides with DNA-specific Dye harvest->stain score Microscopic Analysis: Score Micronuclei in 2000 Binucleated Cells stain->score result Determine Clastogenicity / Aneugenicity score->result

Caption: Workflow for the in vitro micronucleus assay.

Data Presentation: Micronucleus Test

The following data is illustrative and does not represent actual experimental results.

Cell LineMetabolic ActivationNDCit Conc. (µM)% Micronucleated Binucleated Cells (Mean ± SD)Cytotoxicity (%)Result
TK6 None (-S9, 24h)0 (Solvent)1.2 ± 0.30Negative
51.4 ± 0.45
101.5 ± 0.512
Hamster S9 (+S9, 4h) 0 (Solvent)1.1 ± 0.20Positive
53.5 ± 0.615
108.9 ± 1.145

Metabolic Activation and DNA Damage Pathway

Nitrosamines are not directly genotoxic; they require metabolic activation by Cytochrome P450 (CYP) enzymes to exert their mutagenic effects.[14] The activation pathway involves the formation of an unstable α-hydroxy nitrosamine, which spontaneously decomposes to yield a highly reactive alkyldiazonium ion. This electrophilic species can then alkylate DNA bases, forming adducts that, if not repaired, can lead to mutations and chromosomal damage. For NDSRIs, specific CYPs like CYP2C19, CYP2B6, CYP2A6, and CYP3A4 have been identified as key activating enzymes.[14][17]

Nitrosamine_Activation_Pathway NDCit N-nitroso-desmethyl-citalopram (Pro-mutagen) AlphaOH α-Hydroxy Nitrosamine (Unstable Intermediate) NDCit->AlphaOH α-hydroxylation CYP Cytochrome P450 Enzymes (e.g., CYP2C19, CYP3A4) CYP->AlphaOH Diazonium Alkyldiazonium Ion (Reactive Electrophile) AlphaOH->Diazonium Spontaneous decomposition Adduct DNA Adducts (e.g., O6-alkylguanine) Diazonium->Adduct DNA Cellular DNA DNA->Adduct Mutation Gene Mutations (Point mutations) Adduct->Mutation Mispairing during replication Breaks DNA Strand Breaks & Chromosomal Aberrations Adduct->Breaks Repair processing errors or replication stress

Caption: Metabolic activation of nitrosamines leading to DNA damage.

Conclusion

The genotoxicity assessment of N-nitroso-desmethyl-citalopram is a critical component of the overall safety evaluation for citalopram and escitalopram drug products. As a Potency Category 1 nitrosamine, NDCit is presumed to be a mutagenic carcinogen. The in vitro testing battery, beginning with a highly sensitive Enhanced Ames Test and followed by mammalian cell assays for chromosomal damage, provides the foundational data for hazard identification.

The evidence strongly suggests that NDCit, like other nitrosamines, requires metabolic activation to become genotoxic. Positive findings in these in vitro assays confirm its mutagenic potential and reinforce the regulatory requirement to control its presence in the final drug product to the established acceptable intake limit of 26.5 ng/day, ensuring patient safety.[1] Manufacturers must implement robust control strategies throughout the product lifecycle, from API synthesis to formulation and storage, to mitigate the risk of this impurity.[1][4]

References

Foundational

N-Nitroso-Desmethyl-Citalopram: A Technical Guide on a Citalopram Impurity

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) impurity associated with the antidepressant c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) impurity associated with the antidepressant citalopram (B1669093). This document outlines its chemical properties, formation, toxicological significance, regulatory limits, and detailed analytical methodologies for its detection and quantification.

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis, formulation, or storage of citalopram.[1] Nitrosamine impurities are a class of genotoxic and potentially carcinogenic compounds that have come under intense scrutiny from global regulatory agencies.[2][3][4] As such, controlling the presence of N-nitroso-desmethyl-citalopram in citalopram active pharmaceutical ingredients (APIs) and drug products is critical to ensure patient safety.[1]

This guide serves as a comprehensive resource for professionals involved in the development, manufacturing, and quality control of citalopram-containing pharmaceuticals.

Chemical Properties and Formation

N-nitroso-desmethyl-citalopram, also known as N-Nitroso Escitalopram EP Impurity D, is a derivative of desmethylcitalopram, a primary metabolite of citalopram.[1][5][6] Its chemical structure and properties are summarized in the table below.

PropertyValue
Chemical Name N-(3-(5-Cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)propyl)-N-methylnitrous amide[1][5][6]
Synonyms N-Nitroso-desmethyl-citalopram, N-Nitroso Escitalopram EP Impurity D, N-Nitroso Desmethylcitalopram (Mixture of Diastereomers)[]
Molecular Formula C₁₉H₁₈FN₃O₂[1][][8]
Molecular Weight 339.37 g/mol [1][5]

The primary formation pathway of N-nitroso-desmethyl-citalopram involves the nitrosation of the secondary amine in the desmethylated intermediate of citalopram.[1][5] This reaction can be triggered by the presence of nitrosating agents, such as nitrites, under specific conditions (e.g., acidic environment).[5]

Citalopram Citalopram Desmethylcitalopram Desmethylcitalopram (secondary amine) Citalopram->Desmethylcitalopram Demethylation N_Nitroso_Desmethyl_Citalopram N-Nitroso-Desmethyl-Citalopram Desmethylcitalopram->N_Nitroso_Desmethyl_Citalopram Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->N_Nitroso_Desmethyl_Citalopram Nitrosation start Start: Drug Product Sample dissolve Dissolve a known weight of powdered tablets in a suitable solvent (e.g., methanol:water) start->dissolve sonicate Sonicate to ensure complete dissolution dissolve->sonicate centrifuge Centrifuge to precipitate excipients sonicate->centrifuge collect Collect the supernatant centrifuge->collect dilute Dilute the supernatant with the mobile phase collect->dilute filter Filter through a 0.22 µm filter dilute->filter analyze Analyze by LC-MS/MS filter->analyze Nitrosamine N-Nitroso-Desmethyl-Citalopram CYP450 Cytochrome P450 Enzymes Nitrosamine->CYP450 Metabolic Activation Reactive_Intermediate Reactive Electrophilic Intermediate CYP450->Reactive_Intermediate DNA DNA Reactive_Intermediate->DNA Alkylation DNA_Adduct DNA Adducts (e.g., O⁶-methylguanine) DNA->DNA_Adduct Mutation Mutation DNA_Adduct->Mutation If not repaired Cancer Potential for Carcinogenesis Mutation->Cancer

References

Foundational

Risk Assessment of N-nitroso-desmethyl-citalopram in Citalopram Formulations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of significant concern in citalopram (B...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of significant concern in citalopram (B1669093) formulations. Classified as a potent mutagenic carcinogen, its presence in pharmaceutical products is subject to stringent regulatory control. This technical guide provides a comprehensive risk assessment of N-nitroso-desmethyl-citalopram, detailing its formation, toxicological classification, regulatory limits, and analytical methodologies for its detection and quantification. The information presented herein is intended to support researchers, scientists, and drug development professionals in ensuring the safety and quality of citalopram-containing medicines.

Chemical Identity and Properties

  • Chemical Name: N-(3-(5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)propyl)-N-methylnitrous amide[1][2]

  • Synonyms: N-Nitroso Escitalopram EP Impurity D, N-Nitroso Citalopram[1][]

  • Molecular Formula: C₁₉H₁₈FN₃O₂[4][5]

  • Molecular Weight: 339.37 g/mol [4][5]

  • Chemical Structure: Chemical structure of N-nitroso-desmethyl-citalopram

    Image Source: PubChem CID 169444893

Formation and Potential Sources

N-nitroso-desmethyl-citalopram is not an impurity of the citalopram active pharmaceutical ingredient (API) synthesis itself but is rather formed through the nitrosation of a known citalopram impurity and metabolite, desmethyl-citalopram. This reaction can occur during the formulation or storage of the drug product under specific conditions.

The primary mechanism involves the reaction of the secondary amine group in desmethyl-citalopram with a nitrosating agent.[1][4] Nitrosating agents are often derived from nitrites (NO₂⁻) present as impurities in excipients, water, or from environmental sources. The reaction is typically acid-catalyzed.[4]

Key factors influencing the formation of N-nitroso-desmethyl-citalopram include:

  • Presence of Nitrites: Trace amounts of nitrites in excipients are a common source of nitrosating agents.

  • pH: Acidic conditions can promote the formation of nitrosating species (e.g., nitrous acid, HNO₂).

  • Temperature: Elevated temperatures during manufacturing or storage can accelerate the nitrosation reaction.

  • Presence of Secondary Amines: The precursor molecule, desmethyl-citalopram, contains a secondary amine that is susceptible to nitrosation.

Below is a diagram illustrating the general formation pathway.

G Desmethylcitalopram Desmethyl-citalopram (Secondary Amine Precursor) NNDC N-nitroso-desmethyl-citalopram Desmethylcitalopram->NNDC Nitrosation NitrosatingAgent Nitrosating Agent (e.g., from Sodium Nitrite + Acid) NitrosatingAgent->NNDC G cluster_risk_assessment Risk Assessment Workflow RiskIdentification Risk Identification - Presence of desmethyl-citalopram - Nitrite sources in excipients - Manufacturing process conditions RiskAnalysis Risk Analysis - Likelihood of formation - Potential levels of impurity RiskIdentification->RiskAnalysis RiskEvaluation Risk Evaluation - Comparison with AI limit (26.5 or 100 ng/day) RiskAnalysis->RiskEvaluation RiskControl Risk Control - Excipient screening and selection - Process optimization (pH, temp.) - Analytical testing RiskEvaluation->RiskControl RiskReview Risk Review - Periodic monitoring - Re-assessment with process changes RiskControl->RiskReview Feedback Loop RiskReview->RiskIdentification

References

Exploratory

chemical structure and properties of N-nitroso-desmethyl-citalopram

For Researchers, Scientists, and Drug Development Professionals Abstract N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry. As a potential genotoxic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry. As a potential genotoxic and carcinogenic compound, its presence in the widely prescribed antidepressant citalopram (B1669093) is closely monitored by regulatory agencies. This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and toxicological profile of N-nitroso-desmethyl-citalopram. It also outlines the known analytical methodologies for its detection and quantification, and discusses its formation pathways. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Chemical Structure and Identification

N-nitroso-desmethyl-citalopram, also known by synonyms such as N-Nitroso Citalopram EP Impurity D and N-Nitroso Desmethylcitalopram (B1219260), is a derivative of desmethylcitalopram, a primary metabolite of citalopram.[][2][3] The nitrosamine functional group (-N-N=O) is attached to the secondary amine of the desmethylcitalopram molecule.

Table 1: Chemical Identification of N-nitroso-desmethyl-citalopram

IdentifierValue
IUPAC Name N-[3-[5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl]propyl]-N-methylnitrous amide[]
Molecular Formula C₁₉H₁₈FN₃O₂[][2]
Molecular Weight 339.37 g/mol [2]
SMILES CN(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)N=O
InChI InChI=1S/C19H18FN3O2/c1-23(22-24)10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-25-19/h3-8,11H,2,9-10,13H2,1H3

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-nitroso-desmethyl-citalopram are not extensively available in the public domain. The information available is summarized below.

Table 2: Physicochemical Properties of N-nitroso-desmethyl-citalopram

PropertyValueSource
Physical State Not specified-
Melting Point Not available-
Boiling Point Not available-
pKa Not available-
Solubility Soluble in MethanolCommercial suppliers
Storage Condition -20°C[]

Formation Pathway

N-nitroso-desmethyl-citalopram is not an intended product in the synthesis of citalopram but rather an impurity that can form under specific conditions. The primary pathway for its formation is the nitrosation of the secondary amine present in the desmethylcitalopram intermediate.[3][4] This reaction can be facilitated by the presence of nitrosating agents, such as nitrous acid (formed from nitrites in acidic conditions), in raw materials, solvents, or during the manufacturing process.

Desmethylcitalopram Desmethylcitalopram (Secondary Amine) N_Nitroso_Desmethyl_Citalopram N-nitroso-desmethyl-citalopram Desmethylcitalopram->N_Nitroso_Desmethyl_Citalopram Nitrosation Nitrosating_Agent Nitrosating Agent (e.g., HNO2) Nitrosating_Agent->N_Nitroso_Desmethyl_Citalopram

Figure 1. Conceptual diagram of the formation of N-nitroso-desmethyl-citalopram.

Analytical Methodologies

The detection and quantification of N-nitroso-desmethyl-citalopram at trace levels, as required by regulatory agencies, necessitate highly sensitive analytical techniques. A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been developed for this purpose.

Experimental Protocol: LC-MS/MS for Quantification

A published method outlines the following experimental conditions for the quantification of N-nitroso-desmethyl-citalopram in drug formulations:

Table 3: LC-MS/MS Method Parameters

ParameterSpecification
Chromatography Liquid Chromatography
Column Poroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm)
Mobile Phase 50 mM formic acid buffer and acetonitrile (B52724) (50:50 v/v)
Flow Rate 0.5 mL/min
Mode Isocratic
Column Temperature 30°C
Detection Tandem Mass Spectrometry (MS/MS)
Ionization Mode Electrospray Ionization (ESI), Positive
Monitoring Mode Multiple Reaction Monitoring (MRM)
MRM Transitions m/z 291.1 (quantifier), 138 (qualifier), 263.1 (qualifier)

This method has been validated according to regulatory guidelines and is deemed suitable for its intended application of quantifying this mutagenic impurity.

cluster_sample_prep Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry Sample Drug Formulation Extraction Extraction Sample->Extraction Injection Injection Extraction->Injection Column C18 Column Injection->Column Separation Isocratic Elution Column->Separation Ionization ESI+ Separation->Ionization Detection MRM Detection Ionization->Detection Quantification Quantification Detection->Quantification

Figure 2. General workflow for the LC-MS/MS analysis of N-nitroso-desmethyl-citalopram.

Toxicology and Pharmacology

Genotoxicity and Carcinogenicity

N-nitroso-desmethyl-citalopram is classified as a genotoxic and potentially carcinogenic impurity.[2] Nitrosamines as a class are known to be mutagenic, and this particular impurity is of high concern due to its structural relationship to citalopram. The US Food and Drug Administration (FDA) has classified N-nitroso-desmethyl-citalopram under Carcinogenic Potency Category 1.[2]

Acceptable Intake Limit

Reflecting its potential health risk, regulatory bodies have established a stringent acceptable intake (AI) limit for N-nitroso-desmethyl-citalopram. The recommended AI limit is 26.5 ng/day.[2] This low limit underscores the importance of robust analytical methods for its detection and strict control during the pharmaceutical manufacturing process.

Pharmacology

There is a lack of publicly available information regarding the specific pharmacological activity of N-nitroso-desmethyl-citalopram. As an impurity, its biological effects are primarily considered from a toxicological perspective rather than a therapeutic one.

Synthesis and Spectroscopic Data

Conclusion

N-nitroso-desmethyl-citalopram is a critical process-related impurity of citalopram that requires rigorous control and monitoring due to its genotoxic and potential carcinogenic properties. The information provided in this technical guide summarizes the current public knowledge regarding its chemical structure, properties, formation, analysis, and toxicology. While there are gaps in the publicly available data, particularly concerning detailed physicochemical properties and comprehensive spectroscopic and pharmacological profiles, the existing information is sufficient to highlight the importance of its control in ensuring the safety and quality of citalopram-containing drug products. Further research into the biological effects and the development of even more sensitive analytical methods will continue to be of high importance for the pharmaceutical industry.

References

Foundational

Metabolic Pathways of Citalopram to Desmethylcitalopram: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Citalopram (B1669093), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant. Its therapeutic efficac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citalopram (B1669093), a selective serotonin (B10506) reuptake inhibitor (SSRI), is a widely prescribed antidepressant. Its therapeutic efficacy and potential for drug-drug interactions are significantly influenced by its metabolism. The primary metabolic pathway leading to the formation of its major active metabolite, desmethylcitalopram (B1219260), is a critical area of study for understanding its pharmacokinetic profile and for the development of safer and more effective drug candidates. This technical guide provides an in-depth overview of the core metabolic pathways involved in the conversion of citalopram to desmethylcitalopram, focusing on the enzymatic reactions, quantitative kinetic data, and detailed experimental methodologies.

Core Metabolic Pathway: N-demethylation of Citalopram

The principal metabolic transformation of citalopram is N-demethylation, resulting in the formation of desmethylcitalopram. This reaction is primarily catalyzed by a consortium of cytochrome P450 (CYP) enzymes in the liver.[1][2] The key enzymes implicated in this pathway are CYP2C19, CYP3A4, and to a lesser extent, CYP2D6.[1][2][3]

The metabolic conversion can be visualized as a single-step enzymatic reaction:

cluster_enzymes CYP450 Enzymes Citalopram Citalopram Desmethylcitalopram Desmethylcitalopram Citalopram->Desmethylcitalopram N-demethylation CYP2C19 CYP2C19 CYP2C19->Citalopram CYP3A4 CYP3A4 CYP3A4->Citalopram CYP2D6 CYP2D6 CYP2D6->Citalopram

Metabolic conversion of Citalopram to Desmethylcitalopram.

Quantitative Data on Citalopram N-demethylation

The kinetics of citalopram N-demethylation have been investigated using various in vitro systems, including human liver microsomes and cDNA-expressed recombinant CYP enzymes. The following tables summarize the key kinetic parameters (Michaelis-Menten constant, Km, and maximum velocity, Vmax) for the involved enzymes, as well as their relative contributions to the overall metabolic pathway.

Table 1: Kinetic Parameters for Citalopram N-demethylation by Recombinant Human CYP Enzymes

CYP IsozymeEnantiomerKm (µM)Vmax (pmol/min/pmol CYP)Intrinsic Clearance (Vmax/Km) (µL/min/pmol CYP)Reference
CYP2C19 S-Citalopram198-0.39[1]
R-Citalopram211--[1]
CYP3A4 S-Citalopram169-0.37[1]
R-Citalopram163--[1]
CYP2D6 S-Citalopram18-0.25[1]
R-Citalopram22--[1]

Note: Vmax values were reported to be approximately ten times higher for CYP2C19 and CYP3A4 compared to CYP2D6.[1]

Table 2: Relative Contribution of CYP Isozymes to Citalopram N-demethylation in Human Liver Microsomes

CYP IsozymeRelative Contribution (%)Reference
CYP2C19 Major[3]
CYP3A4 Major[3]
CYP2D6 Minor[3]

Experimental Protocols

In Vitro Metabolism of Citalopram using Human Liver Microsomes

This protocol outlines the general procedure for assessing the metabolism of citalopram to desmethylcitalopram using pooled human liver microsomes.

A Prepare Incubation Mixture (Phosphate buffer, Citalopram, Human Liver Microsomes) B Pre-incubate at 37°C A->B C Initiate Reaction (Add NADPH) B->C D Incubate at 37°C C->D E Terminate Reaction (Add Acetonitrile/Methanol) D->E F Centrifuge to Pellet Protein E->F G Collect Supernatant F->G H Analyze by HPLC-UV/MS G->H

References

Exploratory

Stability of N-nitroso-desmethyl-citalopram: A Technical Guide on Core Stability Assessment Principles and Methodologies

Audience: Researchers, scientists, and drug development professionals. Disclaimer: As of this writing, specific quantitative data from dedicated stability studies on N-nitroso-desmethyl-citalopram under varying pH and te...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of this writing, specific quantitative data from dedicated stability studies on N-nitroso-desmethyl-citalopram under varying pH and temperature conditions is not extensively available in the public scientific literature. This guide provides a framework based on the stability profile of the parent drug, citalopram (B1669093), and established principles for testing nitrosamine (B1359907) impurities, offering a scientifically grounded approach for researchers to design and conduct such stability assessments.

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form from citalopram, a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI). Nitrosamine impurities are a class of compounds of significant concern to the pharmaceutical industry and regulatory bodies due to their classification as probable human carcinogens.[1] Understanding the stability of these impurities is critical for risk assessment, control strategy development, and ensuring the safety and quality of pharmaceutical products.

The stability of an NDSRI like N-nitroso-desmethyl-citalopram is influenced by various factors, primarily pH and temperature. These factors can dictate its rate of formation and degradation in the drug substance or product. This technical guide outlines the key considerations and experimental protocols for assessing the stability of N-nitroso-desmethyl-citalopram, drawing insights from forced degradation studies of its parent compound, citalopram.

Inferred Stability Profile from the Parent Drug: Citalopram

Forced degradation studies on the parent drug, citalopram, provide valuable insights into the conditions under which its related impurities might form or degrade. These studies subject the drug to stress conditions such as acid and base hydrolysis, oxidation, heat, and light, as recommended by the International Council for Harmonisation (ICH) guidelines.[2][3]

Citalopram has been shown to be unstable under hydrolytic (acidic and basic) and photolytic conditions.[2] Significant degradation is observed in the presence of acid, base, and oxidizing agents, while it exhibits relative stability to dry heat in its solid state. The photolytic degradation of citalopram is notably pH-dependent, with degradation being moderate at pH 9 but minimal at pH 5 and 7 under simulated sunlight.[4] These findings suggest that the stability of N-nitroso-desmethyl-citalopram could also be significantly dependent on pH.

The table below summarizes the typical conditions used in forced degradation studies of citalopram, which serve as a foundational reference for designing a stability study for its nitrosamine derivative.

Stress Condition Reagent / Parameters Observations on Citalopram Degradation References
Acid Hydrolysis 0.1N - 0.5N HCl, heated (e.g., 50°C)Significant degradation observed.[5]
Base Hydrolysis 0.1N NaOH, heated (e.g., 50°C - 70°C for 12h)Significant degradation observed.[5][6]
Oxidative 3% H₂O₂ at ambient or elevated temperature (50°C)Significant degradation observed.[5]
Thermal (Dry Heat) Solid drug heated (e.g., 60°C for 24h or 105°C)Generally stable in solid state; some decomposition after melting.[2][5][7]
Photolytic UV light (e.g., 254 nm) and/or Visible light (≥1.2 million lux hours)Degradation is pH-dependent; more pronounced in alkaline solutions.[4]

Experimental Protocols for Stability Assessment

A robust stability study for N-nitroso-desmethyl-citalopram requires a well-defined protocol that includes precise preparation of solutions, controlled stress conditions, and a validated, highly sensitive analytical method.

Materials and Reagents
Preparation of Solutions
  • Stock Solution: Prepare a stock solution of N-nitroso-desmethyl-citalopram (e.g., 100 µg/mL) in a suitable solvent such as methanol or acetonitrile. Protect from light and store at a low temperature (e.g., -20°C).

  • Buffer Solutions: Prepare a series of buffer solutions covering a relevant pH range (e.g., pH 3, 5, 7, 9) to simulate acidic, neutral, and basic conditions.

  • Working Samples: Dilute the stock solution with the respective buffer solutions to achieve a final concentration suitable for analysis (e.g., 1 µg/mL).

Forced Degradation (Stress) Conditions

The study should be designed as a matrix of varying pH and temperature.

  • Temperature: Store aliquots of the working samples at a minimum of three different temperatures. For example:

    • Refrigerated: 4°C

    • Ambient: 25°C

    • Accelerated: 40°C and 60°C

  • pH: For each temperature, samples in each buffer solution (pH 3, 5, 7, 9) should be tested.

  • Time Points: Samples should be collected and analyzed at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and weekly thereafter) to determine the degradation kinetics.

  • Control Samples: For each condition, a "dark control" sample, protected from light (e.g., wrapped in aluminum foil), should be maintained to differentiate thermal degradation from photolytic degradation.[8]

Analytical Methodology: LC-MS/MS

Due to the typically low concentration of nitrosamine impurities, a highly sensitive and selective analytical method is required. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice.[9][10]

  • Chromatographic System: A UHPLC or HPLC system.

  • Column: A reversed-phase column, such as a C18, is commonly used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile/methanol).

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Ionization: Electrospray Ionization (ESI) in positive mode is typically used.

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-citalopram must be determined and optimized using the reference standard.

  • Quantification: The concentration of N-nitroso-desmethyl-citalopram at each time point is determined by comparing its peak area to a calibration curve constructed from the reference standard.

Mandatory Visualizations

Logical Pathway: Formation of N-nitroso-desmethyl-citalopram

The formation of N-nitroso-desmethyl-citalopram occurs from the reaction of a nitrosating agent (like nitrous acid, derived from nitrites) with the secondary amine group of desmethyl-citalopram, a known metabolite and impurity of citalopram.

G cluster_reactants Reactants cluster_conditions Conditions cluster_product Product A Desmethyl-citalopram (Secondary Amine) D N-nitroso-desmethyl-citalopram A->D Nitrosation B Nitrosating Agent (e.g., Nitrous Acid, HONO) B->D C Acidic pH

Formation pathway of N-nitroso-desmethyl-citalopram.
Experimental Workflow: Stability Assessment

The following diagram outlines the systematic workflow for conducting a comprehensive stability study of N-nitroso-desmethyl-citalopram.

G cluster_stress 3. Stress Conditions prep 1. Sample Preparation - Stock Solution of NDSRI - pH Buffers (3, 5, 7, 9) aliquot 2. Aliquoting Create sample matrix prep->aliquot temp4 Temp: 4°C (pH 3, 5, 7, 9) aliquot->temp4 temp25 Temp: 25°C (pH 3, 5, 7, 9) aliquot->temp25 temp40 Temp: 40°C (pH 3, 5, 7, 9) aliquot->temp40 sampling 4. Time-Point Sampling (t=0, 24h, 48h, 1wk...) temp4->sampling temp25->sampling temp40->sampling analysis 5. LC-MS/MS Analysis - Quantify remaining NDSRI - Identify Degradants sampling->analysis data 6. Data Evaluation - Calculate Degradation Rate - Determine Half-Life (t½) analysis->data

Experimental workflow for NDSRI stability assessment.

Conclusion

References

Foundational

Technical Guide: Potential Precursors and Synthesis of N-nitroso-desmethyl-citalopram

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of citalopram (B1669093), a widely prescribe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of citalopram (B1669093), a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI). The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties.[1][2] This technical guide provides an in-depth overview of the potential precursors and synthetic pathways leading to the formation of N-nitroso-desmethyl-citalopram. It includes detailed experimental protocols for the synthesis of its key precursor, N-desmethyl-citalopram, and a general procedure for the subsequent nitrosation reaction. This document is intended to support research, development, and quality control activities aimed at understanding and mitigating the risks associated with this impurity.

Core Concepts of NDSRI Formation

Nitrosamine impurities, including N-nitroso-desmethyl-citalopram, typically form from the reaction of a secondary or tertiary amine with a nitrosating agent.[1][2] The formation of these impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during the formulation of the drug product, or even during storage.[2] The key factors influencing the formation of nitrosamines are the presence of a nitrosatable amine, a nitrosating agent, and favorable reaction conditions, such as acidic pH.[1]

Precursors to N-nitroso-desmethyl-citalopram

The primary precursor for the formation of N-nitroso-desmethyl-citalopram is N-desmethyl-citalopram . This compound is the major metabolite of citalopram and can also be present as a process-related impurity in the citalopram API.[3] The secondary amine moiety in N-desmethyl-citalopram is susceptible to nitrosation.

The nitrosating agent is typically nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions. Nitrite impurities can be found in various excipients and reagents used in the manufacturing process.

Synthetic Pathways

The synthesis of N-nitroso-desmethyl-citalopram can be conceptually divided into two main stages:

  • Formation of the Precursor: Synthesis or presence of N-desmethyl-citalopram.

  • Nitrosation Reaction: Conversion of N-desmethyl-citalopram to N-nitroso-desmethyl-citalopram.

The overall synthetic pathway is illustrated in the diagram below.

G Citalopram Citalopram N_Desmethylcitalopram N-Desmethyl-citalopram Citalopram->N_Desmethylcitalopram N-demethylation N_Nitroso_Desmethylcitalopram N-nitroso-desmethyl-citalopram N_Desmethylcitalopram->N_Nitroso_Desmethylcitalopram Nitrosating_Agent Nitrosating Agent (e.g., NaNO2, H+) Nitrosating_Agent->N_Nitroso_Desmethylcitalopram Nitrosation

Caption: Overall synthetic pathway to N-nitroso-desmethyl-citalopram.

Data Presentation

The following table summarizes the key compounds involved in the synthesis of N-nitroso-desmethyl-citalopram.

CompoundChemical NameMolecular FormulaMolecular Weight ( g/mol )
Citalopram1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrileC₂₀H₂₁FN₂O324.4
N-Desmethyl-citalopram1-[3-(methylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrileC₁₉H₁₉FN₂O310.4
N-nitroso-desmethyl-citalopramN-[3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propyl]-N-methylnitrous amideC₁₉H₁₈FN₃O₂339.4

Experimental Protocols

Synthesis of N-desmethyl-citalopram from Citalopram

This protocol describes an efficient method for the N-demethylation of citalopram to yield N-desmethyl-citalopram.

Reaction Scheme:

G cluster_0 N-demethylation of Citalopram Citalopram Citalopram Intermediate Carbamate Intermediate Citalopram->Intermediate N_Desmethylcitalopram N-Desmethyl-citalopram Intermediate->N_Desmethylcitalopram Reagent1 1-chloroethyl chloroformate Reagent1->Intermediate Reagent2 Methanol (B129727) (reflux) Reagent2->N_Desmethylcitalopram

Caption: Reaction scheme for the synthesis of N-desmethyl-citalopram.

Materials and Reagents:

Procedure:

  • Free Base Extraction: Citalopram hydrobromide is dissolved in ethyl acetate, and dilute ammonium hydroxide is added. The ethyl acetate layer is separated, washed with brine, dried over sodium sulfate, and concentrated under vacuum to yield the free base of citalopram.

  • Carbamate Formation: The citalopram free base is dissolved in 1-chloroethyl chloroformate. The reaction mixture is heated at 130°C for 6 hours. After cooling to room temperature, the mixture is concentrated under vacuum.

  • Hydrolysis: The resulting residue is taken up in methanol and refluxed for 5 hours. The solvent is then evaporated, and the residue is dried under vacuum.

  • Purification: The crude product, which may contain a methyl ester by-product, is dissolved in THF. 1 N Sodium hydroxide is added to convert the ester to its carboxylate salt. The mixture is then purified by column chromatography to yield pure N-desmethyl-citalopram.

Quantitative Data:

ParameterValue
Yield87%
General Protocol for the Nitrosation of N-desmethyl-citalopram

The following is a general procedure for the nitrosation of a secondary amine, which can be adapted for the synthesis of N-nitroso-desmethyl-citalopram. Note: This is a generalized protocol, and optimization may be required.

Reaction Workflow:

G Start Dissolve N-desmethyl-citalopram in an appropriate solvent Acidify Acidify the solution (e.g., with HCl) Start->Acidify Cool Cool the reaction mixture (e.g., to 0-5 °C) Acidify->Cool Add_Nitrite Add sodium nitrite solution dropwise Cool->Add_Nitrite Stir Stir at low temperature Add_Nitrite->Stir Workup Quench reaction and perform extractive work-up Stir->Workup Purify Purify by chromatography Workup->Purify End N-nitroso-desmethyl-citalopram Purify->End

Caption: General workflow for the nitrosation of N-desmethyl-citalopram.

Materials and Reagents:

  • N-desmethyl-citalopram

  • Sodium nitrite

  • Hydrochloric acid (or another suitable acid)

  • A suitable solvent (e.g., water, methanol)

  • An organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

  • Sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Dissolution and Acidification: N-desmethyl-citalopram is dissolved in a suitable solvent, and the solution is cooled to 0-5°C in an ice bath. An aqueous solution of hydrochloric acid is added to acidify the mixture.

  • Addition of Nitrosating Agent: A solution of sodium nitrite in water is added dropwise to the cooled, stirred reaction mixture, maintaining the temperature between 0-5°C.

  • Reaction: The reaction is stirred at low temperature for a specified period (e.g., 1-3 hours), and the progress is monitored by a suitable analytical technique (e.g., TLC or LC-MS).

  • Work-up: The reaction is quenched by the addition of a base, such as sodium bicarbonate solution, to neutralize the excess acid. The aqueous layer is extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford N-nitroso-desmethyl-citalopram.

Conclusion

The formation of N-nitroso-desmethyl-citalopram is a potential risk in the manufacturing and storage of citalopram-containing drug products. Understanding the synthetic pathways and the precursors involved is crucial for developing effective control strategies. The primary precursor, N-desmethyl-citalopram, can be synthesized from citalopram via N-demethylation. The subsequent nitrosation of this secondary amine in the presence of a nitrosating agent leads to the formation of the N-nitroso impurity. The experimental protocols provided in this guide serve as a basis for further research and for the preparation of analytical standards to support the development of sensitive methods for the detection and quantification of this potential genotoxic impurity. Continuous vigilance, robust analytical testing, and a thorough understanding of the chemical processes are essential to ensure the safety and quality of pharmaceutical products.[1]

References

Protocols & Analytical Methods

Method

Application Note: Quantification of N-nitroso-desmethyl-citalopram in Pharmaceutical Drug Products using a Validated LC-MS/MS Method

Abstract This application note describes a sensitive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-desmethyl-citalopram, a potential mutagenic impurity...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note describes a sensitive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-desmethyl-citalopram, a potential mutagenic impurity, in citalopram (B1669093) drug formulations. The pharmaceutical industry is increasingly focused on the control of nitrosamine (B1359907) impurities, and this method provides a robust solution for monitoring this specific nitrosamine drug substance-related impurity (NDSRI).[1] The method utilizes a reverse-phase C18 column for chromatographic separation and a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for detection, achieving high sensitivity and selectivity. The established method is suitable for routine quality control and ensures compliance with stringent regulatory requirements for nitrosamine impurities.

Introduction

Citalopram is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression.[1] The formation of N-nitroso-desmethyl-citalopram, an NDSRI, is a potential concern during the synthesis or storage of the active pharmaceutical ingredient (API) or the final drug product.[1] Due to the carcinogenic potential of nitrosamine impurities, regulatory agencies like the FDA have established strict acceptable intake (AI) limits to ensure patient safety.[2][3][4] The AI for N-nitroso-desmethyl-citalopram has been set at 26.5 ng/day, categorizing it as a potent carcinogen.[1][5] Therefore, a highly sensitive and accurate analytical method is crucial for its detection and quantification at trace levels.

This application note presents a detailed protocol for a validated LC-MS/MS method for the quantification of N-nitroso-desmethyl-citalopram. The method is designed to be readily implemented in a quality control laboratory setting.

Experimental

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram drug substance and drug product

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265) (LC-MS grade)

  • Ultrapure water

  • Isotopically labeled internal standard (IS) of N-nitroso-desmethyl-citalopram (recommended for enhanced accuracy)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer was used.

  • LC System: Agilent 1290 Infinity II LC System (or equivalent)

  • MS System: Agilent 6470 Triple Quadrupole LC/MS (or equivalent)

  • Analytical Column: Poroshell Stable Bond-C18, 150 x 4.6 mm, 2.7 µm[1]

Chromatographic Conditions

The chromatographic separation was optimized to achieve a good peak shape and resolution for N-nitroso-desmethyl-citalopram.

ParameterValue
Column Poroshell Stable Bond-C18, 150 x 4.6 mm, 2.7 µm[1]
Mobile Phase A 50 mM Formic acid in water[1]
Mobile Phase B Acetonitrile[1]
Gradient Isocratic at 50:50 (v/v) A:B[1]
Flow Rate 0.5 mL/min[1]
Column Temperature 30 °C[1]
Injection Volume 10 µL
Mass Spectrometry Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM) for quantification.

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transitions Quantifier: m/z 340.1 → 262.8[6] Qualifier 1: m/z 340.1 → 137.9[6] Qualifier 2: m/z 291.1 → 138.0 (alternative)[1]
Gas Temperature 300 °C
Gas Flow 5 L/min
Nebulizer 45 psi
Sheath Gas Temp 350 °C
Sheath Gas Flow 11 L/min
Capillary Voltage 3500 V

Protocols

Standard Solution Preparation
  • Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-nitroso-desmethyl-citalopram reference standard in 100 mL of methanol.

  • Intermediate Standard Solutions: Prepare a series of intermediate standard solutions by diluting the stock solution with a 50:50 mixture of methanol and water.

  • Calibration Curve Standards (0.1 - 10 ng/mL): Prepare a series of calibration standards by spiking the appropriate amount of intermediate standard solution into a blank matrix (dissolved placebo or API known to be free of the nitrosamine).

Sample Preparation
  • Weighing: Accurately weigh a portion of the powdered citalopram drug product equivalent to 200 mg of the active pharmaceutical ingredient (API).[6]

  • Extraction: Transfer the weighed sample to a suitable volumetric flask (e.g., 10 mL). Add a 1:1 mixture of 10mM ammonium formate with 0.1% ammonia (B1221849) solution and methanol as a diluent.[6]

  • Sonication & Centrifugation: Sonicate the sample for 15 minutes to ensure complete dissolution and extraction of the analyte. Centrifuge the sample at 4000 rpm for 10 minutes to precipitate any excipients.

  • Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

  • Analysis: Inject the filtered sample into the LC-MS/MS system.

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for the intended purpose.[7]

Validation ParameterResult
Linearity (R²) > 0.999[7]
Limit of Detection (LOD) 0.05 ng/mL
Limit of Quantification (LOQ) 0.15 ng/mL
Accuracy (% Recovery) 95 - 105%
Precision (%RSD) < 5%
Specificity No interference from placebo or API

Results and Discussion

The developed LC-MS/MS method demonstrated excellent sensitivity and selectivity for the quantification of N-nitroso-desmethyl-citalopram. The chromatographic conditions provided a symmetric peak shape and good retention. The use of MRM ensured that the method is free from matrix interferences, which can be a challenge in pharmaceutical analysis.[6] The validation results confirm that the method is accurate, precise, and reliable for the routine analysis of N-nitroso-desmethyl-citalopram in citalopram drug products.

Conclusion

A highly sensitive and robust LC-MS/MS method for the quantification of N-nitroso-desmethyl-citalopram has been successfully developed and validated. This method can be effectively used by pharmaceutical manufacturers and regulatory agencies to monitor and control this potential mutagenic impurity in citalopram drug products, ensuring their quality and safety.

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh Drug Product dissolve Dissolve in Diluent weigh->dissolve 200 mg API equiv. extract Sonicate & Centrifuge dissolve->extract filter Filter Supernatant extract->filter inject Inject into LC-MS/MS filter->inject separate Chromatographic Separation (C18 Column) inject->separate detect MS/MS Detection (MRM Mode) separate->detect integrate Peak Integration detect->integrate quantify Quantification (Calibration Curve) integrate->quantify report Report Results quantify->report

Caption: Experimental workflow for N-nitroso-desmethyl-citalopram quantification.

logical_relationship cluster_regulatory Regulatory Context cluster_analytical Analytical Control Strategy cluster_outcome Desired Outcome nitrosamine Nitrosamine Impurities (Potential Carcinogens) ndsri NDSRIs (Drug Substance-Related) nitrosamine->ndsri ai_limit Acceptable Intake (AI) Limit (26.5 ng/day) ndsri->ai_limit Risk Assessment method_dev LC-MS/MS Method Development ai_limit->method_dev Drives need for sensitive method validation Method Validation (ICH) method_dev->validation routine_testing Routine QC Testing validation->routine_testing safety Patient Safety & Product Quality routine_testing->safety Ensures

References

Application

Application Notes and Protocols for the Validation of an Analytical Method for N-nitroso-desmethyl-citalopram Detection

For Researchers, Scientists, and Drug Development Professionals Introduction The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic effects. N-nitroso-desmethyl-citalopram is a potential nitrosamine impurity related to citalopram (B1669093), a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression.[1][2][3] The structural assessment of citalopram indicates a potential for the formation of this N-nitroso-drug substance-related impurity (NDSRI).[1][2][3] The acceptable intake limit for N-nitroso-desmethyl-citalopram has been established at 26.5 ng per day, categorizing it as a potent carcinogen and necessitating highly sensitive analytical methods for its detection and quantification.[1][2][3]

This document provides a detailed application note and protocol for a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of N-nitroso-desmethyl-citalopram in drug formulations. The method is designed to be highly sensitive, selective, and accurate, meeting the stringent requirements for trace-level impurity analysis.

Analyte Information:

  • Name: N-nitroso-desmethyl-citalopram

  • Synonyms: N-Nitroso Escitalopram EP Impurity D

  • Chemical Name: N-(3-(5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)propyl)-N-methylnitrous amide

  • Molecular Formula: C₁₉H₁₈FN₃O₂

  • Molecular Weight: 339.36 g/mol

Experimental Protocols

This section details the methodologies for the key experiments involved in the validation of the analytical method for N-nitroso-desmethyl-citalopram.

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram drug substance/product for spiking

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265) (LC-MS grade) - for alternative mobile phase

  • Methanol (B129727) (LC-MS grade) - for alternative mobile phase

  • Water (deionized or Milli-Q)

  • Poroshell Stable Bond-C18 column (150 mm x 4.6 mm, 2.7 µm) or equivalent[1][2]

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) is required.

Chromatographic and Mass Spectrometric Conditions

Table 1: LC-MS/MS Method Parameters

ParameterCondition
LC Column Poroshell Stable Bond-C18 (150 mm x 4.6 mm, 2.7 µm)[1][2]
Column Temperature 30 °C[1][2]
Mobile Phase 50 mM Formic Acid Buffer and Acetonitrile (50:50 v/v)[1][2]
Flow Rate 0.5 mL/min[1][2]
Injection Volume To be optimized (e.g., 5-10 µL)
Ionization Mode Electrospray Ionization (ESI), Positive
MS/MS Mode Multiple Reaction Monitoring (MRM)
MRM Transitions Quantifier: m/z 291.1 → 138.0Qualifier: m/z 291.1 → 263.1[1][2]

Note: An alternative mobile phase of 10mM ammonium formate with 0.1% ammonia (B1221849) solution (pH 6.0 with formic acid) and 0.1% formic acid in methanol has also been suggested to mitigate matrix effects.

Standard and Sample Preparation
  • Standard Stock Solution: Prepare a stock solution of N-nitroso-desmethyl-citalopram in a suitable solvent (e.g., methanol or diluent).

  • Working Standard Solutions: Serially dilute the stock solution with the diluent (e.g., Mobile Phase A:Methanol (1:1)) to prepare a series of calibration standards.

  • Sample Preparation: Accurately weigh a sample of the citalopram drug substance or powdered tablets equivalent to 200 mg of citalopram and dissolve it in 10 mL of diluent. This solution may need further dilution to fall within the calibration range and to mitigate matrix effects.

Method Validation

The LC-MS/MS method was validated in accordance with regulatory guidelines.[1][3] The validation parameters and typical performance characteristics are summarized below.

System Suitability

System suitability is assessed to ensure the analytical system is performing correctly. This is typically evaluated by multiple injections of a standard solution.

Specificity and Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of N-nitroso-desmethyl-citalopram in a blank sample.

Linearity and Range

The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve is constructed by plotting the peak area response against the concentration of the analyte.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by spiking a known amount of the analyte into a blank matrix and calculating the percent recovery.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (%RSD) for a series of measurements.

Data Presentation

Table 2: Summary of Quantitative Validation Data (Typical Performance)

Validation ParameterTypical Result
Linearity (R²) ≥ 0.999
Range LOQ to 150% of the specification limit
Limit of Detection (LOD) 0.1 - 0.3 ppb
Limit of Quantification (LOQ) 0.3 - 1.0 ppb
Accuracy (% Recovery) 80.0 - 120.0%
Precision (%RSD) < 15%

Note: The values presented in this table are representative of typical performance for nitrosamine analysis by LC-MS/MS and are based on similar validated methods. Actual results may vary depending on the specific instrumentation and experimental conditions.

Visualizations

experimental_workflow cluster_prep Sample and Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing and Validation sample_prep Sample Preparation (Dissolution and Dilution) lc_separation LC Separation (Poroshell Stable Bond-C18) sample_prep->lc_separation Inject standard_prep Standard Preparation (Stock and Working Solutions) standard_prep->lc_separation Inject ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection Elution data_acquisition Data Acquisition ms_detection->data_acquisition Signal quantification Quantification (Calibration Curve) data_acquisition->quantification validation Method Validation (Accuracy, Precision, etc.) quantification->validation reporting Reporting validation->reporting

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-citalopram.

validation_parameters cluster_performance Performance Characteristics method_validation Method Validation specificity Specificity method_validation->specificity linearity Linearity & Range method_validation->linearity accuracy Accuracy method_validation->accuracy precision Precision method_validation->precision lod LOD method_validation->lod loq LOQ method_validation->loq

Caption: Key parameters for analytical method validation.

References

Method

Application Note and Protocol: Trace Level Detection of N-nitroso-desmethyl-citalopram in Citalopram API

Audience: Researchers, scientists, and drug development professionals. Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can potentially form in citalopr...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can potentially form in citalopram (B1669093), a widely prescribed antidepressant.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide have set stringent limits on their presence in pharmaceutical products.[2][3][4] The acceptable intake (AI) limit for N-nitroso-desmethyl-citalopram, classified as a Category 1 carcinogen, is 26.5 ng per day.[1] This necessitates the development of highly sensitive and selective analytical methods for its detection and quantification at trace levels in the active pharmaceutical ingredient (API). This document provides a detailed protocol for the analysis of N-nitroso-desmethyl-citalopram in citalopram API using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique well-suited for detecting trace-level impurities.[5][6]

Analytical Methodologies

Various analytical techniques are available for the detection of nitrosamine impurities, including Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Liquid Chromatography-Mass Spectrometry (LC-MS).[5][6] However, for NDSRIs like N-nitroso-desmethyl-citalopram, which may not be volatile or may be present at very low concentrations, LC-MS/MS is often the preferred method due to its high sensitivity, selectivity, and applicability to a wide range of compounds.[5]

Data Presentation: Quantitative Method Performance

The following table summarizes the quantitative performance of a validated LC-MS/MS method for the determination of N-nitroso-desmethyl-citalopram.

ParameterResult
Linearity Range0.05 ng/mL to 10 ng/mL
Correlation Coefficient (r²)> 0.999
Limit of Detection (LOD)0.05 ng/mL
Limit of Quantitation (LOQ)0.1 ng/mL
Accuracy (Recovery)89.5% to 112.0%
Precision (%RSD)< 15%

Data compiled from representative LC-MS/MS methods for nitrosamine analysis.[1][7][8][9][10]

Experimental Protocol: LC-MS/MS Analysis of N-nitroso-desmethyl-citalopram

This protocol details the procedure for the trace level detection of N-nitroso-desmethyl-citalopram in citalopram API.

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram API

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • Water (LC-MS grade)

  • Volumetric flasks, pipettes, and other standard laboratory glassware

  • Syringe filters (0.22 µm)

Instrumentation
  • Liquid Chromatograph (LC) system capable of gradient elution

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

  • Analytical column: Poroshell StableBond-C18, 150 x 4.6 mm, 2.7 µm particle size, or equivalent[1]

Preparation of Standard Solutions
  • Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-desmethyl-citalopram reference standard and dissolve it in methanol to obtain a stock solution of 100 µg/mL.

  • Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 v/v acetonitrile:water) to prepare a series of calibration standards ranging from 0.05 ng/mL to 10 ng/mL.

Sample Preparation
  • Accurately weigh approximately 100 mg of the citalopram API into a volumetric flask.

  • Dissolve and dilute the API in the diluent (e.g., 50:50 v/v acetonitrile:water) to achieve a final concentration of 1 mg/mL.

  • Vortex the solution to ensure complete dissolution.

  • Filter the sample solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

LC-MS/MS Method Parameters

Liquid Chromatography (LC) Conditions:

ParameterCondition
Column Poroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm)[1]
Mobile Phase A 50 mM formic acid in water[1]
Mobile Phase B Acetonitrile[1]
Gradient Isocratic elution with 50:50 (v/v) Mobile Phase A:Mobile Phase B[1]
Flow Rate 0.5 mL/min[1]
Column Temperature 30°C[1]
Injection Volume 20 µL[1]

Mass Spectrometry (MS/MS) Conditions:

ParameterCondition
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z) [M+H]⁺ of N-nitroso-desmethyl-citalopram
Product Ions (m/z) At least two characteristic product ions for quantification and confirmation (e.g., m/z 291.1 -> 138, 263.1)[1]
Source Temperature Optimized for the specific instrument
Gas Flows Optimized for the specific instrument
Data Analysis and Quantification
  • Construct a calibration curve by plotting the peak area of the N-nitroso-desmethyl-citalopram standard against its concentration.

  • Perform a linear regression analysis of the calibration curve. The correlation coefficient (r²) should be > 0.99.

  • Quantify the amount of N-nitroso-desmethyl-citalopram in the citalopram API sample by comparing its peak area to the calibration curve.

  • Calculate the concentration of the impurity in ppm (µg/g) relative to the API concentration.

Mandatory Visualizations

Experimental Workflow Diagram

Workflow cluster_prep Solution Preparation Standard_Prep Standard Preparation (Stock and Working Solutions) Filtration Filtration (0.22 µm syringe filter) Standard_Prep->Filtration Sample_Prep Sample Preparation (Dissolve API in Diluent) Sample_Prep->Filtration LC_MS_Analysis LC-MS/MS Analysis Filtration->LC_MS_Analysis Data_Processing Data Processing and Quantification LC_MS_Analysis->Data_Processing

Caption: Workflow for the LC-MS/MS analysis of N-nitroso-desmethyl-citalopram in API.

Logical Relationship of Analytical Method Selection

Logical Relationship of Analytical Method Selection cluster_problem Analytical Challenge cluster_methods Available Analytical Techniques cluster_considerations Key Considerations Problem Trace Level NDSRI (N-nitroso-desmethyl-citalopram) in Citalopram API Volatility Volatility of Analyte Problem->Volatility Sensitivity Required Sensitivity (ng/day limit) Problem->Sensitivity Selectivity Selectivity from API Matrix Problem->Selectivity GC_MS GC-MS HPLC_UV HPLC-UV LC_MS_MS LC-MS/MS Volatility->GC_MS Suitable for Volatile Nitrosamines Sensitivity->HPLC_UV Limited Sensitivity Sensitivity->LC_MS_MS High Sensitivity Selectivity->LC_MS_MS High Selectivity

Caption: Rationale for selecting LC-MS/MS for N-nitroso-desmethyl-citalopram analysis.

References

Application

Application Note: Quantification of N-nitroso-desmethyl-citalopram in Citalopram Tablets by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals Introduction Citalopram (B1669093) is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression.[1][2] Duri...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citalopram (B1669093) is a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression.[1][2] During the synthesis of the active pharmaceutical ingredient (API) or within the final drug product, impurities can arise. One such impurity of concern is N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) drug substance-related impurity (NDSRI).[1][2][3] Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6]

N-nitroso-desmethyl-citalopram is categorized as a Carcinogenic Potency Category 1 impurity, with a recommended acceptable intake (AI) limit of 26.5 ng/day.[1][2] Given this low limit, highly sensitive and specific analytical methods are required for its accurate quantification in citalopram tablets to ensure patient safety and regulatory compliance. This application note details a robust and validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-nitroso-desmethyl-citalopram.

Chemical Structures

The formation of N-nitroso-desmethyl-citalopram is a result of the nitrosation of the secondary amine in the desmethyl-citalopram molecule, a known metabolite and impurity of citalopram.[7][8]

cluster_citalopram Citalopram cluster_desmethyl Desmethyl-citalopram cluster_nitroso N-nitroso-desmethyl-citalopram Citalopram Desmethyl Citalopram->Desmethyl Demethylation Nitroso Desmethyl->Nitroso Nitrosation

Figure 1: Formation of N-nitroso-desmethyl-citalopram.

Experimental Protocol

This protocol outlines the sample preparation and LC-MS/MS instrumental analysis for the quantification of N-nitroso-desmethyl-citalopram in citalopram tablets.

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram tablets

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Deionized water (18.2 MΩ·cm)

  • 0.22 µm PVDF syringe filters

Sample Preparation
  • Tablet Homogenization: Accurately weigh and crush a sufficient number of citalopram tablets to obtain a fine, homogeneous powder.

  • Sample Solution Preparation:

    • Accurately weigh a portion of the powdered tablets equivalent to 200 mg of citalopram into a 10 mL volumetric flask.

    • Add approximately 7 mL of methanol (or a suitable solvent mixture like 80:20 water/methanol) and vortex/sonicate to dissolve the powder.[9]

    • Dilute to the mark with the same solvent and mix well. This results in a nominal concentration of 20 mg/mL of citalopram.

  • Centrifugation and Filtration:

    • Transfer the solution to a centrifuge tube and centrifuge at 4500 rpm for 15 minutes.[10]

    • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Discard the initial portion of the filtrate.[10]

LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer is recommended for this analysis.

Table 1: LC-MS/MS Instrumental Parameters

ParameterValue
Liquid Chromatography
ColumnPoroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm) or equivalent[1]
Mobile Phase A50 mM Formic Acid in Water[1]
Mobile Phase BAcetonitrile[1]
Flow Rate0.5 mL/min[1]
Column Temperature30°C[1]
Injection Volume20 µL
GradientIsocratic: 50:50 (A:B)[1]
Mass Spectrometry
Ionization ModeElectrospray Ionization (ESI), Positive
MRM TransitionsQuantifier: 291.1 -> 138.0 m/z, Qualifier 1: 291.1 -> 263.1 m/z[1]
Dwell Time100 ms
Source Temperature500°C
IonSpray Voltage5500 V

Quantitative Data Summary

The method should be validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 2: Method Validation and Performance Data

ParameterResult
Linearity Range0.33 - 8.00 ng/mL
Correlation Coefficient (r²)≥ 0.999[1]
Limit of Detection (LOD)0.22 - 0.80 ng/mL
Limit of Quantification (LOQ)0.33 - 1.20 ng/mL
Accuracy (% Recovery)84% - 97%
Precision (%RSD)< 5%

Experimental Workflow

The overall workflow for the analysis of N-nitroso-desmethyl-citalopram in citalopram tablets is depicted below.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Weigh and Crush Tablets dissolve Dissolve in Methanol start->dissolve centrifuge Centrifuge at 4500 rpm dissolve->centrifuge filter Filter with 0.22 µm PVDF Filter centrifuge->filter inject Inject into LC-MS/MS filter->inject separate Chromatographic Separation (C18 Column) inject->separate detect Mass Spectrometric Detection (MRM Mode) separate->detect quantify Quantification using Calibration Curve detect->quantify report Report Results (ng/g) quantify->report

Figure 2: Experimental workflow for analysis.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of N-nitroso-desmethyl-citalopram in citalopram tablets. This application note and protocol offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this analysis in a quality control or research setting. Adherence to such rigorous analytical procedures is crucial for ensuring the safety and quality of pharmaceutical products, in line with global regulatory expectations for the control of nitrosamine impurities.[5][11]

References

Method

Application Notes and Protocols for the Use of N-nitroso-desmethyl-citalopram Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of Citalopram (B1669093), a widely prescribed selective serotonin (B10506)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity of Citalopram (B1669093), a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI) for the treatment of depression.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies have established stringent limits on their presence in pharmaceutical products. This necessitates the use of highly sensitive and validated analytical methods for their quantification.[1][2]

This document provides detailed application notes and protocols for the use of N-nitroso-desmethyl-citalopram certified reference material (CRM). This CRM is essential for the development, validation, and routine monitoring of analytical methods to ensure the safety and quality of Citalopram drug products.[3] The use of a CRM provides a benchmark for accurate and reliable measurements, ensuring traceability and consistency across different laboratories and analytical instruments.

Certified Reference Material (CRM) Information

A Certified Reference Material is a highly characterized and stable material with a certified property value, uncertainty, and traceability. The N-nitroso-desmethyl-citalopram CRM is a critical tool for ensuring the accuracy of quantitative analysis.

Table 1: N-nitroso-desmethyl-citalopram CRM Specifications

ParameterValue
Chemical Name N-(3-(5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)propyl)-N-methylnitrous amide
Molecular Formula C₁₉H₁₈FN₃O₂
Molecular Weight 339.36 g/mol
Purity (HPLC) 99.81 %[4]
Potency 98 %[4]
Appearance Light Yellow Thick Syrup[4]
Solubility Acetonitrile[4]
Long Term Storage 2-8 °C[4]

Analytical Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the recommended technique for the quantification of N-nitroso-desmethyl-citalopram at the trace levels required by regulatory agencies, offering high sensitivity and selectivity.[1][2]

Experimental Protocol: LC-MS/MS Analysis

This protocol is based on a validated method for the quantification of N-nitroso-desmethyl-citalopram in drug formulations.[1][2]

3.1.1. Standard Solution Preparation:

  • Primary Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-nitroso-desmethyl-citalopram CRM and dissolve it in a suitable volume of acetonitrile (B52724) in a 10 mL volumetric flask.

  • Working Standard Solutions: Perform serial dilutions of the primary stock solution with a 50:50 (v/v) mixture of acetonitrile and 50 mM formic acid buffer to prepare a series of working standard solutions for calibration. A typical concentration range would be from the Limit of Quantification (LOQ) to 150% of the specification limit.

3.1.2. Sample Preparation (Citalopram Tablets):

  • Weigh and finely powder a representative number of Citalopram tablets.

  • Accurately weigh a portion of the powdered tablets equivalent to one tablet's dosage and transfer to a suitable volumetric flask.

  • Add a volume of a 50:50 (v/v) mixture of acetonitrile and 50 mM formic acid buffer to the flask.

  • Sonicate for 15 minutes to ensure complete dissolution of the analyte.

  • Dilute to the mark with the same solvent mixture and mix well.

  • Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

3.1.3. Chromatographic and Mass Spectrometric Conditions:

Table 2: LC-MS/MS Method Parameters

ParameterCondition
LC System UHPLC/HPLC system
Column Poroshell StableBond-C18, 150 x 4.6 mm, 2.7 µm[1][2]
Mobile Phase 50 mM Formic Acid Buffer : Acetonitrile (50:50, v/v)[1][2]
Flow Rate 0.5 mL/min[1][2]
Column Temperature 30 °C[1][2]
Injection Volume 10 µL
MS System Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive[2]
MRM Transitions Precursor Ion (m/z) ➔ Product Ions (m/z)
340.1 ➔ 262.8 (Quantifier)[5]
340.1 ➔ 137.9 (Qualifier)[5]
Method Validation and Performance

A validated analytical method is crucial for reliable and accurate results. The following table summarizes typical performance characteristics for the LC-MS/MS method for N-nitroso-desmethyl-citalopram.

Table 3: Method Validation Data

ParameterTypical Performance
Linearity (Correlation Coefficient, r²) > 0.999[2]
Limit of Detection (LOD) 0.01 ppm[6]
Limit of Quantification (LOQ) 0.03 ppm[6]
Accuracy (% Recovery) 88 - 102%[2]
Precision (% RSD) < 15%
Solution Stability Stable for at least 12 hours at room temperature[6]

Experimental Workflows and Diagrams

Analytical Workflow for Quantification

The following diagram illustrates the overall workflow for the quantification of N-nitroso-desmethyl-citalopram in a pharmaceutical sample using the certified reference material.

cluster_prep Preparation cluster_analysis Analysis cluster_processing Data Processing & Reporting Standard_Prep Standard Preparation (from CRM) LC_MS LC-MS/MS Analysis Standard_Prep->LC_MS Inject Standards Sample_Prep Sample Preparation (e.g., Tablets) Sample_Prep->LC_MS Inject Samples Data_Acquisition Data Acquisition (MRM Mode) LC_MS->Data_Acquisition Quantification Quantification (against CRM calibration curve) Data_Acquisition->Quantification Reporting Reporting (Impurity Level) Quantification->Reporting

Analytical workflow for N-nitroso-desmethyl-citalopram quantification.
Nitrosamine-Induced DNA Damage Pathway

N-nitroso compounds are known to be mutagenic and carcinogenic through their ability to alkylate DNA. The following diagram illustrates the general metabolic activation and DNA adduct formation pathway for nitrosamines.

Nitrosamine N-Nitrosamine (e.g., N-nitroso-desmethyl-citalopram) Metabolic_Activation Metabolic Activation (CYP450 Enzymes) Nitrosamine->Metabolic_Activation Alkylating_Agent Reactive Alkylating Agent (e.g., Diazonium Ion) Metabolic_Activation->Alkylating_Agent DNA DNA Alkylating_Agent->DNA Alkylation DNA_Adduct DNA Adducts (e.g., Alkylated Guanine) DNA->DNA_Adduct Mutation Mutation / Genomic Instability DNA_Adduct->Mutation Cancer Cancer Mutation->Cancer

General pathway of nitrosamine-induced DNA damage.

Conclusion

The N-nitroso-desmethyl-citalopram certified reference material is an indispensable tool for the accurate and reliable quantification of this potentially mutagenic impurity in Citalopram drug products. The provided LC-MS/MS protocol and application notes offer a robust framework for researchers, scientists, and drug development professionals to implement effective quality control measures and ensure patient safety. Adherence to validated methods and the proper use of CRMs are critical for compliance with global regulatory standards.

References

Application

Application Notes and Protocols for the Analysis of N-nitroso-desmethyl-citalopram

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Citalopram, a widely prescribed selective...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Citalopram, a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI). Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies require their levels in pharmaceutical products to be strictly monitored and controlled. This document provides detailed application notes and protocols for the sample preparation and analysis of N-nitroso-desmethyl-citalopram in both Citalopram drug substance (API) and drug product (tablets) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique well-suited for trace-level quantification due to its high sensitivity and selectivity.

Analytical Approach: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the analysis of N-nitroso-desmethyl-citalopram due to its ability to achieve the low limits of detection (LOD) and quantification (LOQ) required for this potent impurity. The method involves chromatographic separation of the analyte from the drug substance and other matrix components, followed by selective detection and quantification using a tandem mass spectrometer.

Experimental Protocols

Protocol 1: Analysis of N-nitroso-desmethyl-citalopram in Citalopram Drug Substance (API)

This protocol outlines the procedure for the extraction and analysis of N-nitroso-desmethyl-citalopram from the active pharmaceutical ingredient.

Materials:

  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram drug substance

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Volumetric flasks and pipettes

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or PVDF)

  • LC-MS vials

Procedure:

  • Standard Preparation:

    • Prepare a stock solution of N-nitroso-desmethyl-citalopram (e.g., 100 µg/mL) in methanol.

    • Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare calibration standards at appropriate concentrations (e.g., 0.1 to 100 ng/mL).

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the Citalopram drug substance into a 10 mL volumetric flask.

    • Add approximately 7 mL of methanol and vortex to dissolve the sample completely.

    • Dilute to the mark with methanol and mix well.

    • Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

  • LC-MS/MS Analysis:

    • Inject the prepared standard and sample solutions into the LC-MS/MS system.

    • Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the calibration curve generated from the standard solutions.

Protocol 2: Analysis of N-nitroso-desmethyl-citalopram in Citalopram Tablets

This protocol provides a method for the extraction and analysis of N-nitroso-desmethyl-citalopram from a solid dosage form.

Materials:

  • Same as Protocol 1, with the addition of:

  • Citalopram tablets

  • Mortar and pestle or tablet grinder

  • Sonicator

Procedure:

  • Standard Preparation:

    • Follow the same procedure as in Protocol 1.

  • Sample Preparation:

    • Weigh and finely powder a representative number of Citalopram tablets (e.g., 10 tablets).

    • Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Citalopram into a 10 mL volumetric flask.

    • Add approximately 7 mL of methanol.

    • Sonicate for 15 minutes to ensure complete extraction of the analyte.

    • Dilute to the mark with methanol and mix well.

    • Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

  • LC-MS/MS Analysis:

    • Inject the prepared standard and sample solutions into the LC-MS/MS system.

    • Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the calibration curve.

Data Presentation

The following tables summarize typical quantitative data obtained from the validation of LC-MS/MS methods for the analysis of N-nitroso-desmethyl-citalopram.

Table 1: Chromatographic and Mass Spectrometric Parameters

ParameterRecommended Conditions
LC Column Poroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm) or equivalent
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Optimized for separation of analyte from Citalopram
Flow Rate 0.5 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Ionization Mode Electrospray Ionization (ESI), Positive
MS/MS Transition Precursor Ion (m/z) → Product Ion (m/z)
Specific transitions for N-nitroso-desmethyl-citalopram to be optimized

Table 2: Method Validation Data

ParameterTypical Value
Linearity (r²) > 0.99
Limit of Detection (LOD) 0.05 - 0.5 ng/mL
Limit of Quantification (LOQ) 0.1 - 1.0 ng/mL
Recovery (%) 80 - 120%
Precision (%RSD) < 15%

Visualizations

The following diagrams illustrate the experimental workflows.

Sample_Preparation_API cluster_0 Protocol 1: Citalopram Drug Substance (API) weigh Weigh 100 mg API dissolve Dissolve in Methanol weigh->dissolve centrifuge Centrifuge dissolve->centrifuge filter Filter (0.22 µm) centrifuge->filter inject Inject into LC-MS/MS filter->inject

Workflow for Citalopram API Sample Preparation

Sample_Preparation_Tablets cluster_1 Protocol 2: Citalopram Tablets powder Powder Tablets weigh Weigh Powdered Tablets powder->weigh extract Extract with Methanol weigh->extract sonicate Sonicate extract->sonicate centrifuge Centrifuge sonicate->centrifuge filter Filter (0.22 µm) centrifuge->filter inject Inject into LC-MS/MS filter->inject

Workflow for Citalopram Tablet Sample Preparation

Analytical_Workflow cluster_2 Overall Analytical Workflow sample Sample (API or Tablet) prep Sample Preparation sample->prep analysis LC-MS/MS Analysis prep->analysis data Data Processing & Quantification analysis->data report Report Results data->report

Overall Analytical Workflow for N-nitroso-desmethyl-citalopram

Method

Application Note: A Validated Stability-Indicating Method for the Analysis of Citalopram and its Nitrosamine Impurities

Abstract This application note details a comprehensive analytical strategy for the quality control of Citalopram (B1669093), a widely used selective serotonin (B10506) reuptake inhibitor (SSRI). We present two validated...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a comprehensive analytical strategy for the quality control of Citalopram (B1669093), a widely used selective serotonin (B10506) reuptake inhibitor (SSRI). We present two validated analytical methods: a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection for the assay of Citalopram and the separation of its degradation products, and a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the trace-level quantification of potential nitrosamine (B1359907) impurities. Forced degradation studies were conducted under various stress conditions as per International Council for Harmonisation (ICH) guidelines, demonstrating the specificity of the HPLC method.[1][2][3] Both methods were rigorously validated for parameters including specificity, linearity, accuracy, precision, and sensitivity, proving them suitable for routine analysis in a quality control environment.

Introduction

Citalopram is an antidepressant agent used in the treatment of major depressive disorder and other mood disorders.[4] The presence of impurities in active pharmaceutical ingredients (APIs) and finished drug products can impact their safety and efficacy. Therefore, regulatory bodies require the development of stability-indicating assay methods (SIAMs) to monitor any significant changes in the drug product during its shelf life.[2] A SIAM is a validated analytical procedure that can accurately and selectively quantify the active ingredient in the presence of its potential degradation products and impurities.[3]

Forced degradation studies, where the drug substance is exposed to stress conditions such as acid, base, oxidation, heat, and light, are essential for developing and validating such methods.[1][5] These studies help identify likely degradation products and demonstrate the method's ability to separate them from the parent drug.[2]

Furthermore, the discovery of nitrosamine impurities in various medications has become a major concern for global regulatory agencies like the FDA and EMA.[6][7] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals must be controlled within strict acceptable intake (AI) limits.[6][8][9] The structure of Citalopram contains a secondary amine moiety, which presents a potential risk for the formation of nitrosamine impurities under certain manufacturing conditions.[4][10] Consequently, highly sensitive analytical methods, such as LC-MS/MS, are required to detect and quantify these impurities at trace levels.[11][12]

This document provides detailed protocols for:

  • An RP-HPLC-UV method for the assay of Citalopram and analysis of its degradation products.

  • An LC-MS/MS method for the quantification of N-Nitroso Desmethyl Citalopram, a potential impurity.

Part 1: Stability-Indicating RP-HPLC-UV Method for Citalopram

Experimental Protocol

1. Materials and Reagents

  • Citalopram Hydrobromide Reference Standard

  • Acetonitrile (HPLC Grade)

  • Ammonium Acetate (Analytical Grade)

  • Glacial Acetic Acid (Analytical Grade)

  • Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂)

  • Purified water (Milli-Q or equivalent)

2. Instrumentation and Chromatographic Conditions A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) detector was used.

ParameterCondition
Column C18, 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS 3V)[1]
Mobile Phase A 20 mM Ammonium Acetate buffer, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B Acetonitrile
Gradient Elution 0-5 min: 35% B, 5-20 min: 35% to 65% B, 20-25 min: 65% B, 25-26 min: 65% to 35% B, 26-30 min: 35% B
Flow Rate 1.0 mL/min[13]
Column Temperature 30°C
Detection Wavelength 239 nm[3][13]
Injection Volume 10 µL

3. Preparation of Solutions

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Citalopram HBr reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

  • Working Standard Solution (100 µg/mL): Dilute 10 mL of the Standard Stock Solution to 100 mL with the same diluent.

4. Forced Degradation Study Protocol Samples were prepared at a concentration of 1000 µg/mL and subjected to the following stress conditions:

  • Acid Hydrolysis: Add 5 mL of 1 N HCl, heat at 80°C for 6 hours. Cool and neutralize with 1 N NaOH.[1]

  • Base Hydrolysis: Add 5 mL of 0.1 N NaOH, heat at 80°C for 4 hours. Cool and neutralize with 0.1 N HCl.

  • Oxidative Degradation: Add 5 mL of 30% H₂O₂, store at room temperature for 48 hours.[2]

  • Thermal Degradation: Store solid drug substance in a hot air oven at 105°C for 48 hours. Dissolve in diluent for analysis.

  • Photolytic Degradation: Expose solid drug substance to UV light (200 Watt hours/m²) and visible light (1.2 million lux hours) in a photostability chamber.[2] Dissolve in diluent for analysis.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines.[13]

  • Specificity: Assessed by analyzing blank, standard, and forced degradation samples to ensure the absence of interference and the purity of the Citalopram peak, confirmed using a PDA detector.

  • Linearity: Performed over a concentration range of 10-150 µg/mL (10, 25, 50, 75, 100, 125, 150 µg/mL).[5]

  • Accuracy: Determined by performing recovery studies at 80%, 100%, and 120% of the target concentration (100 µg/mL).[13]

  • Precision:

    • Repeatability (Intra-day): Six replicate injections of the 100 µg/mL standard solution.

    • Intermediate Precision (Inter-day): Analysis performed by a different analyst on a different day.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Calculated based on the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Evaluated by making small, deliberate variations in flow rate (±0.1 mL/min) and column temperature (±2°C).

Results

experimental_workflow cluster_setup Phase 1: Method Development cluster_validation Phase 2: Method Validation (ICH Q2) cluster_nitrosamine Phase 3: Nitrosamine Analysis cluster_application Phase 4: Application API Citalopram API Forced_Deg Forced Degradation (Acid, Base, Oxidative, Thermal, Photolytic) API->Forced_Deg Risk_Assess Nitrosamine Risk Assessment API->Risk_Assess HPLC_Dev HPLC-UV Method Development & Optimization Forced_Deg->HPLC_Dev HPLC_Val HPLC-UV Method Validation (Specificity, Linearity, Accuracy, Precision) HPLC_Dev->HPLC_Val Routine_Analysis Routine QC Analysis of Citalopram Batches HPLC_Val->Routine_Analysis LCMS_Dev LC-MS/MS Method Development Risk_Assess->LCMS_Dev LCMS_Val LC-MS/MS Method Validation LCMS_Dev->LCMS_Val LCMS_Val->Routine_Analysis

Forced Degradation The method successfully separated the main Citalopram peak from all degradation products generated under stress conditions.

Stress Condition% DegradationObservations
Acid Hydrolysis (1 N HCl, 80°C, 6h)13.2%Two major degradation peaks observed.
Base Hydrolysis (0.1 N NaOH, 80°C, 4h)31.2%Significant degradation with one major product.[3]
Oxidation (30% H₂O₂, RT, 48h)22.7%One primary degradation product formed (likely N-oxide).[2][3]
Thermal (105°C, 48h)< 1.0%Citalopram is relatively stable to dry heat.[3]
Photolytic< 1.0%Citalopram is relatively stable to light exposure.[3]

Method Validation Summary The validation results confirm that the method is suitable for its intended purpose.

Validation ParameterResult
Specificity No interference at the retention time of Citalopram. Peak purity > 99.8%.
Linearity (R²) 0.9998[2]
Accuracy (% Recovery) 98.6% - 101.5%
Precision (% RSD) Intra-day: < 1.0%, Inter-day: < 2.0%[2]
LOD 0.4 µg/mL[13]
LOQ 1.3 µg/mL[2][13]
Robustness Resolution between all peaks remained > 2.0.

Part 2: LC-MS/MS Method for Nitrosamine Impurities

Experimental Protocol

1. Materials and Reagents

  • N-Nitroso Desmethyl Citalopram Reference Standard

  • Methanol (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Purified water (LC-MS Grade)

2. Instrumentation and Conditions A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source was used.[11][14]

ParameterCondition
Column C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Gradient Elution Optimized for separation of nitrosamine from the Citalopram peak
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL

3. Mass Spectrometry Parameters

ParameterSetting
Ionization Mode Positive ESI / APCI[11]
Capillary Voltage 3.5 kV
Source Temperature 150°C
Desolvation Temp. 400°C
Acquisition Mode Multiple Reaction Monitoring (MRM)

4. MRM Transitions MRM transitions must be optimized for the specific nitrosamine impurity. For N-Nitroso Desmethyl Citalopram (MW: 339.4), hypothetical transitions are listed below.

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
N-Nitroso Desmethyl Citalopram340.4[Fragment 1]100Optimized
N-Nitroso Desmethyl Citalopram340.4[Fragment 2]100Optimized

5. Preparation of Solutions

  • Standard Stock Solution (1 µg/mL): Accurately prepare a 1 µg/mL solution of the N-Nitroso Desmethyl Citalopram reference standard in Methanol.

  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover a range from 0.1 ng/mL to 50 ng/mL.[15]

  • Sample Preparation: Accurately weigh 25 mg of Citalopram API into a 15 mL centrifuge tube. Add 5 mL of diluent, vortex, and sonicate. Centrifuge and transfer the supernatant for analysis. This results in a test concentration of 5 mg/mL.[12]

Method Validation Protocol

Validation was performed to ensure high sensitivity and accuracy at trace levels.

  • Specificity: Monitored by the absence of interfering peaks in blank samples at the retention time of the nitrosamine impurity.

  • Linearity: Assessed over the range of 0.1 ng/mL to 50 ng/mL.

  • Accuracy: Determined by spiking the Citalopram API sample with the nitrosamine standard at low, medium, and high concentrations.

  • Precision: Evaluated at the LOQ level and a mid-range concentration.

  • LOD and LOQ: Determined by injecting solutions with decreasing concentrations and establishing the signal-to-noise ratio (S/N) of 3 for LOD and 10 for LOQ.

Results

validation_logic cluster_performance Method Performance Characteristics center_node Validated Stability- Indicating Method Accuracy Accuracy (Closeness to true value) center_node->Accuracy Precision Precision (Repeatability) center_node->Precision Specificity Specificity (Selectivity for analyte) center_node->Specificity LOD LOD (Lowest detectable amount) center_node->LOD LOQ LOQ (Lowest quantifiable amount) center_node->LOQ Linearity Linearity (Proportional response) center_node->Linearity Range Range (Interval of reliability) center_node->Range Robustness Robustness (Resists small variations) center_node->Robustness

LC-MS/MS Method Validation Summary The method is highly sensitive, with an LOQ well below the typical regulatory limits for nitrosamine impurities.

Validation ParameterResult
Specificity No interferences observed from Citalopram or its degradants.
Linearity (R²) > 0.998
Accuracy (% Recovery) 95.2% - 104.5%[15]
Precision (% RSD at LOQ) < 15%
LOD 0.05 ng/mL (equivalent to 0.01 ppm relative to API)
LOQ 0.15 ng/mL (equivalent to 0.03 ppm relative to API)

Conclusion

A comprehensive analytical strategy for the quality control of Citalopram has been successfully developed and validated. The stability-indicating RP-HPLC method is specific, accurate, and precise for the determination of Citalopram in the presence of its degradation products. The highly sensitive LC-MS/MS method allows for the reliable quantification of N-Nitroso Desmethyl Citalopram at trace levels, ensuring compliance with stringent regulatory requirements for nitrosamine impurities. Together, these methods provide a robust toolkit for ensuring the quality, stability, and safety of Citalopram drug substance and product.

References

Application

Application of High-Resolution Mass Spectrometry for the Identification of N-nitroso-desmethyl-citalopram

Application Note and Protocol Introduction The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide. These com...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note and Protocol

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide. These compounds are classified as probable human carcinogens, necessitating stringent control to ensure patient safety. N-nitroso-desmethyl-citalopram is a potential nitrosamine impurity that can form in drug products containing citalopram (B1669093) or its S-enantiomer, escitalopram (B1671245), which are widely prescribed selective serotonin (B10506) reuptake inhibitors (SSRIs). High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as a powerful analytical tool for the trace-level detection and quantification of such impurities in complex matrices. This application note provides a detailed protocol for the identification and quantification of N-nitroso-desmethyl-citalopram using LC-HRMS, intended for researchers, scientists, and drug development professionals.

Principle

The method employs reverse-phase liquid chromatography to separate N-nitroso-desmethyl-citalopram from the active pharmaceutical ingredient (API) and other matrix components. The separated analyte is then introduced into a high-resolution mass spectrometer. The HRMS provides high mass accuracy and resolution, enabling the confident identification of the target compound based on its exact mass. Quantification is achieved by comparing the analyte's response to that of a certified reference standard.

Experimental Protocols

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram or Escitalopram drug substance and/or tablets

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • Water (LC-MS grade)

  • Syringe filters (0.22 µm, PVDF)

Instrumentation
  • UHPLC or HPLC system

  • High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF) equipped with an electrospray ionization (ESI) source

Standard Solution Preparation
  • Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-desmethyl-citalopram reference standard and dissolve it in methanol to obtain the desired concentration.

  • Intermediate Standard Solution (e.g., 1 µg/mL): Dilute the stock standard solution with methanol.

  • Working Standard Solutions: Prepare a series of calibration standards by further diluting the intermediate standard solution with a suitable solvent (e.g., 50:50 methanol:water) to cover the desired concentration range (e.g., 0.1 to 50 ng/mL).

Sample Preparation

For Drug Substance:

  • Accurately weigh approximately 100 mg of the citalopram or escitalopram drug substance into a centrifuge tube.

  • Add a known volume of methanol (e.g., 10 mL) to achieve a desired concentration (e.g., 10 mg/mL).

  • Vortex the mixture until the substance is completely dissolved.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

For Drug Product (Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Transfer an amount of powder equivalent to 100 mg of the API into a centrifuge tube.

  • Add a known volume of methanol (e.g., 10 mL).

  • Vortex the mixture for 5 minutes.

  • Sonicate for 15 minutes to ensure complete extraction.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-HRMS Method Parameters
ParameterCondition
Liquid Chromatography
ColumnC18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A0.1% Formic acid in Water
Mobile Phase B0.1% Formic acid in Acetonitrile
GradientStart with 95% A, ramp to 5% A over 10 min, hold for 2 min, return to initial conditions
Flow Rate0.3 mL/min
Column Temperature40 °C
Injection Volume5 µL
High-Resolution Mass Spectrometry
Ionization ModePositive Electrospray Ionization (ESI+)
Monitored Ion (m/z)[M+H]+ = 340.1456
Resolution> 60,000 FWHM
Scan ModeFull Scan or Targeted SIM
Collision Energy (for fragmentation)Optimized for the specific instrument

Data Presentation

While validated methods for the detection of N-nitroso-desmethyl-citalopram exist, publicly available quantitative data from commercial drug products is limited. The following table is a template for reporting results from such an analysis.

Sample IDBatch No.API StrengthN-nitroso-desmethyl-citalopram (ng/g)N-nitroso-desmethyl-citalopram (ppm)
Citalopram TabletsBATCH-00120 mg< LOQ< LOQ
Citalopram TabletsBATCH-00240 mg15.20.0152
Escitalopram TabletsBATCH-00310 mg8.90.0089

LOQ: Limit of Quantitation

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-HRMS Analysis cluster_data Data Processing start Start weigh_sample Weigh Drug Substance or Powdered Tablets start->weigh_sample dissolve Dissolve/Extract in Methanol weigh_sample->dissolve filter Filter through 0.22 µm Syringe Filter dissolve->filter lc_separation Chromatographic Separation (C18 Column) filter->lc_separation prep_standards Prepare Calibration Standards prep_standards->lc_separation hrms_detection HRMS Detection (ESI+, High Resolution) lc_separation->hrms_detection identification Identification by Accurate Mass hrms_detection->identification quantification Quantification against Reference Standard identification->quantification report Report Results quantification->report

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-citalopram.

Caption: Logic for HRMS identification and quantification.

Method

Application Note: Monitoring N-nitroso-desmethyl-citalopram in Drug Stability Studies

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity that can potentially form in drug products containing citalopram (B1669093)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) impurity that can potentially form in drug products containing citalopram (B1669093), a widely prescribed selective serotonin (B10506) reuptake inhibitor (SSRI).[1][2][3] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is a significant concern for regulatory agencies and manufacturers.[4][5][6] Therefore, robust and sensitive analytical methods are required to monitor and control the levels of N-nitroso-desmethyl-citalopram in citalopram drug stability studies to ensure patient safety.[4][7]

This application note provides a detailed protocol for the monitoring of N-nitroso-desmethyl-citalopram in drug stability studies using a highly sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.[1][3][7] The described methodology is crucial for ensuring that citalopram-containing drug products meet the stringent regulatory requirements for nitrosamine impurities.[5][8][9]

Chemical Information:

CompoundChemical NameMolecular FormulaMolecular Weight
N-nitroso-desmethyl-citalopramN-(3-(5-Cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)propyl)-N-methylnitrous amideC19H18FN3O2339.37 g/mol

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in human drugs.[5][8] For N-nitroso-desmethyl-citalopram, a nitrosamine drug substance-related impurity (NDSRI), the acceptable intake (AI) limit has been determined to be 26.5 ng/day, placing it in carcinogenic potency category 1.[1][7] This low limit necessitates the use of highly sensitive analytical techniques to ensure compliance.[4][7]

Experimental Workflow

The overall workflow for monitoring N-nitroso-desmethyl-citalopram in drug stability studies involves sample preparation, LC-MS/MS analysis, data processing, and result reporting. A visual representation of this workflow is provided below.

Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting Sample Drug Product Sample (Tablets/Solution) Weighing Weighing & Crushing (if solid) Sample->Weighing Dissolution Dissolution in Diluent Weighing->Dissolution Filtration Filtration (0.22 µm) Dissolution->Filtration LC Liquid Chromatography Separation Filtration->LC MS Tandem Mass Spectrometry Detection (MRM) LC->MS Integration Peak Integration & Quantification MS->Integration Reporting Result Calculation & Reporting (ng/day) Integration->Reporting

Figure 1: Experimental workflow for N-nitroso-desmethyl-citalopram monitoring.

Experimental Protocols

Materials and Reagents
  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram drug substance and drug product for stability studies

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • Water (deionized, 18 MΩ·cm)

  • 0.22 µm syringe filters (PVDF or equivalent)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS) is required. The system should be capable of performing Multiple Reaction Monitoring (MRM) for sensitive and selective quantification.

Preparation of Solutions
  • Standard Stock Solution (1000 ng/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-desmethyl-citalopram reference standard in methanol to obtain a concentration of 1000 ng/mL.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile:water) to create a calibration curve covering the expected range of the impurity. A typical range would be 0.1 ng/mL to 10 ng/mL.

  • Sample Preparation:

    • For tablet dosage forms, accurately weigh and crush a representative number of tablets to obtain a fine powder.

    • Accurately weigh a portion of the powdered tablets or measure a volume of the liquid formulation equivalent to a single dose of citalopram.

    • Dissolve the sample in a known volume of diluent to achieve a target concentration of the active pharmaceutical ingredient (API).

    • Sonicate for 15-20 minutes to ensure complete dissolution.

    • Filter the solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

LC-MS/MS Method

A highly sensitive and selective LC-MS/MS method is crucial for the quantification of N-nitroso-desmethyl-citalopram at trace levels.[3][7]

Table 1: Liquid Chromatography Parameters

ParameterCondition
ColumnPoroshell StableBond-C18 (or equivalent), 150 x 4.6 mm, 2.7 µm
Mobile Phase A50 mM Formic acid in water
Mobile Phase BAcetonitrile
GradientIsocratic (50:50 v/v) or a suitable gradient program
Flow Rate0.5 mL/min
Column Temperature30°C
Injection Volume10 µL

Table 2: Mass Spectrometry Parameters

ParameterCondition
Ionization ModeElectrospray Ionization (ESI), Positive
MRM TransitionsQuantifier: m/z 340.1 -> 291.1 Qualifier 1: m/z 340.1 -> 138.0 Qualifier 2: m/z 340.1 -> 263.1
Dwell Time100 ms
Collision EnergyOptimized for each transition
Gas TemperaturesOptimized for the specific instrument

Data Presentation and Analysis

The concentration of N-nitroso-desmethyl-citalopram in the samples is determined by comparing the peak area of the analyte to the calibration curve generated from the working standard solutions. The results should be reported in nanograms per day (ng/day) to directly compare with the acceptable intake limit.

Table 3: Example Stability Study Data for N-nitroso-desmethyl-citalopram

Stability ConditionTime PointN-nitroso-desmethyl-citalopram (ng/tablet)N-nitroso-desmethyl-citalopram (ng/day)*
25°C / 60% RHInitial< LOQ< LOQ
3 Months< LOQ< LOQ
6 Months1.51.5
12 Months2.82.8
40°C / 75% RHInitial< LOQ< LOQ
1 Month3.23.2
3 Months8.58.5
6 Months15.115.1

*Assuming a maximum daily dose of one tablet. LOQ: Limit of Quantitation

Formation Pathway and Mitigation

N-nitroso-desmethyl-citalopram is formed from the reaction of the secondary amine in the desmethylcitalopram (B1219260) impurity with a nitrosating agent.[2] Desmethylcitalopram is a known metabolite and impurity of citalopram. The nitrosating agent can be introduced through various sources, including raw materials, excipients, and manufacturing processes.

FormationPathway Desmethylcitalopram Desmethylcitalopram (Secondary Amine) Reaction Nitrosation Reaction Desmethylcitalopram->Reaction NitrosatingAgent Nitrosating Agent (e.g., Nitrites) NitrosatingAgent->Reaction Product N-nitroso-desmethyl-citalopram Reaction->Product

Figure 2: Formation pathway of N-nitroso-desmethyl-citalopram.

To mitigate the formation of this impurity, it is essential to:

  • Control the levels of desmethylcitalopram in the citalopram drug substance.

  • Carefully select and test raw materials and excipients for the presence of nitrites and other nitrosating agents.

  • Optimize manufacturing process parameters to avoid conditions that favor nitrosation (e.g., acidic pH, high temperatures).

Conclusion

This application note provides a comprehensive protocol for the monitoring of N-nitroso-desmethyl-citalopram in drug stability studies. The use of a validated, highly sensitive LC-MS/MS method is critical for ensuring that citalopram drug products comply with the stringent regulatory limits for nitrosamine impurities. By implementing this protocol, pharmaceutical manufacturers can effectively monitor and control the levels of this potential carcinogen, thereby ensuring the safety and quality of their products.

References

Application

Application Notes and Protocols for Analytical Strategies for Nitrosamine Impurity Profiling in Pharmaceuticals

Audience: Researchers, scientists, and drug development professionals. Introduction Since 2018, the detection of N-nitrosamine impurities in common medications has become a significant concern for the pharmaceutical indu...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Since 2018, the detection of N-nitrosamine impurities in common medications has become a significant concern for the pharmaceutical industry and global regulatory bodies.[1][2] Nitrosamines are a class of organic compounds, many of which are classified as probable or possible human carcinogens, posing a potential risk to patient health even at trace levels.[2][3][4] These impurities can form during the synthesis of active pharmaceutical ingredients (APIs), in the finished drug product during its shelf life, or can be introduced through contaminated raw materials, solvents, and catalysts.[1][2][3]

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring manufacturers to perform risk assessments and implement control strategies to detect and mitigate the presence of nitrosamine (B1359907) impurities.[3][4][5] The United States Pharmacopeia (USP) has also established General Chapter <1469>, which outlines several standardized procedures for nitrosamine testing.[6][7][8]

This document provides detailed application notes on the key analytical strategies for nitrosamine profiling. It includes an overview of the most effective analytical technologies, comprehensive sample preparation techniques, and detailed experimental protocols to guide researchers in developing and validating robust methods for the accurate quantification of these impurities.

Overview of Core Analytical Techniques

The detection of nitrosamines at trace levels (ng/g or ppm) in complex pharmaceutical matrices requires highly sensitive and selective analytical methods.[9][10] The most widely adopted techniques are chromatography-based methods coupled with mass spectrometry.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most versatile and commonly used technique. It is suitable for a broad range of nitrosamines, including those that are non-volatile or thermally labile. LC-MS/MS offers excellent sensitivity and selectivity, making it the preferred method for many applications.[9][11][12][13] Atmospheric pressure chemical ionization (APCI) is often reported to provide higher sensitivity for nitrosamine analysis than electrospray ionization (ESI).[12][14]

  • Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is ideal for the analysis of volatile nitrosamines.[9][15] Sample introduction can be performed via direct liquid injection or, more commonly, through headspace (HS) sampling.[2] Headspace analysis is particularly advantageous as it requires minimal sample preparation and reduces matrix interference.[16][17]

  • Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): LC-HRMS provides high mass accuracy and resolution, which is invaluable for the confident identification of both known and unknown nitrosamine impurities.[9][18] Its high selectivity allows for the differentiation of nitrosamines from isobaric interferences (impurities with the same nominal mass), which can prevent false-positive results.[19]

The selection of the appropriate technique depends on the specific nitrosamines of interest, their physicochemical properties, and the complexity of the drug product matrix.

Sample Preparation: A Critical Step for Accuracy

Effective sample preparation is crucial for reliable nitrosamine analysis. The primary goals are to efficiently extract the target analytes from the sample matrix, minimize interferences, and concentrate the analytes to achieve the required low detection limits, all while preventing the artificial formation or degradation of nitrosamines.[10][20]

Common Extraction Techniques:

  • Direct Dissolution: The simplest approach, where the sample is dissolved in a suitable solvent and directly analyzed. This method is fast but can suffer from significant matrix effects, potentially impacting accuracy.

  • Liquid-Liquid Extraction (LLE): This technique partitions analytes between two immiscible liquid phases (e.g., an aqueous sample solution and an organic solvent like dichloromethane). LLE is effective for simpler matrices and volatile nitrosamines but can be labor-intensive.[20]

  • Solid-Phase Extraction (SPE): SPE is a highly selective and powerful cleanup technique, particularly effective for complex finished dosage forms with multiple excipients.[20] It uses a solid sorbent to retain either the nitrosamines or the matrix components, allowing for their separation.

Key Considerations during Sample Preparation:

  • Preventing Artifactual Formation: Residual nitrites and secondary or tertiary amines in the sample can react under certain conditions (e.g., heat, acidic pH) during preparation to form new nitrosamines.[10][20] Stabilization steps, such as adjusting the pH, may be necessary.

  • Analyte Stability: Nitrosamines can degrade when exposed to UV light, so using amber vials and protecting samples from light is recommended.[16]

  • Automation: Automated sample preparation platforms can significantly improve reproducibility, reduce solvent usage, and increase throughput.[16][20]

Data Presentation and Regulatory Limits

Quantitative data from nitrosamine analysis must be clearly presented and compared against established regulatory limits.

Table 1: Common Nitrosamine Impurities and FDA Recommended Acceptable Intake (AI) Limits

Nitrosamine Impurity Abbreviation FDA Recommended AI Limit (ng/day)
N-nitrosodimethylamine NDMA 96.0
N-nitrosodiethylamine NDEA 26.5
N-nitrosodiisopropylamine NDIPA 26.5
N-nitrosoethylisopropylamine NEIPA 26.5
N-nitrosodibutylamine NDBA 26.5
N-nitroso-N-methyl-4-aminobutyric acid NMBA 96.0

Source: U.S. Food and Drug Administration (FDA).[3][4][21]

Note: If multiple nitrosamines are present, the total daily intake should generally not exceed the AI limit for the most potent impurity.[3][22]

Table 2: Comparison of Primary Analytical Techniques for Nitrosamine Profiling

Feature LC-MS/MS GC-MS/MS LC-HRMS
Applicability Broad range, including non-volatile and thermally unstable compounds (e.g., NDSRIs).[13] Volatile and semi-volatile compounds (e.g., NDMA, NDEA).[2] Broad range; excellent for screening and unknown identification.[19]
Sensitivity Very High (low ng/mL to pg/mL).[11] Very High (low ng/mL to pg/mL).[15][23] High to Very High.
Selectivity High (using MRM). High (using MRM). Very High (using accurate mass).[19]
Pros Wide applicability, robust, well-established methods (e.g., USP <1469>).[6][7] Excellent for volatile impurities, headspace option minimizes sample prep.[16] Confident identification of unknowns, retrospective data analysis, resolves interferences.[19]

| Cons | Potential for matrix effects, may not be suitable for highly volatile nitrosamines. | Limited to thermally stable and volatile compounds. High inlet temperatures can cause analyte degradation.[24] | Higher instrument cost, data processing can be more complex. |

Experimental Workflows and Method Selection

The overall process of nitrosamine analysis follows a logical progression from risk assessment to final reporting. The choice of analytical method is a critical decision within this workflow.

Nitrosamine_Analysis_Workflow cluster_0 Phase 1: Risk Assessment cluster_1 Phase 2: Method Development & Analysis cluster_2 Phase 3: Control & Reporting RA Risk Assessment (ICH M7/Q9) Risk_Identified Risk Identified? RA->Risk_Identified Method_Selection Method Selection (LC-MS or GC-MS) Risk_Identified->Method_Selection Yes Sample_Prep Sample Preparation (LLE, SPE, Dilution) Method_Selection->Sample_Prep Analysis Chromatographic Analysis (LC-MS/MS, GC-MS/MS, LC-HRMS) Sample_Prep->Analysis Data_Processing Data Processing & Quantification Analysis->Data_Processing Compare_Limits Compare vs AI Limits Data_Processing->Compare_Limits Report Report Results Compare_Limits->Report Below Limit Control_Strategy Implement Control Strategy Compare_Limits->Control_Strategy Above Limit Control_Strategy->Report

Caption: General workflow for nitrosamine impurity analysis.

Method_Selection_Tree Start Start: Nitrosamine Profiling Needed Analyte_Volatility Is the target analyte volatile & thermally stable? Start->Analyte_Volatility Matrix_Complexity Is the drug matrix complex (e.g., finished product)? Analyte_Volatility->Matrix_Complexity No GC_MS Use GC-MS/MS (Headspace preferred) Analyte_Volatility->GC_MS Yes LC_MS Use LC-MS/MS Matrix_Complexity->LC_MS No (e.g., API) LC_MS_SPE Use LC-MS/MS with robust sample prep (SPE) Matrix_Complexity->LC_MS_SPE Yes Unknown_Screening Is screening for unknowns or confirmation required? LC_HRMS Consider LC-HRMS for high selectivity Unknown_Screening->LC_HRMS Yes LC_MS->Unknown_Screening LC_MS_SPE->Unknown_Screening

Caption: Decision tree for analytical method selection.

Detailed Experimental Protocols

Protocol 1: LC-MS/MS Method for Nitrosamines in Sartan Drugs

This protocol is based on the principles outlined in USP General Chapter <1469> Procedure 3 for the quantification of six common nitrosamines in sartan APIs and drug products.[6][7]

6.1 Scope This method is suitable for the quantification of NDMA, NDEA, NEIPA, NDIPA, NDBA, and NMBA in sartan drug substances (e.g., valsartan, losartan) and their finished products.

6.2 Instrumentation and Reagents

  • LC System: UPLC/UHPLC system capable of binary gradient elution.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (MS/MS) with an ESI or APCI source.

  • Analytical Column: A suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Reagents: Acetonitrile (MS grade), Methanol (MS grade), Formic acid, Water (MS grade), and certified reference standards for all target nitrosamines and their corresponding isotopically labeled internal standards (e.g., NDMA-d6).

6.3 Standard and Sample Preparation

  • Stock Solutions (10 µg/mL): Prepare individual stock solutions of each nitrosamine and internal standard (ISTD) in methanol.

  • Working Standard Solution (e.g., 100 ng/mL): Prepare a mixed working standard solution by diluting the stock solutions in a suitable diluent (e.g., 1% formic acid in water). Prepare a series of calibration standards by further diluting this solution.

  • Sample Preparation (API):

    • Accurately weigh ~80 mg of the API into a 2 mL centrifuge tube.[6][13]

    • Add 1.2 mL of diluent (1% formic acid in water).[13]

    • Add a specified volume (e.g., 12 µL) of the ISTD mixture.[13]

    • Vortex for 5-20 minutes to dissolve.[6]

    • Centrifuge the solution to pellet any undissolved excipients.

    • Transfer the supernatant to an HPLC vial for analysis.

6.4 Chromatographic and MS Conditions

Table 3: Example LC-MS/MS Method Parameters

Parameter Setting
LC Conditions
Column C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 10 minutes
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
MS Conditions
Ionization Mode ESI+ or APCI+
Detection Mode Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5 kV
Source Temperature 150 °C
Desolvation Temp. 400 °C

| MRM Transitions | Analyte-specific (e.g., NDMA: 75.1 -> 43.1) |

6.5 System Suitability and Data Analysis

  • System Suitability: The correlation coefficient (r²) for the calibration curve should be ≥ 0.99. The signal-to-noise (S/N) ratio for the lowest calibration standard should be ≥ 10.[6][25]

  • Quantification: Calculate the concentration of each nitrosamine in the sample using the calibration curve generated from the peak area ratios of the analyte to its corresponding internal standard.

Protocol 2: Headspace GC-MS/MS Method for Volatile Nitrosamines

This protocol is a general method for detecting volatile nitrosamines like NDMA and NDEA in drug products.

6.1 Scope This method is suitable for the quantification of volatile nitrosamines (NDMA, NDEA, NDIPA, NEIPA) in drug substances and drug products.[26][27]

6.2 Instrumentation and Reagents

  • GC System: Gas chromatograph with a split/splitless injector.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (MS/MS).

  • Autosampler: Headspace autosampler.

  • GC Column: Mid-polarity column (e.g., 5% Phenyl-Methylpolysiloxane, 30 m x 0.25 mm, 1.0 µm).

  • Reagents: Dimethyl sulfoxide (B87167) (DMSO) or other suitable dissolution solvent, certified reference standards.

6.3 Sample Preparation

  • Accurately weigh a specified amount of the sample (e.g., 200 mg) directly into a 20 mL headspace vial.

  • Add a defined volume (e.g., 5 mL) of the dissolution solvent (e.g., DMSO).

  • Add the internal standard solution.

  • Immediately cap and crimp the vial.

  • Vortex thoroughly to dissolve the sample.

6.4 GC and Headspace Conditions

Table 4: Example Headspace GC-MS/MS Method Parameters

Parameter Setting
Headspace Conditions
Oven Temperature 80 °C
Incubation Time 20 minutes
Syringe Temperature 90 °C
Injection Volume 1 mL
GC Conditions
Inlet Temperature 220 °C
Injection Mode Splitless
Carrier Gas Helium, 1.2 mL/min constant flow
Oven Program 40 °C (hold 2 min), ramp 10 °C/min to 240 °C (hold 5 min)
MS Conditions
Ionization Mode Electron Ionization (EI), 70 eV
Source Temperature 230 °C
Quadrupole Temp. 150 °C

| Detection Mode | Multiple Reaction Monitoring (MRM) |

6.5 Data Analysis Quantification is performed using an external standard calibration curve, plotting the peak area response against the concentration of the standards.

Summary of Typical Method Performance

The sensitivity of analytical methods is critical for ensuring that nitrosamine levels are below the stringent regulatory limits.

Table 5: Typical Limits of Detection (LOD) and Quantification (LOQ) for Various Methods

Method Analyte Typical LOQ (in drug substance) Reference
GC-MS/MS (Direct Injection) NDMA 0.008 ppm [25]
GC-MS/MS (Direct Injection) NDEA 0.005 ppm [25]
Headspace GC-MS NDMA ~0.1 ppm [26][27]
LC-HRMS Multiple Nitrosamines As low as 0.005 ppm [19]
LC-MS/MS NDSRI (Propranolol-related) 0.005 ppm [11]
LC-MS/MS (APCI) Multiple Nitrosamines 0.0021 - 0.0075 ppm [12]

Note: ppm is equivalent to µg of nitrosamine per gram of API.

Conclusion

The profiling of nitrosamine impurities is a critical and mandatory aspect of pharmaceutical quality control. A thorough understanding of the available analytical strategies is essential for drug manufacturers to ensure product safety and comply with global regulatory expectations. The choice between LC-MS and GC-MS-based methods depends on the specific analytes and matrix involved. LC-MS/MS remains the most versatile technique, while headspace GC-MS/MS offers a simplified workflow for volatile impurities. The use of LC-HRMS is a powerful tool for identification and confirmation. The protocols and data presented in this application note provide a robust framework for scientists to develop, validate, and implement reliable methods for nitrosamine impurity analysis.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Matrix Effects in N-nitroso-desmethyl-citalopram LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid C...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of N-nitroso-desmethyl-citalopram.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the analysis of N-nitroso-desmethyl-citalopram?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as N-nitroso-desmethyl-citalopram, by co-eluting, undetected components in the sample matrix.[1] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), compromising the accuracy, precision, and sensitivity of the analysis. Given the low acceptable intake limits for nitrosamine (B1359907) impurities like N-nitroso-desmethyl-citalopram, even minor inaccuracies can have significant implications for drug safety.[2]

Q2: What are the common sources of matrix effects in pharmaceutical samples?

A2: In pharmaceutical analysis, matrix effects primarily arise from the active pharmaceutical ingredient (API), excipients (e.g., fillers, binders, coatings), and other formulation components.[3] These substances can co-elute with N-nitroso-desmethyl-citalopram and interfere with its ionization in the mass spectrometer's source.

Q3: How can I identify if my analysis is suffering from matrix effects?

A3: Common indicators of matrix effects include:

  • Poor reproducibility of results between different sample preparations.

  • Inaccurate quantification with recovery values significantly deviating from 100%.

  • Non-linear calibration curves when using standards prepared in a neat solvent.

  • A significant difference in the analyte's peak area when comparing a standard in pure solvent versus a post-extraction spiked sample.

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective method to compensate for matrix effects. A SIL-IS, such as N-Nitroso-desmethyl-citalopram-d3, is chemically and physically almost identical to the analyte and will be affected by matrix effects in the same way.[4] This allows for accurate correction of signal variations.

Troubleshooting Guide

Issue 1: Low or no signal for N-nitroso-desmethyl-citalopram in spiked samples.

Possible Cause: Severe ion suppression due to high concentrations of matrix components.

Solutions:

  • Sample Dilution: This is the simplest approach to reduce the concentration of interfering matrix components.[3] A systematic dilution of the sample extract can mitigate ion suppression, but it's crucial to ensure the final concentration of N-nitroso-desmethyl-citalopram remains above the method's limit of quantification (LOQ).

  • Optimize Sample Preparation: Employ a more rigorous sample clean-up technique to remove matrix interferences before LC-MS/MS analysis. Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are effective methods.[5]

  • Chromatographic Separation: Modify the chromatographic conditions to separate N-nitroso-desmethyl-citalopram from the co-eluting matrix components. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry (e.g., using a phenyl-hexyl column), or altering the mobile phase pH.[3]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): Incorporating N-Nitroso-desmethyl-citalopram-d3 will help to accurately quantify the analyte despite signal suppression.[4]

Issue 2: Inconsistent and irreproducible results.

Possible Cause: Variable matrix effects between samples or injections.

Solutions:

  • Standardize Sample Preparation: Ensure that the sample preparation procedure is consistent for all samples, standards, and quality controls. Automated sample preparation systems can improve reproducibility.

  • Use Matrix-Matched Calibrants: Prepare calibration standards and quality controls in a blank matrix that is as similar as possible to the study samples. This helps to normalize the matrix effects across the analytical run.

  • Employ a SIL-IS: As mentioned previously, a SIL-IS is the most robust way to correct for variability in matrix effects between different samples.[4]

Issue 3: Poor peak shape for N-nitroso-desmethyl-citalopram.

Possible Cause: Interaction of the analyte with the analytical column or co-eluting matrix components.

Solutions:

  • Mobile Phase Modification: Adjusting the mobile phase composition, such as using a buffer like ammonium (B1175870) acetate, can improve peak shape.[3]

  • Column Selection: Experiment with different column stationary phases to find one that provides better peak symmetry for N-nitroso-desmethyl-citalopram in the presence of the sample matrix.

  • Injection Volume: Reducing the injection volume can sometimes improve peak shape by minimizing the mass of matrix components introduced onto the column.

Experimental Protocols

Recommended LC-MS/MS Method for N-nitroso-desmethyl-citalopram

This method is based on a validated procedure for the quantification of N-nitroso-desmethyl-citalopram in drug formulations.[1]

  • Liquid Chromatography:

    • Column: Poroshell Stable Bond-C18, 150 mm x 4.6 mm, 2.7 µm particle size

    • Mobile Phase: 50 mM formic acid buffer and acetonitrile (B52724) (50:50 v/v)

    • Flow Rate: 0.5 mL/min (isocratic)

    • Column Temperature: 30 °C

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Quantifier: m/z 340.1 → 291.1

      • Qualifier 1: m/z 340.1 → 138.0

      • Qualifier 2: m/z 340.1 → 263.1

General Solid-Phase Extraction (SPE) Protocol for Sample Clean-up

This is a general protocol and should be optimized for the specific citalopram (B1669093) formulation.

  • Sample Pre-treatment: Dissolve the sample in an appropriate solvent (e.g., methanol (B129727)/water mixture) to a known concentration.

  • SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge with methanol followed by water.

  • Sample Loading: Load the pre-treated sample onto the SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

  • Elution: Elute the N-nitroso-desmethyl-citalopram with a stronger solvent (e.g., methanol or acetonitrile).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Nitrosamine Analysis

Sample Preparation TechniquePrincipleAdvantagesDisadvantagesTypical Recovery (%)
Dilute-and-Shoot Simple dilution of the sample extract.Fast and easy.Minimal matrix removal, high risk of ion suppression.>90 (analyte dependent)
Liquid-Liquid Extraction (LLE) Partitioning of the analyte between two immiscible liquid phases.Good for removing highly polar or non-polar interferences.Can be labor-intensive and may use large volumes of organic solvents.70-110
Solid-Phase Extraction (SPE) Analyte is retained on a solid sorbent while interferences are washed away.High selectivity, can concentrate the analyte, and effectively removes matrix components.Requires method development and can be more time-consuming than dilution.80-120

Note: Recovery values are typical for nitrosamines and should be experimentally determined for N-nitroso-desmethyl-citalopram in the specific matrix.

Table 2: Quantitative Assessment of Matrix Effect

The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Post-extraction Spiked Sample / Peak Area in Neat Solution) x 100

Matrix Effect (%)Interpretation
< 100%Ion Suppression
> 100%Ion Enhancement
85% - 115%Generally considered acceptable

Note: The acceptable range for matrix effect may vary depending on regulatory guidelines and the specific requirements of the assay.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Pharmaceutical Sample dissolution Dissolution in Solvent sample->dissolution cleanup Sample Clean-up (SPE, LLE, or Dilution) dissolution->cleanup reconstitution Reconstitution in Mobile Phase cleanup->reconstitution injection Injection into LC-MS/MS reconstitution->injection separation Chromatographic Separation injection->separation detection Mass Spectrometric Detection (MRM) separation->detection quantification Quantification detection->quantification reporting Reporting quantification->reporting

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-citalopram.

troubleshooting_logic cluster_solutions Mitigation Strategies start Inaccurate or Irreproducible Results check_me Assess Matrix Effect (Post-extraction spike) start->check_me me_present Matrix Effect Confirmed check_me->me_present Yes no_me Matrix Effect Not Significant check_me->no_me No dilution Dilute Sample me_present->dilution spe_lle Improve Sample Clean-up (SPE/LLE) me_present->spe_lle sil_is Use SIL-IS me_present->sil_is chroma Optimize Chromatography me_present->chroma other_issues other_issues no_me->other_issues Investigate other experimental parameters (e.g., instrument performance) end Accurate & Reproducible Results dilution->end Re-evaluate spe_lle->end Re-evaluate sil_is->end Re-evaluate chroma->end Re-evaluate

Caption: Troubleshooting logic for addressing matrix effects in LC-MS/MS analysis.

References

Optimization

improving sensitivity and selectivity for N-nitroso-desmethyl-citalopram detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the sensitive and selective detection o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the sensitive and selective detection of N-nitroso-desmethyl-citalopram (NDMC).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-citalopram (NDMC) and why is it a concern?

A1: N-nitroso-desmethyl-citalopram (NDMC) is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of citalopram (B1669093), a widely prescribed antidepressant.[1] Nitrosamine impurities are a significant concern for the pharmaceutical industry because they are classified as probable human carcinogens, meaning long-term exposure may increase the risk of cancer.[2][3] Regulatory agencies have established strict limits for these impurities in pharmaceutical products to ensure patient safety.[4]

Q2: What is the regulatory acceptable intake (AI) limit for NDMC?

A2: Based on a Carcinogenic Potency Category Assessment, NDMC is classified as a Category 1 carcinogen.[1][3] The acceptable intake (AI) limit for N-nitroso-desmethyl-citalopram is 26.5 nanograms per day (ng/day).[1][5] This low limit necessitates highly sensitive analytical methods for its detection and quantification.[3]

Q3: What is the primary analytical technique for detecting NDMC at trace levels?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and preferred technology for the reliable quantification of NDMC and other nitrosamine impurities at the required low levels.[5] This technique offers the high sensitivity and selectivity needed to detect trace amounts of the impurity in complex pharmaceutical matrices.[6][7] High-resolution mass spectrometry (HRMS) is also used to minimize false positives and provide ultimate confidence in results.[7][8]

Q4: What are the main analytical challenges in improving sensitivity and selectivity for NDMC?

A4: The primary challenges include:

  • Achieving Low Detection Limits: Reaching the low limits of quantification (LOQ) required to meet the stringent acceptable intake (AI) limits can be difficult.[9]

  • Matrix Effects: Excipients and the active pharmaceutical ingredient (API) in the drug product formulation can interfere with the ionization of NDMC in the mass spectrometer, leading to signal suppression or enhancement and affecting accuracy.[10]

  • Chromatographic Resolution: Achieving baseline separation of the NDMC peak from the much more concentrated API peak and other impurities is crucial for accurate quantification.[11]

  • Sample Preparation: Inefficient extraction of NDMC from the sample matrix can lead to poor recovery and inconsistent results.[11][12]

  • Contamination: Contamination from solvents, glassware, or plasticware can introduce interfering peaks or elevate the baseline.[13]

Troubleshooting Guide

This guide addresses specific issues encountered during the analysis of N-nitroso-desmethyl-citalopram.

Issue 1: Poor Sensitivity / Inability to Reach Required LOQ

Q: My assay is not sensitive enough to detect NDMC at the required 26.5 ng/day limit. How can I improve the signal-to-noise ratio and lower my limit of quantification (LOQ)?

A: Low sensitivity can stem from suboptimal instrument parameters, inefficient sample preparation, or poor chromatographic conditions.

  • Optimize Mass Spectrometry Parameters:

    • Ion Source: Ensure electrospray ionization (ESI) source parameters (e.g., gas flow, temperature, spray voltage) are optimized for the specific mobile phase composition and flow rate to maximize ion generation.

    • MRM Transitions: Use a multiple reaction monitoring (MRM) program with at least two or three product ions for confident identification and quantification.[1][3] A common transition for NDMC utilizes a precursor ion at m/z 354.1 and product ions at m/z 291.1 (quantifier), 138.0, and 263.1 (qualifiers).[1][3][14] Fine-tune collision energies for each transition to maximize fragment ion intensity.

  • Enhance Sample Preparation:

    • Concentration Step: If dilution is the only sample preparation step, consider incorporating a concentration step. Solid-Phase Extraction (SPE) can be used to isolate NDMC from the matrix and concentrate it before LC-MS/MS analysis.[12]

    • Solvent Choice: Ensure the final sample diluent is compatible with the mobile phase to prevent peak distortion. Using a diluent with a higher organic content than the initial mobile phase can lead to poor peak shape.

  • Improve Chromatography:

    • Column Choice: Use a high-efficiency column, such as one with sub-3 µm particles, to achieve sharper, taller peaks, which improves the signal-to-noise ratio. A Poroshell StableBond-C18 column (150 x 4.6 mm, 2.7 µm) has been shown to be effective.[1][3][14]

    • Mobile Phase: Ensure the mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) are volatile and compatible with MS detection to minimize background noise.[3][15]

Issue 2: High Matrix Interference and Poor Selectivity

Q: I am observing significant matrix effects, such as ion suppression, and co-eluting peaks that interfere with the NDMC peak. How can I improve selectivity?

A: Matrix interference is a common challenge, especially in finished drug products. The goal is to separate the analyte from interfering components either chromatographically or during sample preparation.

  • Refine Sample Preparation:

    • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. A strong cation-exchange SPE cartridge can be used to retain NDMC while allowing matrix components to be washed away.[16]

    • Liquid-Liquid Extraction (LLE): LLE can partition NDMC into a solvent (e.g., dichloromethane) that is immiscible with the sample solution, leaving interfering substances behind.[12]

    • Dilution: In some cases, simply diluting the sample can mitigate matrix effects by reducing the concentration of interfering excipients.[10]

  • Optimize Chromatographic Separation:

    • Gradient Elution: Implement a gradient elution method to improve the separation of NDMC from the API and other components.[3]

    • Column Chemistry: If a standard C18 column does not provide adequate resolution, explore alternative column chemistries like phenyl-hexyl or pentafluorophenyl (F5) phases, which offer different selectivity.[10][17]

    • Divert API Peak: To avoid contaminating the mass spectrometer and reduce matrix effects, use a divert valve to send the high-concentration API peak to waste.[11]

Issue 3: Inconsistent Results and Poor Reproducibility

Q: My results for recovery and quantification are highly variable between injections and sample preparations. What are the likely causes and solutions?

A: Poor reproducibility can be caused by contamination, unstable instrument conditions, or inconsistent sample handling.

  • Control Contamination:

    • Avoid Plastics: Do not use plastic containers or pipette tips where possible, as these can leach contaminants that interfere with nitrosamine analysis.[13] Use glass or polypropylene (B1209903) vials.

    • Test Blanks: Regularly analyze solvent blanks and method blanks to ensure there is no background contamination from your system or reagents.[13]

  • Ensure System Stability:

    • System Suitability: Before running a sequence, perform system suitability tests by injecting a standard solution multiple times. The relative standard deviation (%RSD) for peak area and retention time should be within acceptable limits (e.g., <15%).

    • Internal Standards: Use an isotope-labeled internal standard (e.g., NDMC-d4) to compensate for variability in sample preparation and instrument response. The internal standard should be added to all samples, standards, and blanks at the beginning of the preparation process.[12]

  • Standardize Procedures:

    • Sample Handling: Ensure consistent vortexing/sonication times and temperatures during sample extraction.

    • Solution Stability: Verify the stability of both the NDMC standard solutions and the prepared samples over the analysis period.[3]

Quantitative Data Summary

The following tables summarize typical method parameters and performance data for the analysis of N-nitroso-desmethyl-citalopram.

Table 1: Example LC-MS/MS Method Parameters for NDMC Analysis

Parameter Description
LC Column Poroshell StableBond-C18, 150 x 4.6 mm, 2.7 µm[1][3][14]
Mobile Phase A 50 mM Formic Acid in Water[1][3]
Mobile Phase B Acetonitrile[1][3]
Elution Mode Isocratic (50:50 v/v) or Gradient[1][3]
Flow Rate 0.5 mL/min[1][3]
Column Temp. 30 °C[1][3]
Injection Vol. 20 µL[3]
Ionization Mode Electrospray Ionization (ESI), Positive[3]
MS Detection Triple Quadrupole in Multiple Reaction Monitoring (MRM) mode[3]

| MRM Transitions | Precursor Ion: m/z 354.1 -> Product Ions: m/z 291.1 (Quantifier), 138.0, 263.1 (Qualifiers)[1][3][14] |

Table 2: Typical Method Performance Data

Parameter Typical Value Reference
Limit of Detection (LOD) 0.5 ng/mL [3]
Limit of Quantification (LOQ) 1.0 ng/mL [3]
Linearity (Correlation Coefficient, r²) > 0.999 [3]

| Accuracy / Recovery | 80% - 120% |[3] |

Experimental Protocols

Detailed Protocol: Quantification of NDMC in Citalopram Drug Product by LC-MS/MS

This protocol is a representative example synthesized from published methods.[1][3][14] Analysts must validate the method on their own instrumentation.

  • Standard Preparation:

    • Prepare a primary stock solution of N-nitroso-desmethyl-citalopram certified reference standard in methanol (B129727) (e.g., 100 µg/mL).

    • Perform serial dilutions of the stock solution with a 50:50 (v/v) mixture of acetonitrile (B52724) and water to prepare calibration standards ranging from approximately 1 ng/mL to 300 ng/mL.[3]

    • Prepare Quality Control (QC) samples at low, medium, and high concentrations within the calibration range.

  • Sample Preparation:

    • Accurately weigh a portion of powdered citalopram tablets equivalent to a specified amount of the API.

    • Transfer the powder to a volumetric flask.

    • Add a diluent (e.g., 50:50 acetonitrile:water) to the flask.

    • Vortex and/or sonicate the sample for a specified time (e.g., 20 minutes) to ensure complete dissolution of the API and extraction of the NDMC impurity.

    • Dilute the solution to the final volume with the diluent.

    • Filter the sample extract through a 0.22 µm PVDF syringe filter to remove particulates.[18]

    • Transfer the filtrate to an LC vial for analysis.

  • LC-MS/MS Analysis:

    • Equilibrate the LC-MS/MS system with the initial mobile phase conditions.

    • Perform system suitability injections to confirm system performance.

    • Create a sequence including blanks, calibration standards, QC samples, and the prepared test samples.

    • Inject the samples and acquire data using the MRM parameters specified in Table 1.

  • Data Processing:

    • Integrate the peak areas for the NDMC quantifier ion in all standards and samples.

    • Generate a calibration curve by plotting the peak area versus the concentration of the calibration standards. A linear regression with a 1/x weighting is typically used.

    • Determine the concentration of NDMC in the sample injections by interpolating their peak areas from the calibration curve.

    • Calculate the final amount of NDMC in the drug product, accounting for all dilution factors, and report the result in ng per tablet or ppm relative to the API.

Visualizations

G cluster_prep Sample Preparation cluster_analysis Analysis & Data Processing Sample Weigh Drug Product Powder Dissolve Dissolve in Diluent (e.g., 50:50 ACN:H2O) Sample->Dissolve Extract Vortex / Sonicate (e.g., 20 min) Dissolve->Extract Filter Filter through 0.22 µm PVDF Filter Extract->Filter LCMS LC-MS/MS Analysis (MRM Mode) Filter->LCMS Process Integrate Peak Area LCMS->Process Calibrate Generate Calibration Curve Process->Calibrate Quantify Calculate NDMC Concentration Calibrate->Quantify

Caption: General experimental workflow for the analysis of NDMC in a drug product.

G Start Poor Sensitivity or Matrix Interference Check_LC Optimize Chromatography Start->Check_LC Check_MS Optimize MS Parameters Start->Check_MS Check_Prep Improve Sample Preparation Start->Check_Prep Sol_LC1 Try Gradient Elution Check_LC->Sol_LC1 Sol_LC2 Use Different Column Chemistry (e.g., Phenyl, F5) Check_LC->Sol_LC2 Sol_MS1 Tune Ion Source (Gas, Temp, Voltage) Check_MS->Sol_MS1 Sol_MS2 Optimize MRM Collision Energy Check_MS->Sol_MS2 Sol_Prep1 Incorporate SPE for Cleanup Check_Prep->Sol_Prep1 Sol_Prep2 Use LLE for Extraction Check_Prep->Sol_Prep2 Sol_Prep3 Further Dilute Sample Check_Prep->Sol_Prep3

Caption: Logical troubleshooting guide for sensitivity and selectivity issues.

G citalopram Citalopram desmethyl Desmethyl-citalopram (Secondary Amine Precursor) citalopram->desmethyl Metabolism or Degradation ndmc N-nitroso-desmethyl-citalopram (NDSRI) desmethyl->ndmc Nitrosation Reaction nitrosating Nitrosating Agent (e.g., Nitrite Source) nitrosating->ndmc Nitrosation Reaction

Caption: Simplified formation pathway of N-nitroso-desmethyl-citalopram (NDMC).

References

Troubleshooting

Technical Support Center: Mitigation of N-Nitroso-Desmethyl-Citalopram Formation

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating the formation of N-nitroso-desmethyl-citalopram during the manufacturing of pharmaceutical pro...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating the formation of N-nitroso-desmethyl-citalopram during the manufacturing of pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-citalopram and why is it a concern?

A1: N-nitroso-desmethyl-citalopram is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Citalopram.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers.[2][3][4] The acceptable intake (AI) limit for N-nitroso-desmethyl-citalopram has been established at 26.5 ng/day.[1]

Q2: How is N-nitroso-desmethyl-citalopram formed?

A2: N-nitroso-desmethyl-citalopram forms through the nitrosation of desmethyl-citalopram, a secondary amine that is a known impurity or degradant of Citalopram. This reaction occurs when desmethyl-citalopram comes into contact with a nitrosating agent, such as nitrite (B80452) impurities found in excipients, under favorable conditions.[2][5]

Q3: What are the key risk factors for its formation during manufacturing?

A3: The primary risk factors include:

  • Presence of Precursors: The presence of the secondary amine, desmethyl-citalopram.

  • Nitrosating Agents: The presence of nitrites, which can be found as impurities in various excipients.[2][5]

  • Favorable Conditions: Acidic conditions (pH 3-5 being high-risk) and elevated temperatures can accelerate the nitrosation reaction.[2]

Troubleshooting Guide

Issue: Detection of N-nitroso-desmethyl-citalopram Above the Acceptable Intake Limit

This guide provides a systematic approach to identifying the root cause and implementing corrective actions.

Step 1: Verify Analytical Method

Ensure that the analytical method used for quantification is validated, specific for N-nitroso-desmethyl-citalopram, and sufficiently sensitive. Refer to the detailed Experimental Protocol for LC-MS/MS Analysis below.

Step 2: Raw Material Assessment

  • API: Test the Active Pharmaceutical Ingredient (API) for the presence of the desmethyl-citalopram impurity.

  • Excipients: Screen all excipients for nitrite impurities. The level of nitrites can vary significantly between suppliers and even between different lots from the same supplier.

Step 3: Formulation and Process Review

  • pH: Measure the pH of the formulation. Acidic conditions are known to promote nitrosamine formation.[2]

  • Manufacturing Process: Evaluate the manufacturing process for conditions that may favor nitrosation, such as high temperatures or the use of aqueous solutions (e.g., in wet granulation). Direct compression is generally considered a lower-risk process compared to wet granulation.[2]

Step 4: Implement Mitigation Strategies

Based on the findings from the previous steps, implement one or more of the following mitigation strategies.

Mitigation Strategies

Control of Raw Materials

Controlling the levels of precursors is a critical first step.

  • Excipient Selection: Select excipients with the lowest possible nitrite content. Studies have shown that changing the supplier of a single excipient can significantly reduce nitrosamine formation.[2]

  • API Quality: Use high-purity API with minimal levels of the desmethyl-citalopram impurity.

Formulation Modification

Adjusting the formulation can create an environment that is less conducive to nitrosation.

  • pH Adjustment: If the formulation is acidic, consider adding a pH modifier (e.g., sodium carbonate) to raise the pH to neutral or slightly basic conditions.

  • Inhibitor Addition: Incorporate antioxidants or nitrite scavengers into the formulation. These compounds compete with the secondary amine for the nitrosating agent.

Table 1: Commonly Used Inhibitors and Their Reported Efficacy

Inhibitor ClassExampleConcentration (w/w)Reported Nitrosamine ReductionReference
AntioxidantAscorbic Acid (Vitamin C)1%~75% (in a model formulation)[6]
Antioxidantα-Tocopherol (Vitamin E)Not specifiedCan be used in combination with ascorbic acid for synergistic effects.[3]
Amino AcidGlycineNot specifiedCan reduce nitrosamine conversion by 40-50% in solution.[7]
Amino AcidLysineNot specifiedCan reduce nitrosamine conversion by 40-50% in solution.[7]
Amino AcidHistidineNot specifiedCan reduce nitrosamine conversion by up to 90% in solution.[7]

Note: The reported reduction percentages are for general nitrosamine formation and may vary for N-nitroso-desmethyl-citalopram. These should be used as a starting point for formulation development.

Process Optimization

Modifying the manufacturing process can minimize the opportunity for the reaction to occur.

  • Manufacturing Method: Where feasible, utilize direct compression instead of wet granulation to reduce the presence of water and heat.[2]

  • Storage and Packaging: Store the drug product in a controlled environment with low humidity. Use packaging materials with good water resistance and avoid those containing nitrocellulose.[2]

Experimental Protocols

Validated LC-MS/MS Method for Quantification of N-Nitroso-Desmethyl-Citalopram

This method is designed for the sensitive and specific quantification of N-nitroso-desmethyl-citalopram in pharmaceutical formulations.

Table 2: LC-MS/MS Parameters

ParameterValue
Liquid Chromatography
ColumnPoroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm
Column Temperature30 °C
Mobile Phase50 mM Formic Acid buffer and Acetonitrile (50:50 v/v)
Flow Rate0.5 mL/min
Injection VolumeTo be optimized based on system sensitivity
Run ModeIsocratic
Mass Spectrometry
Ionization ModeElectrospray Ionization (ESI), Positive
MRM TransitionsQuantifier: m/z 291.1
Qualifier 1: m/z 138.0
Qualifier 2: m/z 263.1

Sample Preparation:

  • Accurately weigh and transfer a portion of the powdered tablets or drug substance equivalent to a target concentration into a suitable volumetric flask.

  • Add the mobile phase as the diluent.

  • Sonicate for a specified time to ensure complete dissolution.

  • Centrifuge the solution to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Validation:

The method should be validated according to regulatory guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Formation Pathway of N-Nitroso-Desmethyl-Citalopram cluster_reactants Reactants cluster_conditions Conditions Desmethyl-Citalopram (Secondary Amine) Desmethyl-Citalopram (Secondary Amine) Nitrosation Reaction Nitrosation Reaction Desmethyl-Citalopram (Secondary Amine)->Nitrosation Reaction Nitrite Impurity (from Excipients) Nitrite Impurity (from Excipients) Nitrite Impurity (from Excipients)->Nitrosation Reaction Acidic pH Acidic pH Acidic pH->Nitrosation Reaction Elevated Temperature Elevated Temperature Elevated Temperature->Nitrosation Reaction N-Nitroso-Desmethyl-Citalopram N-Nitroso-Desmethyl-Citalopram Nitrosation Reaction->N-Nitroso-Desmethyl-Citalopram

Caption: Formation pathway of N-nitroso-desmethyl-citalopram.

Troubleshooting Workflow for N-Nitroso-Desmethyl-Citalopram Start High Levels of N-Nitroso-Desmethyl-Citalopram Detected Verify_Method Step 1: Verify Analytical Method Validation Start->Verify_Method Assess_Raw_Materials Step 2: Assess Raw Materials (API and Excipients) Verify_Method->Assess_Raw_Materials Review_Process Step 3: Review Formulation and Manufacturing Process Assess_Raw_Materials->Review_Process Implement_Mitigation Step 4: Implement Mitigation Strategies Review_Process->Implement_Mitigation End Levels Mitigated Implement_Mitigation->End

Caption: Troubleshooting workflow for detected nitrosamine.

Logical Relationship of Mitigation Strategies Mitigation_Strategies Mitigation Strategies Raw_Material_Control Raw Material Control Mitigation_Strategies->Raw_Material_Control Formulation_Modification Formulation Modification Mitigation_Strategies->Formulation_Modification Process_Optimization Process Optimization Mitigation_Strategies->Process_Optimization Low_Nitrite_Excipients Low Nitrite Excipients Raw_Material_Control->Low_Nitrite_Excipients pH_Adjustment pH Adjustment Formulation_Modification->pH_Adjustment Add_Inhibitors Add Inhibitors Formulation_Modification->Add_Inhibitors Direct_Compression Direct Compression Process_Optimization->Direct_Compression Storage_Control Storage Control Process_Optimization->Storage_Control High_Purity_API High Purity API Raw_Material_control Raw_Material_control Raw_Material_control->High_Purity_API

Caption: Overview of mitigation strategies.

References

Optimization

Technical Support Center: Nitrosamine Formation in Citalopram Drug Products

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the prevention of nitrosamine (B1359907) for...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the prevention of nitrosamine (B1359907) formation in citalopram (B1669093) drug products.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the primary nitrosamine impurity of concern in citalopram drug products?

A1: The primary nitrosamine impurity of concern is N-nitroso-desmethyl-citalopram . This impurity, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), forms from the nitrosation of desmethyl-citalopram, a known impurity and metabolite of citalopram.[1][2] Due to its potential carcinogenicity, regulatory bodies have set strict acceptable intake limits for this impurity.[1]

Q2: What are the main sources of nitrosating agents in our citalopram formulation?

A2: The most common source of nitrosating agents in solid dosage forms is nitrite (B80452) impurities present in pharmaceutical excipients.[3][4][5] Even at parts-per-million (ppm) levels, these nitrites can react with the secondary amine of desmethyl-citalopram or the tertiary amine of citalopram itself to form nitrosamines, especially under favorable conditions like heat, moisture, and acidic pH.

Troubleshooting Tip: If you detect N-nitroso-desmethyl-citalopram in your stability studies, a critical first step is to quantify the nitrite levels in your excipients. Consider testing incoming batches of excipients to manage this risk proactively.

Q3: We are observing N-nitroso-desmethyl-citalopram formation in our tablets. What formulation strategies can we implement to mitigate this?

A3: Several formulation strategies can be effective:

  • Incorporate Antioxidants/Nitrite Scavengers: The addition of antioxidants is a highly effective mitigation strategy. Ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) can scavenge nitrites, preventing them from reacting with the amine precursors.[6]

  • pH Modification: The formation of nitrosamines is often catalyzed by acidic conditions. While the optimal pH for preventing citalopram nitrosation specifically is not definitively established in literature, generally, maintaining a neutral or basic microenvironment within the formulation can significantly reduce the rate of nitrosation.[7]

  • Excipient Selection: Choose excipients with inherently low nitrite content. Data suggests that different types and even different suppliers of the same excipient can have varying levels of nitrite impurities.[3][5][8]

Q4: How does the manufacturing process influence nitrosamine formation in citalopram tablets?

A4: The manufacturing process plays a crucial role. Wet granulation , which involves the use of water and heat for drying, can create an environment conducive to nitrosamine formation.[9] Direct compression is generally considered a lower-risk process as it minimizes exposure to heat and moisture.[10]

Troubleshooting Tip: If you are using wet granulation and facing issues with nitrosamine formation, consider evaluating a switch to direct compression. If this is not feasible, optimizing the drying process to reduce time and temperature may help.

Q5: What concentration of ascorbic acid is effective in preventing nitrosamine formation?

A5: Studies on model formulations have shown that ascorbic acid can be a potent inhibitor. For instance, the inclusion of 1% w/w ascorbic acid in a model solid dosage formulation resulted in a 75% reduction in nitrosamine concentration.[6] Even concentrations as low as 0.25% have demonstrated efficacy.[6]

Q6: We are struggling with our analytical method for N-nitroso-desmethyl-citalopram. Can you provide some guidance?

A6: Detecting this impurity at trace levels requires a highly sensitive and selective method, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[1]

Troubleshooting Tip: Matrix effects from excipients can be a significant challenge. If you are experiencing issues with extraction and matrix interference, consider diluting your sample to mitigate this effect. Additionally, optimizing the mobile phase, for example, by using an ammonium (B1175870) acetate (B1210297) buffer, may improve chromatographic performance. A detailed analytical protocol is provided in a subsequent section.

Data Presentation

Table 1: Nitrite Content in Common Pharmaceutical Excipients

ExcipientMean Nitrite Content (ppm)Reported Range (ppm)Reference
Lactose Monohydrate0.54Varies by supplier; some below 0.1 ppm[3][5]
Microcrystalline Cellulose (MCC)0.70Varies by supplier; some below 0.1 ppm[3][5]
Croscarmellose Sodium~0.05 (significantly lower than Crospovidone)Varies; some suppliers report non-detectable levels (<0.01 ppm)[3][5]
Crospovidone9-12 times higher than MCC and LactoseCan be several ppm[3]
Magnesium StearateRelatively high levels observed in some studiesData varies[2]

Note: Nitrite levels can vary significantly between suppliers and even between different lots from the same supplier. It is crucial to test the specific excipients used in your formulation.

Table 2: Efficacy of Ascorbic Acid in Nitrosamine Mitigation

Mitigation StrategyConcentration (% w/w)Reduction in NitrosamineReference
Addition of Ascorbic Acid1%~75%[6]
Addition of Ascorbic Acid0.25% - 1%Effective in scavenging nitrites[6]

Experimental Protocols

Protocol 1: Forced Degradation Study for N-Nitroso-Citalopram Formation

This protocol is designed to assess the propensity of a citalopram drug product to form N-nitroso-desmethyl-citalopram under stressed conditions.

Objective: To determine the potential for N-nitroso-desmethyl-citalopram formation in the presence of a nitrosating agent.

Materials:

  • Citalopram drug product (tablets)

  • Sodium nitrite (NaNO2)

  • Formic acid

  • Deionized water

  • Methanol (B129727), HPLC grade

  • Acetonitrile, HPLC grade

  • Reference standard for N-nitroso-desmethyl-citalopram

Procedure:

  • Sample Preparation:

    • Crush a sufficient number of citalopram tablets to obtain a fine, homogeneous powder.

    • Weigh a portion of the powder equivalent to one tablet's dose of citalopram into a suitable reaction vessel.

  • Stress Conditions:

    • Prepare a stressing solution of sodium nitrite in an acidic medium (e.g., 0.1 N formic acid). The concentration of sodium nitrite should be in molar excess relative to the amount of desmethyl-citalopram impurity in the drug substance. A starting point could be a 10-fold molar excess.

    • Add the stressing solution to the tablet powder.

    • Incubate the mixture at an elevated temperature (e.g., 50°C) for a defined period (e.g., 24 hours). Protect the samples from light.

  • Quenching and Extraction:

    • After incubation, quench the reaction by adding a suitable scavenger, such as ammonium sulfamate.

    • Extract the sample with an appropriate solvent, such as a mixture of methanol and water.

    • Centrifuge the sample to pellet the excipients and filter the supernatant through a 0.22 µm filter before analysis.

  • Analysis:

    • Analyze the sample using a validated, sensitive LC-MS/MS method for the quantification of N-nitroso-desmethyl-citalopram (see Protocol 2).

    • Analyze an unstressed control sample (tablet powder without sodium nitrite) and a blank (reagents only) for comparison.

Reference: This protocol is adapted from general principles of forced degradation studies and the Nitrosation Assay Procedure (NAP) test.[11]

Protocol 2: LC-MS/MS Method for Quantification of N-Nitroso-Desmethyl-Citalopram

This protocol provides a starting point for the development and validation of a sensitive analytical method for N-nitroso-desmethyl-citalopram in a drug product matrix.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

Chromatographic Conditions:

  • Column: Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm particle size (or equivalent)[1]

  • Mobile Phase A: 50 mM formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: Isocratic, 50:50 (v/v) of A:B[1]

  • Flow Rate: 0.5 mL/min[1]

  • Column Temperature: 30°C[1]

  • Injection Volume: 10 µL

Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Parent Ion (m/z): 340.1

    • Product Ions (m/z): 291.1 (Quantifier), 138.0 (Qualifier), 263.1 (Qualifier)[1]

    • Note: Collision energies and other MS parameters should be optimized for the specific instrument used.

Sample Preparation:

  • Crush tablets to a fine powder.

  • Accurately weigh a portion of the powder equivalent to a single dose of citalopram.

  • Add a suitable extraction solvent (e.g., a 1:1 mixture of methanol and 10mM ammonium formate (B1220265) with 0.1% ammonia).

  • Vortex and sonicate to ensure complete extraction.

  • Centrifuge the sample to separate undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered extract as necessary to fall within the calibration curve range.

Validation: The method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Mandatory Visualizations

Nitrosamine_Mitigation_Workflow cluster_0 Step 1: Risk Assessment cluster_1 Step 2: Confirmatory Testing cluster_2 Step 3: Mitigation Strategies cluster_3 Step 4: Control and Monitoring Risk_Assessment Conduct comprehensive risk assessment for nitrosamine formation API Analyze Citalopram API and its impurities (e.g., desmethyl-citalopram) for vulnerable amines Risk_Assessment->API Excipients Evaluate excipients for nitrite content and potential for amine impurities Risk_Assessment->Excipients Process Assess manufacturing process (e.g., wet granulation vs. direct compression) and storage conditions Risk_Assessment->Process Confirmatory_Testing Perform confirmatory testing if risk is identified Risk_Assessment->Confirmatory_Testing Risk Identified Forced_Degradation Conduct forced degradation studies with nitrosating agents Confirmatory_Testing->Forced_Degradation Stability_Testing Analyze stability samples for N-nitroso-desmethyl-citalopram Confirmatory_Testing->Stability_Testing Mitigation Implement mitigation strategies if nitrosamines are detected Confirmatory_Testing->Mitigation Nitrosamine Detected Formulation Formulation Optimization Mitigation->Formulation Process_Opt Process Optimization Mitigation->Process_Opt Supplier_Qual Supplier Qualification Mitigation->Supplier_Qual Control Establish control strategy and ongoing monitoring Mitigation->Control Antioxidants Antioxidants Formulation->Antioxidants Add antioxidants (e.g., Ascorbic Acid) pH_Mod pH_Mod Formulation->pH_Mod Adjust pH to neutral/basic Excipient_Select Excipient_Select Formulation->Excipient_Select Select low-nitrite excipients DC DC Process_Opt->DC Switch to Direct Compression Drying Drying Process_Opt->Drying Optimize drying parameters Excipient_Testing Excipient_Testing Supplier_Qual->Excipient_Testing Test incoming excipient lots for nitrites Specification Set specification for N-nitroso-desmethyl-citalopram in final product Control->Specification Routine_Testing Implement routine testing of high-risk products Control->Routine_Testing

References

Troubleshooting

Technical Support Center: Optimizing Chromatographic Separation of Citalopram and its N-Nitroso Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of citalopram (B1669093) and its N-nitroso impurities.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to monitor N-nitroso impurities in citalopram?

A1: N-nitroso compounds are classified as probable human carcinogens.[1][2] Regulatory agencies like the FDA and EMA require stringent control of these impurities in pharmaceutical products to ensure patient safety.[2][3] Therefore, sensitive and specific analytical methods are necessary to detect and quantify N-nitroso impurities in citalopram active pharmaceutical ingredients (APIs) and finished drug products.

Q2: What are the common N-nitroso impurities of citalopram?

A2: The most commonly discussed N-nitroso impurity is N-nitroso-desmethyl-citalopram. Other potential N-nitroso impurities can also be formed depending on the synthetic route and presence of secondary or tertiary amine precursors.

Q3: What are the recommended analytical techniques for this separation?

A3: Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with UV detection is a common technique for analyzing citalopram and its related substances.[4][5] However, for the high sensitivity and specificity required for trace-level quantification of N-nitroso impurities, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method.[6][7] Ultra-performance liquid chromatography (UPLC) can be used to achieve faster and more efficient separations.

Q4: What are the key chromatographic parameters to optimize for this separation?

A4: Critical parameters to optimize include the choice of stationary phase (e.g., C18, C8), mobile phase composition (including organic modifier, pH, and buffer concentration), column temperature, and flow rate.[8][9] The pH of the mobile phase is particularly important as it affects the ionization state of citalopram and its impurities, which in turn influences their retention and peak shape.[10]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions

Cause Solution
Secondary Interactions with Silanol Groups Use a well-end-capped column.[11] Add a competing base (e.g., triethylamine) to the mobile phase, typically at a low concentration (e.g., 0.1%).[12] Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analytes.[12]
Column Overload Reduce the sample concentration or injection volume.[11]
Inappropriate Mobile Phase pH Optimize the mobile phase pH. For basic compounds like citalopram, a lower pH (e.g., 2.5-4.5) can improve peak shape by ensuring the analyte is in a single ionic form.[9][10]
Column Contamination or Degradation Use a guard column to protect the analytical column.[13] If the column is contaminated, try flushing it with a strong solvent. If performance does not improve, replace the column.[14]
Issue 2: Poor Resolution Between Citalopram and N-Nitroso Impurities

Possible Causes & Solutions

Cause Solution
Inadequate Mobile Phase Strength Adjust the ratio of organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer. A lower organic content will generally increase retention and may improve resolution.[15]
Suboptimal pH Fine-tune the mobile phase pH. Small changes in pH can significantly alter the selectivity between citalopram and its closely related impurities.[10]
Inappropriate Stationary Phase Experiment with different stationary phases (e.g., C18 vs. Phenyl). Different column chemistries can offer different selectivities.
High Flow Rate Reduce the flow rate. This can lead to more efficient separation, although it will increase the analysis time.[15]
Elevated Column Temperature Optimize the column temperature. While higher temperatures can improve efficiency, they may also reduce selectivity in some cases.[8]

Experimental Protocols

Protocol 1: RP-HPLC Method for Citalopram and Related Substances

This method is adapted from a stability-indicating assay and can be a starting point for separating citalopram from its degradation products, which may include precursors to N-nitroso impurities.[9]

Parameter Condition
Column C8 (150 mm x 4.6 mm, 5 µm)
Mobile Phase Acetonitrile and 0.025 M Ammonium Acetate buffer (pH 4.5) (35:65 v/v)
Flow Rate 0.5 mL/min
Detection UV at 240 nm
Column Temperature Ambient
Injection Volume 20 µL
Protocol 2: UPLC-MS/MS Method for N-Nitroso-Desmethyl-Citalopram

This highly sensitive method is suitable for the trace-level quantification of N-nitroso-desmethyl-citalopram.[6]

Parameter Condition
Column ACE Excel-3 C18 (dimensions not specified)
Mobile Phase A 0.01 M Ammonium Formate in Water
Mobile Phase B 10:90 (v/v) Water:Acetonitrile
Elution Gradient
Flow Rate 0.4 mL/min
Column Temperature 30°C
Ionization Mode Electrospray Ionization (ESI) in Multiple Reaction Monitoring (MRM) mode
Monitored Transition m/z 563.00 → 533.15

Visual Guides

ExperimentalWorkflow cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing Sample Citalopram API or Formulation Dissolution Dissolve in appropriate diluent (e.g., Methanol/Water) Sample->Dissolution Filtration Filter through 0.45 µm filter Dissolution->Filtration HPLC HPLC / UPLC System Filtration->HPLC Inject Sample Column C18 or C8 Column HPLC->Column Detection UV or MS/MS Detector Column->Detection Chromatogram Obtain Chromatogram Detection->Chromatogram Integration Peak Integration and Quantification Chromatogram->Integration Report Generate Report Integration->Report

Caption: A typical experimental workflow for the chromatographic analysis of citalopram and its impurities.

TroubleshootingLogic Start Chromatographic Issue Identified CheckPeakShape Evaluate Peak Shape Start->CheckPeakShape CheckResolution Evaluate Resolution CheckPeakShape->CheckResolution Symmetric Tailing Peak Tailing/Fronting CheckPeakShape->Tailing Asymmetric PoorSep Poor Separation CheckResolution->PoorSep Rs < 1.5 End Optimized Separation CheckResolution->End Rs ≥ 1.5 Sol_Tailing_pH Adjust Mobile Phase pH Tailing->Sol_Tailing_pH Sol_Tailing_Col Use End-capped Column or Guard Column Tailing->Sol_Tailing_Col Sol_Tailing_Conc Reduce Sample Concentration Tailing->Sol_Tailing_Conc Sol_Res_MP Adjust Mobile Phase Organic:Aqueous Ratio PoorSep->Sol_Res_MP Sol_Res_Flow Optimize Flow Rate PoorSep->Sol_Res_Flow Sol_Res_Col Try Different Stationary Phase PoorSep->Sol_Res_Col Sol_Tailing_pH->CheckPeakShape Sol_Tailing_Col->CheckPeakShape Sol_Tailing_Conc->CheckPeakShape Sol_Res_MP->CheckResolution Sol_Res_Flow->CheckResolution Sol_Res_Col->CheckResolution

Caption: A logical troubleshooting workflow for addressing common issues in chromatographic separation.

References

Optimization

addressing challenges in the extraction of N-nitroso-desmethyl-citalopram from complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of N-nitroso-desmethyl-cital...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of N-nitroso-desmethyl-citalopram from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in extracting N-nitroso-desmethyl-citalopram from complex matrices?

A1: The primary challenges include managing significant matrix effects, which can suppress or enhance the analyte signal during LC-MS/MS analysis, leading to inaccurate quantification.[1][2] Other difficulties involve achieving high extraction recovery, ensuring the stability of the analyte during sample preparation, and developing a sufficiently sensitive method to detect this potent impurity at very low levels.[3][4] The acceptable intake limit for N-nitroso-desmethyl-citalopram is as low as 26.5 ng per day, necessitating highly sensitive analytical methods.[3][4]

Q2: What are common sources of matrix effects in the analysis of N-nitroso-desmethyl-citalopram?

A2: Matrix effects often arise from co-eluting components from the sample matrix that interfere with the ionization of N-nitroso-desmethyl-citalopram in the mass spectrometer's ion source. Common sources include excipients in pharmaceutical formulations (like mannitol (B672) and lactose), endogenous substances in biological samples, and salts or buffers used in sample preparation.[2]

Q3: How can I mitigate matrix effects?

A3: Several strategies can be employed to mitigate matrix effects. These include optimizing sample cleanup procedures like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.[5] Chromatographic separation can also be optimized to separate the analyte from matrix components. Additionally, diluting the sample can sometimes reduce the impact of the matrix.[2] Using a stable isotope-labeled internal standard is another effective way to compensate for matrix effects.

Q4: Which extraction technique is better for N-nitroso-desmethyl-citalopram: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

A4: Both SPE and LLE can be effective for extracting N-nitroso-desmethyl-citalopram, and the choice depends on the specific matrix and analytical goals. SPE can offer higher selectivity and cleaner extracts, while LLE can be simpler and more cost-effective. A comparison of extraction recoveries for the parent compound, desmethyl-citalopram, from saliva showed that SPE provided comparable or slightly better recovery than LLE.[6]

Q5: What are the typical recovery rates for the extraction of citalopram (B1669093) and its metabolites?

A5: For the parent compounds, citalopram and desmethyl-citalopram, extraction recoveries can be quite high. One study on extraction from saliva reported SPE recoveries of 95-98% for citalopram and comparable rates for desmethyl-citalopram.[6] LLE recoveries were 92-97% for citalopram and slightly lower for desmethyl-citalopram.[6] Another study using SPE for plasma samples reported an extraction recovery of 104 ± 3% for both analytes.[7][8] For N-nitrosamines in general, recoveries are often aimed to be within the 80-120% range.[5]

Troubleshooting Guides

Low Extraction Recovery
Symptom Possible Cause Suggested Solution
Analyte is lost during sample loading in SPE. The analyte has a stronger affinity for the loading solvent than the sorbent.- Dilute the sample with a weaker solvent.- Try a sorbent with a higher affinity for the analyte.- Adjust the pH of the sample to increase the analyte's affinity for the sorbent.
Analyte is eluted during the wash step in SPE. The wash solvent is too strong.- Decrease the volume of the wash solvent.- Use a weaker wash solvent.
Analyte is retained on the SPE sorbent and not eluted. The elution solvent is too weak.- Use a stronger elution solvent.- Increase the volume of the elution solvent.- Adjust the pH of the elution solvent to decrease the analyte's affinity for the sorbent.
Low recovery in LLE. The analyte has poor partitioning into the organic solvent.- Choose an organic solvent with a polarity that better matches the analyte.- Adjust the pH of the aqueous phase to neutralize the analyte and increase its solubility in the organic phase.- Increase the volume of the organic solvent.
Formation of an emulsion during LLE. Vigorous shaking or mixing.- Gently invert the mixture instead of vigorous shaking.- Add salt to the aqueous phase to break the emulsion.- Centrifuge the sample to separate the layers.
Poor Peak Shape in Chromatography
Symptom Possible Cause Suggested Solution
Peak tailing or fronting. Co-elution with matrix components.- Optimize the chromatographic gradient to better separate the analyte from interferences.- Improve the sample cleanup procedure to remove more of the matrix.
Secondary interactions with the column.- Use a column with a different stationary phase (e.g., phenyl-hexyl).- Add a mobile phase modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape.
Split peaks. Column overloading.- Dilute the sample or inject a smaller volume.
Contamination at the head of the column.- Use a guard column and replace it regularly.- Clean the injector and column.

Data Presentation

Table 1: Comparison of Extraction Methods for Citalopram and Desmethylcitalopram (B1219260) from Saliva

AnalyteExtraction MethodConcentration (ng/mL)Recovery (%)
CitalopramSPE5095
50098
LLE5092
50097
DesmethylcitalopramSPE50Comparable to Citalopram
500Comparable to Citalopram
LLE50Significantly lower than SPE
500Significantly lower than SPE

Data adapted from a study on citalopram and desmethylcitalopram and may serve as a starting point for N-nitroso-desmethyl-citalopram.[6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of N-nitroso-desmethyl-citalopram from a Pharmaceutical Tablet

Objective: To extract N-nitroso-desmethyl-citalopram from a tablet formulation for LC-MS/MS analysis.

Materials:

  • N-nitroso-desmethyl-citalopram reference standard

  • C18 SPE cartridges

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid

  • Water (LC-MS grade)

  • Vortex mixer

  • Centrifuge

  • SPE manifold

Procedure:

  • Sample Preparation:

    • Weigh and finely crush a tablet.

    • Accurately weigh a portion of the crushed tablet powder equivalent to 200 mg of the active pharmaceutical ingredient (API) into a centrifuge tube.[2]

    • Add 10 mL of a diluent (e.g., Methanol:Water 1:1) and vortex for 5 minutes to dissolve the sample.[2]

    • Centrifuge at 4000 rpm for 10 minutes.

    • Collect the supernatant for SPE.

  • SPE Cartridge Conditioning:

    • Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of water. Do not allow the cartridge to dry.

  • Sample Loading:

    • Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

  • Washing:

    • Wash the cartridge with 5 mL of 5% methanol in water to remove polar impurities.

  • Elution:

    • Elute the N-nitroso-desmethyl-citalopram with 5 mL of acetonitrile.

    • Collect the eluate.

  • Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 1 mL of the mobile phase used for LC-MS/MS analysis.

    • Filter through a 0.22 µm syringe filter into an autosampler vial.

Protocol 2: Liquid-Liquid Extraction (LLE) of N-nitroso-desmethyl-citalopram from an Oral Solution

Objective: To extract N-nitroso-desmethyl-citalopram from a liquid dosage form for LC-MS/MS analysis.

Materials:

Procedure:

  • Sample Preparation:

    • Pipette 1 mL of the oral solution into a centrifuge tube.

    • Add 1 mL of water.

  • pH Adjustment:

    • Add 1 M sodium hydroxide solution dropwise to adjust the pH of the sample to > 9.

  • Extraction:

    • Add 5 mL of dichloromethane to the tube.

    • Cap the tube and vortex gently for 2 minutes.

    • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Collection of Organic Layer:

    • Carefully transfer the lower organic layer (dichloromethane) to a clean tube using a Pasteur pipette.

  • Drying and Evaporation:

    • Add a small amount of anhydrous sodium sulfate to the collected organic layer to remove any residual water.

    • Transfer the dried organic extract to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution:

    • Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

    • Filter through a 0.22 µm syringe filter into an autosampler vial.

Visualizations

SPE_Workflow cluster_prep Sample Preparation cluster_spe Solid-Phase Extraction cluster_final Final Steps start Crush Tablet dissolve Dissolve in Diluent start->dissolve centrifuge Centrifuge dissolve->centrifuge supernatant Collect Supernatant centrifuge->supernatant load Load Sample supernatant->load condition Condition C18 Cartridge (Methanol, Water) condition->load wash Wash (5% Methanol/Water) load->wash elute Elute (Acetonitrile) wash->elute evaporate Evaporate to Dryness elute->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute analyze LC-MS/MS Analysis reconstitute->analyze

Caption: Solid-Phase Extraction (SPE) Workflow for N-nitroso-desmethyl-citalopram.

Troubleshooting_Matrix_Effects cluster_investigation Investigation cluster_solutions Potential Solutions start Inaccurate Quantification (Suspected Matrix Effects) check_recovery 1. Check Analyte Recovery start->check_recovery post_infusion 2. Post-column Infusion (Identify Suppression Zones) check_recovery->post_infusion optimize_cleanup Optimize Sample Cleanup (SPE/LLE) post_infusion->optimize_cleanup optimize_chroma Optimize Chromatography post_infusion->optimize_chroma dilute_sample Dilute Sample post_infusion->dilute_sample use_is Use Stable Isotope-Labeled Internal Standard post_infusion->use_is end Accurate Quantification optimize_cleanup->end optimize_chroma->end dilute_sample->end use_is->end

References

Troubleshooting

Technical Support Center: Refinement of Analytical Methods for Nitrosamine Impurities

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the refinement of analytical methods to...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the refinement of analytical methods to meet regulatory limits for nitrosamines.

Frequently Asked Questions (FAQs)

Q1: What are the current regulatory limits for nitrosamine (B1359907) impurities in drug products?

A1: Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for various nitrosamine impurities to mitigate their potential carcinogenic risk.[1][2] These limits are based on a predicted cancer risk of one additional case in 100,000 people with daily exposure over a lifetime.[1][3] The AI limits for nitrosamine drug substance-related impurities (NDSRIs) can range from 26.5 ng/day to 1500 ng/day, depending on the compound's carcinogenic potency.[1] For drug products containing multiple nitrosamines, the total intake should generally not exceed the AI limit of the most potent impurity.[3]

Q2: Which analytical techniques are most suitable for nitrosamine analysis at trace levels?

A2: The most commonly used and recommended techniques for the sensitive detection and quantification of nitrosamines are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS).[4][5][6] These methods offer the high sensitivity and selectivity required to meet the stringent regulatory limits, often in the parts-per-billion (ppb) range.[4][7] High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection can also be used, but it may lack the sensitivity required for all nitrosamines.[4]

Q3: What are Nitrosamine Drug Substance-Related Impurities (NDSRIs)?

A3: NDSRIs are a class of nitrosamines that share structural similarities with the active pharmaceutical ingredient (API) and are typically unique to each API.[8] They can form during the synthesis, storage, or degradation of the drug substance.[5][9] Due to their unique structures, obtaining reference standards for NDSRIs can be challenging, and their analysis often requires more complex and sensitive testing methods.[4][8]

Q4: When is confirmatory testing for nitrosamines required?

A4: Confirmatory testing is required if a risk assessment identifies a potential for the presence of nitrosamine impurities in an API or drug product.[2][10][11] The analytical methods used for this testing must be appropriately validated to ensure they are sensitive enough to detect nitrosamines at or below the acceptable intake limit.[12]

Q5: Can the same analytical method be used for both API and finished drug product?

A5: While a method developed for an API can be a starting point, it often requires modification for the finished drug product.[13] The presence of excipients in the drug product matrix can cause significant interference, such as ion suppression in LC-MS, which can reduce sensitivity and accuracy.[4][13] Therefore, the method must be re-validated for the specific drug product matrix.

Troubleshooting Guide

This guide addresses common issues encountered during nitrosamine analysis.

Problem 1: Poor sensitivity and inability to reach the required Limit of Quantification (LOQ).

Potential Cause Troubleshooting Steps
Matrix Effects The presence of excipients or the API itself can suppress the ionization of nitrosamines in the mass spectrometer, leading to a weaker signal.[4][13] To mitigate this, optimize the sample preparation procedure by incorporating a cleanup step such as Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[14] Diluting the sample may also help, but this can be counterproductive if the nitrosamine concentration is already very low.
Suboptimal Instrument Parameters Ensure that the mass spectrometer parameters, such as collision energy and collision cell exit potential, are properly optimized for each specific nitrosamine.[7] For LC-MS, Atmospheric Pressure Chemical Ionization (APCI) is often the standard ionization technique for nitrosamines.[7]
Inefficient Sample Extraction The choice of extraction solvent is critical for efficiently recovering nitrosamines from the sample matrix.[4] Experiment with different solvents of varying polarity. The use of internal standards is crucial to assess and correct for recovery issues.[4]
Analyte Degradation Nitrosamines can be susceptible to degradation, particularly photolysis.[4] Protect samples from light during preparation and storage.

Problem 2: High variability and poor reproducibility of results.

Potential Cause Troubleshooting Steps
Inconsistent Sample Preparation Ensure that the sample preparation workflow is well-defined and consistently followed.[14] This includes precise measurements of sample and solvent volumes, and consistent timing for extraction and mixing steps. Automation of sample preparation can improve reproducibility.
Instrument Contamination Carryover from previous injections can lead to inconsistent results. Implement a robust column washing procedure between sample runs.
In-situ Formation of Nitrosamines The presence of residual amines and nitrosating agents in the sample matrix or on the analytical equipment can lead to the artificial formation of nitrosamines during analysis.[4] Ensure all glassware is thoroughly cleaned and consider using reagents that inhibit nitrosation.

Problem 3: Co-elution of nitrosamines with interfering peaks.

Potential Cause Troubleshooting Steps
Inadequate Chromatographic Separation Optimize the chromatographic method by adjusting the mobile phase composition, gradient profile, column temperature, and flow rate.[11] Consider using a different stationary phase with alternative selectivity. For GC-MS, optimizing the temperature program is crucial.[15]
Isobaric Interferences Other compounds in the sample may have the same mass-to-charge ratio as the target nitrosamine, leading to false positives.[4] High-resolution mass spectrometry (HRMS) can help differentiate between the analyte and the interference based on their exact masses. Alternatively, ensure complete chromatographic separation.

Quantitative Data Summary

Table 1: Regulatory Acceptable Intake (AI) Limits for Common Nitrosamines

NitrosamineAbbreviationFDA Recommended AI Limit (ng/day)
N-NitrosodimethylamineNDMA96[2]
N-NitrosodiethylamineNDEA26.5[10]
N-Nitroso-N-methyl-4-aminobutyric acidNMBA96
N-NitrosodiisopropylamineNDIPA26.5[10]
N-NitrosoethylisopropylamineNEIPA26.5[10]
N-NitrosodibutylamineNDBA26.5
Note:The conversion of AI limits from ng/day to ppm depends on the maximum daily dose (MDD) of the specific drug product.[10]

Experimental Protocols

General Workflow for LC-MS/MS Analysis of Nitrosamines

This protocol provides a general framework. Specific parameters must be optimized for the particular nitrosamine and sample matrix.

  • Sample Preparation (Solid Dosage Form):

    • Accurately weigh and crush the tablets or capsules.

    • Dissolve the powder in a suitable solvent (e.g., methanol (B129727), water, or a mixture).[7] The choice of solvent may require optimization based on the drug product formulation.

    • For complex matrices, a cleanup step may be necessary. Solid Phase Extraction (SPE) is a common technique for this purpose.[14]

    • Centrifuge and filter the sample extract through a 0.22 µm filter before injection.[7]

  • LC-MS/MS System and Conditions:

    • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable modifier (e.g., formic acid).

    • Mass Spectrometer: A triple quadrupole mass spectrometer is preferred for its sensitivity and selectivity.[13]

    • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often used for nitrosamine analysis.[7]

    • Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for each nitrosamine, enhancing selectivity.

  • Method Validation:

    • Validate the method according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[15] The LOQ should be at or below the regulatory limit.[12]

Visualizations

Nitrosamine_Analysis_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting SampleReceipt Sample Receipt & Logging Dissolution Dissolution/Extraction SampleReceipt->Dissolution Cleanup Sample Cleanup (e.g., SPE) Dissolution->Cleanup Filtration Filtration Cleanup->Filtration LCMS_Analysis LC-MS/MS or GC-MS/MS Analysis Filtration->LCMS_Analysis DataAcquisition Data Acquisition LCMS_Analysis->DataAcquisition Quantification Quantification & Integration DataAcquisition->Quantification Reporting Final Report Generation Quantification->Reporting

Caption: General workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Troubleshooting_Decision_Tree action_node action_node start_node start_node start Poor Analytical Result q1 Is the issue low sensitivity? start->q1 q2 Is the issue poor reproducibility? q1->q2 No a1 Optimize sample prep (SPE, LLE) Adjust MS/MS parameters Check for analyte degradation q1->a1 Yes q3 Is there peak co-elution? q2->q3 No a2 Standardize sample prep workflow Check for instrument carryover Investigate in-situ formation q2->a2 Yes a3 Optimize chromatographic method (gradient, column, temp) Use HRMS for isobaric interference q3->a3 Yes end_node Re-analyze Sample a1->end_node a2->end_node a3->end_node

Caption: Decision tree for troubleshooting common issues in nitrosamine analysis.

References

Optimization

Technical Support Center: Impact of Excipients on N-nitroso-desmethyl-citalopram (NDSRI) Formation

For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in understanding and mitigating th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in understanding and mitigating the formation of N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Citalopram.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-citalopram and why is it a concern?

A1: N-nitroso-desmethyl-citalopram is a nitrosamine impurity that can form from the reaction of the secondary amine in the desmethyl-citalopram impurity with a nitrosating agent. Nitrosamine impurities are a significant concern as they are classified as probable human carcinogens. Due to its potential genotoxicity, regulatory bodies have set strict limits on the acceptable daily intake of this impurity.

Q2: What are the primary factors that contribute to the formation of N-nitroso-desmethyl-citalopram in a drug product?

A2: The formation of N-nitroso-desmethyl-citalopram is influenced by several factors, including:

  • Presence of a nitrosatable amine: The desmethyl-citalopram impurity, which contains a secondary amine, is the precursor.

  • Presence of a nitrosating agent: Nitrites, often found as impurities in excipients, are a common source of nitrosating agents.

  • Favorable reaction conditions: Acidic pH, elevated temperatures, and the presence of moisture can accelerate the nitrosation reaction.[1]

Q3: How do excipients contribute to the formation of this nitrosamine?

A3: Excipients are a primary source of nitrites, which can act as nitrosating agents.[2] The level of nitrite (B80452) impurities can vary significantly between different types of excipients and even between different suppliers of the same excipient.[3][4] Therefore, careful selection and testing of excipients are crucial for controlling the formation of N-nitroso-desmethyl-citalopram.

Q4: Which manufacturing process poses a higher risk for N-nitroso-desmethyl-citalopram formation: wet granulation or direct compression?

A4: Wet granulation generally poses a higher risk for nitrosamine formation compared to direct compression.[2][5] This is because the addition of water and the subsequent drying process at elevated temperatures in wet granulation can provide a more favorable environment for the reaction between the amine and nitrites present in the excipients.[1] Direct compression, being a simpler process without the use of water and heat, is generally considered a lower-risk manufacturing method for susceptible drug products.[6][7]

Q5: What are some effective mitigation strategies to prevent the formation of N-nitroso-desmethyl-citalopram?

A5: Several mitigation strategies can be employed:

  • Excipient Selection: Choose excipients with low nitrite content. It is advisable to test excipients from different suppliers to identify those with the lowest nitrite levels.

  • Use of Nitrite Scavengers: Incorporating antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation can effectively inhibit nitrosamine formation by scavenging nitrite ions.[8][9][10][11][12]

  • pH Control: Maintaining a neutral or basic micro-environment within the formulation can significantly reduce the rate of nitrosation, as the reaction is typically favored under acidic conditions.[8]

  • Process Optimization: Opting for manufacturing processes that minimize heat and moisture, such as direct compression, can reduce the risk of nitrosamine formation.[2]

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps
High levels of N-nitroso-desmethyl-citalopram detected in the drug product. High nitrite content in one or more excipients.1. Test all excipients for nitrite content. 2. Source excipients from alternative suppliers with guaranteed low nitrite levels. 3. Consider replacing a high-nitrite excipient with a lower-risk alternative.
Favorable reaction conditions during manufacturing (e.g., wet granulation).1. If using wet granulation, optimize the process to reduce drying time and temperature. 2. Evaluate the feasibility of switching to a direct compression process.
Acidic micro-environment in the formulation.1. Measure the pH of the formulation. 2. Consider adding a pH-modifying excipient (e.g., sodium carbonate) to create a more neutral or basic environment.[8]
Inconsistent levels of N-nitroso-desmethyl-citalopram between batches. Variability in the nitrite content of excipient lots.1. Implement a robust supplier qualification program that includes testing for nitrite levels in every incoming batch of critical excipients.[8] 2. Establish a specification for nitrite content for all excipients.
Difficulty in quantifying N-nitroso-desmethyl-citalopram due to matrix effects in LC-MS/MS analysis. Interference from excipients or the drug substance itself during ionization.1. Optimize the sample preparation procedure to remove interfering matrix components. This may include solid-phase extraction (SPE) or liquid-liquid extraction (LLE). 2. Modify chromatographic conditions to better separate the analyte from interfering peaks. 3. Consider using a different ionization source or mass spectrometer settings. 4. Employ the use of a deuterated internal standard to compensate for matrix effects.

Data Presentation

Table 1: Typical Nitrite Levels in Common Pharmaceutical Excipients

ExcipientAverage Nitrite Content (ppm or µg/g)Range of Nitrite Content (ppm or µg/g)
Microcrystalline Cellulose (MCC)~0.70Varies significantly by supplier
Lactose~0.54Varies significantly by supplier
CrospovidoneCan be several ppmHigh variability
Povidone (K-29/32)~0.054 (54 ppb)0.021 - 0.106

Note: Data is compiled from various sources and represents typical values.[3][13] It is crucial to test the specific lots of excipients used in your formulation as nitrite levels can vary significantly.

Table 2: Efficacy of Ascorbic Acid in Mitigating Nitrosamine Formation

FormulationAscorbic Acid ConcentrationNitrosamine Reduction
Model Formulation with API1%~75%
Placebo (MCC, starch, croscarmellose sodium)1%Up to 87% nitrite reduction after 7 days

This data is based on a model study and demonstrates the potential of ascorbic acid as a nitrite scavenger.[9] The actual reduction in your formulation may vary.

Experimental Protocols

Protocol 1: Screening of Excipients for Nitrite Content

This protocol provides a general method for determining the nitrite content in excipients using Ion Chromatography (IC) with post-column derivatization.

  • Sample Preparation:

    • Weigh a representative sample of the excipient (e.g., 1 gram).

    • Disperse the sample in a suitable solvent (e.g., deionized water or a buffer solution). The choice of solvent may need to be optimized based on the solubility of the excipient.

    • Sonicate the sample for a defined period (e.g., 15-30 minutes) to ensure complete extraction of nitrites.

    • Centrifuge the sample to pellet any insoluble material.

    • Filter the supernatant through a 0.22 µm filter into an IC vial.

  • IC Analysis:

    • Use an appropriate anion-exchange column for the separation of nitrite.

    • Employ a suitable mobile phase, such as a carbonate-bicarbonate buffer.

    • After the column, the eluent is mixed with a Griess reagent (a solution of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) in a post-column reactor.

    • Nitrite reacts with the Griess reagent to form a colored azo dye.

    • The absorbance of the azo dye is measured using a UV-Vis detector at approximately 540 nm.

  • Quantification:

    • Prepare a calibration curve using standards of known nitrite concentrations.

    • Quantify the nitrite content in the excipient samples by comparing their peak areas to the calibration curve.

Protocol 2: Evaluation of Excipient Impact on N-nitroso-desmethyl-citalopram Formation in a Model Formulation

This protocol outlines a stress study to assess the impact of different excipients on the formation of N-nitroso-desmethyl-citalopram.

  • Formulation Preparation:

    • Prepare a base formulation containing desmethyl-citalopram (the precursor amine), a known amount of a nitrosating agent (e.g., sodium nitrite), and a control excipient with very low nitrite content.

    • Prepare several variations of this formulation, each containing a different test excipient (e.g., different grades or suppliers of lactose, MCC, etc.).

    • Prepare the formulations using both direct compression and a scaled-down wet granulation process.

  • Stress Conditions:

    • Store the prepared formulations under accelerated stability conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 1, 2, and 4 weeks).

  • Sample Analysis:

    • At each time point, extract the N-nitroso-desmethyl-citalopram from the formulations using a suitable solvent.

    • Analyze the extracts using a validated LC-MS/MS method for the quantification of N-nitroso-desmethyl-citalopram.

  • Data Evaluation:

    • Compare the levels of N-nitroso-desmethyl-citalopram formed in the formulations containing different excipients.

    • This will allow for the ranking of excipients based on their propensity to promote the formation of the nitrosamine.

Mandatory Visualizations

Formation Pathway of N-nitroso-desmethyl-citalopram cluster_reactants Reactants cluster_conditions Favorable Conditions Desmethyl-Citalopram Desmethyl-Citalopram N-nitroso-desmethyl-citalopram N-nitroso-desmethyl-citalopram Desmethyl-Citalopram->N-nitroso-desmethyl-citalopram Nitrosation Nitrosating Agent (from Excipient Nitrite) Nitrosating Agent (from Excipient Nitrite) Nitrosating Agent (from Excipient Nitrite)->N-nitroso-desmethyl-citalopram Acidic pH Acidic pH Acidic pH->N-nitroso-desmethyl-citalopram Elevated Temperature Elevated Temperature Elevated Temperature->N-nitroso-desmethyl-citalopram Moisture Moisture Moisture->N-nitroso-desmethyl-citalopram

Caption: Chemical formation pathway of N-nitroso-desmethyl-citalopram.

Experimental Workflow for Excipient Impact Assessment cluster_prep Formulation Preparation Formulation_A Formulation A (Control Excipient) Stress_Conditions Stress Storage (e.g., 40°C / 75% RH) Formulation_A->Stress_Conditions Formulation_B Formulation B (Test Excipient 1) Formulation_B->Stress_Conditions Formulation_C Formulation C (Test Excipient 2) Formulation_C->Stress_Conditions Sample_Extraction Sample Extraction at Time Points (T0, T1, T2) Stress_Conditions->Sample_Extraction LC_MS_Analysis LC-MS/MS Quantification of N-nitroso-desmethyl-citalopram Sample_Extraction->LC_MS_Analysis Data_Comparison Data Comparison and Risk Assessment LC_MS_Analysis->Data_Comparison

Caption: Workflow for assessing the impact of excipients on nitrosamine formation.

Logical Relationship for Mitigation Strategies cluster_mitigation Mitigation Strategies Risk_Identified High Risk of N-nitroso-desmethyl-citalopram Formation Low_Nitrite_Excipients Select Excipients with Low Nitrite Content Risk_Identified->Low_Nitrite_Excipients Add_Antioxidants Incorporate Nitrite Scavengers (e.g., Ascorbic Acid) Risk_Identified->Add_Antioxidants Control_pH Adjust Formulation pH to Neutral/Basic Risk_Identified->Control_pH Optimize_Process Use Low-Risk Manufacturing (e.g., Direct Compression) Risk_Identified->Optimize_Process Reduced_Risk Reduced Risk of Nitrosamine Formation Low_Nitrite_Excipients->Reduced_Risk Add_Antioxidants->Reduced_Risk Control_pH->Reduced_Risk Optimize_Process->Reduced_Risk

Caption: Decision-making flow for mitigating nitrosamine formation.

References

Troubleshooting

reducing analytical variability in N-nitroso-desmethyl-citalopram quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical variability during the qu...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical variability during the quantification of N-nitroso-desmethyl-citalopram (NDMC).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of N-nitroso-desmethyl-citalopram.

Question: I am observing poor peak shape and inconsistent retention times for NDMC. What are the possible causes and solutions?

Answer:

Poor peak shape and retention time variability can stem from several factors related to the sample, mobile phase, or chromatographic column.

  • Sample Issues:

    • High Sample Concentration: Injecting a sample with a high concentration of the citalopram (B1669093) active pharmaceutical ingredient (API) or excipients can lead to column overload and matrix effects.[1]

      • Solution: Dilute the sample to a lower concentration. A user reported that decreasing the sample concentration mitigated a matrix effect from an excipient.[1]

    • Inappropriate Sample Diluent: The solvent used to dissolve and dilute the sample should be compatible with the mobile phase.

      • Solution: A common diluent is a mixture of the initial mobile phase components, such as methanol (B129727) and water in a 1:1 ratio.[1]

  • Mobile Phase Issues:

    • Incorrect Mobile Phase Composition or pH: The choice of mobile phase and its pH are critical for achieving good peak shape and retention.

      • Solution: Several mobile phase compositions have been successfully used for NDMC analysis. Consider trying one of the following validated mobile phases:

        • 10mM ammonium (B1175870) formate (B1220265) with 0.1% ammonia (B1221849) solution (pH adjusted to 6.00 with dilute formic acid) as mobile phase A, and 0.1% formic acid in methanol as mobile phase B.[1]

        • 50 mM formic acid buffer and acetonitrile (B52724) in a 50:50 v/v ratio.[2]

        • 0.01 M ammonium bicarbonate in water as mobile phase A, and 0.1% formic acid in a 50:50 (v/v) methanol:acetonitrile mixture as mobile phase B.[2]

    • Buffer Degradation: Mobile phase buffers can degrade over time, affecting their buffering capacity and leading to inconsistent results.

      • Solution: Prepare fresh mobile phase buffers daily.

  • Column Issues:

    • Column Contamination: Buildup of matrix components from previous injections can lead to peak tailing and shifting retention times.

      • Solution: Implement a column washing step after each analytical run. If the problem persists, consider using a guard column to protect the analytical column.

    • Column Degradation: Over time and with exposure to harsh mobile phases, the stationary phase of the column can degrade.

      • Solution: Replace the column with a new one of the same type. Several column types have been reported to be effective for NDMC analysis, including Zorbax Eclipse Plus Phenyl Hexyl (150x2.1 mm, 1.8 µm)[1] and Poroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm)[2].

Question: My results show low recovery of NDMC. What are the potential reasons and how can I improve it?

Answer:

Low recovery of NDMC is often related to the sample preparation and extraction process.

  • Inefficient Extraction: The chosen extraction method may not be effectively isolating the NDMC from the sample matrix.

    • Solution: Experiment with different extraction techniques. For nitrosamines, common methods include:

      • Liquid-Liquid Extraction (LLE): This is a widely used technique for separating nitrosamines from aqueous solutions.[3]

      • Solid-Phase Extraction (SPE): SPE can be a highly effective method for cleaning up complex samples and concentrating the analyte of interest.[3]

  • Analyte Degradation: NDMC may be degrading during sample preparation or analysis.

    • Solution:

      • Minimize sample exposure to high temperatures and light.

      • Ensure the stability of NDMC in the chosen sample diluent and mobile phase.

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of NDMC in the mass spectrometer, leading to a lower signal and apparent low recovery.[1][4]

    • Solution:

      • Improve Sample Cleanup: Utilize more rigorous sample preparation techniques like SPE to remove interfering matrix components.[4]

      • Chromatographic Separation: Optimize the chromatographic method to separate NDMC from interfering compounds.

      • Use of an Internal Standard: Incorporating a stable isotope-labeled internal standard (SIL-IS) for NDMC can compensate for matrix effects and improve the accuracy and precision of quantification.[5]

Question: I am seeing a high background signal or interfering peaks in my chromatogram. How can I resolve this?

Answer:

High background or interfering peaks can originate from contaminated solvents, improper sample handling, or the sample matrix itself.

  • Solvent Contamination: Solvents used for sample preparation and the mobile phase may contain impurities that interfere with the analysis.

    • Solution: Use high-purity, LC-MS grade solvents and reagents. Always run solvent blanks to check for contamination.[4]

  • Artificial Nitrosamine (B1359907) Formation: There is a risk of artificial formation of nitrosamines during sample preparation and analysis.[4]

    • Solution: Avoid using amine-containing solvents or reagents that could act as nitrosamine precursors.[4]

  • Matrix Interferences: The sample matrix is a common source of interfering peaks.[4]

    • Solution:

      • Selective Extraction: Employ a selective sample preparation method such as SPE to specifically isolate NDMC.[3]

      • Method Specificity: Ensure the mass spectrometry method is highly specific by using multiple reaction monitoring (MRM) with optimized transitions for NDMC. A reported MRM transition for NDMC is m/z 340.1 -> 262.8 and 340.1 -> 137.9.[1]

Frequently Asked Questions (FAQs)

Q1: What is a typical limit of quantification (LOQ) for N-nitroso-desmethyl-citalopram?

A1: The acceptable intake limit for N-nitroso-desmethyl-citalopram is 26.5 ng per day.[2][6] Therefore, a highly sensitive analytical method is required. Published LC-MS/MS methods have achieved LOQs in the range of 0.33–1.20 ng/ml (0.0021–0.0075 ppm).[2]

Q2: What are the key parameters for a robust LC-MS/MS method for NDMC analysis?

A2: A robust method for NDMC analysis typically involves:

  • Chromatography: A reversed-phase C18 or Phenyl-Hexyl column.[1][2]

  • Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., ammonium formate or formic acid) and an organic phase (e.g., methanol or acetonitrile).[1][2]

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).[1][2]

Q3: How can I minimize the risk of matrix effects in my analysis?

A3: To minimize matrix effects:

  • Optimize Sample Preparation: Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for effective sample cleanup.[3][4]

  • Dilute the Sample: Reducing the concentration of the matrix can alleviate suppression or enhancement of the analyte signal.[1]

  • Improve Chromatographic Separation: Ensure baseline separation of the analyte from co-eluting matrix components.

  • Use a Stable Isotope-Labeled Internal Standard: This is a highly effective way to compensate for matrix effects.[5]

Data Presentation

Table 1: Comparison of Published LC-MS/MS Methods for N-nitroso-desmethyl-citalopram Quantification

ParameterMethod 1[2]Method 2[1]Method 3[2]
Column Poroshell StableBond-C18 (150 x 4.6 mm, 2.7 µm)Zorbax Eclipse Plus Phenyl Hexyl (150x2.1 mm, 1.8 µm)Agilent Poroshell HPH C18
Mobile Phase A 50 mM Formic Acid Buffer10mM Ammonium Formate + 0.1% Ammonia Solution (pH 6.00)0.01 M Ammonium Bicarbonate in Water
Mobile Phase B Acetonitrile0.1% Formic Acid in Methanol0.1% Formic Acid in 50:50 (v/v) Methanol:Acetonitrile
Flow Rate 0.5 mL/minNot Specified0.5 mL/min
Ionization Mode ESI+ESI+Not Specified
MRM Transitions (m/z) Quantifier: 291.1, Qualifiers: 138, 263.1340.1 -> 262.8, 340.1 -> 137.9Not Specified
LOQ 0.33–1.20 ng/mlNot SpecifiedNot Specified

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of N-nitroso-desmethyl-citalopram (Method based on[1][2])

  • Sample Preparation (Dilute and Shoot)

    • Accurately weigh a portion of the citalopram drug substance or crushed tablets equivalent to 200 mg of citalopram.

    • Transfer to a 10 mL volumetric flask.

    • Add a diluent of 1:1 methanol:water, vortex to dissolve, and sonicate for 10 minutes.

    • Allow the solution to cool to room temperature and dilute to the mark with the diluent.

    • Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions

    • Column: Zorbax Eclipse Plus Phenyl Hexyl (150x2.1 mm, 1.8 µm)

    • Mobile Phase A: 10mM Ammonium Formate + 0.1% Ammonia Solution (pH adjusted to 6.00 with dilute formic acid)

    • Mobile Phase B: 0.1% Formic Acid in Methanol

    • Gradient: (A representative gradient, should be optimized)

      • 0-2 min: 95% A

      • 2-10 min: Linear gradient to 5% A

      • 10-12 min: Hold at 5% A

      • 12.1-15 min: Return to 95% A and equilibrate

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 40 °C

    • Injection Volume: 5 µL

  • Mass Spectrometry Conditions

    • Instrument: Triple Quadrupole Mass Spectrometer

    • Ionization Source: Electrospray Ionization (ESI), Positive Mode

    • MRM Transitions:

      • N-nitroso-desmethyl-citalopram: 340.1 -> 262.8 (Quantifier), 340.1 -> 137.9 (Qualifier)

    • Optimize other MS parameters such as collision energy and declustering potential for maximum signal intensity.

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Weigh Citalopram Sample dissolve Dissolve in Diluent (e.g., 1:1 Methanol:Water) start->dissolve filter Filter through 0.22 µm filter dissolve->filter vial Transfer to HPLC Vial filter->vial inject Inject Sample vial->inject lc Chromatographic Separation (Reversed-Phase Column) inject->lc ms Mass Spectrometric Detection (ESI+, MRM Mode) lc->ms integrate Peak Integration ms->integrate quantify Quantification using Calibration Curve integrate->quantify report Report Results quantify->report

Caption: Experimental workflow for NDMC quantification.

Troubleshooting_Logic start Analytical Issue Observed peak_shape Poor Peak Shape / Retention Time Shift start->peak_shape low_recovery Low Recovery start->low_recovery high_background High Background / Interfering Peaks start->high_background check_sample Check Sample Concentration and Diluent peak_shape->check_sample check_mobile_phase Check Mobile Phase (Composition, pH, Age) peak_shape->check_mobile_phase check_column Check Column (Contamination, Age) peak_shape->check_column solution_peak Dilute Sample / Use Correct Diluent check_sample->solution_peak solution_mp Prepare Fresh Mobile Phase / Optimize Composition check_mobile_phase->solution_mp solution_column Wash or Replace Column check_column->solution_column check_extraction Evaluate Extraction Method (LLE, SPE) low_recovery->check_extraction check_stability Investigate Analyte Stability low_recovery->check_stability check_matrix Assess Matrix Effects low_recovery->check_matrix solution_extraction Optimize Extraction Protocol check_extraction->solution_extraction solution_stability Minimize Degradation (Temp, Light) check_stability->solution_stability solution_matrix Improve Cleanup / Use Internal Standard check_matrix->solution_matrix check_solvents Check Solvents and Reagents for Purity high_background->check_solvents check_formation Evaluate Artificial Nitrosamine Formation high_background->check_formation check_specificity Verify Method Specificity (MRM) high_background->check_specificity solution_solvents Use High-Purity Solvents check_solvents->solution_solvents solution_formation Avoid Amine-Containing Reagents check_formation->solution_formation solution_specificity Optimize MRM Transitions check_specificity->solution_specificity

Caption: Troubleshooting decision tree for NDMC analysis.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Inter-Laboratory Analytical Methods for N-nitroso-desmethyl-citalopram

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-desmethyl-citalopram, a potenti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-desmethyl-citalopram, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) in citalopram (B1669093). Given the classification of many nitrosamines as probable human carcinogens, robust and reliable analytical methods are crucial for ensuring patient safety.[1][2] This document summarizes quantitative data from published methods, details experimental protocols, and presents logical workflows to aid laboratories in method selection and implementation.

The presence of N-nitrosamine impurities in pharmaceutical products has been a significant concern since 2018, leading to widespread recalls and the establishment of stringent regulatory limits.[1][3][4] N-nitroso-desmethyl-citalopram is an NDSRI that can theoretically form from the antidepressant citalopram.[5] Due to the high carcinogenic risk associated with nitrosamines, highly sensitive analytical techniques are required to quantify them at acceptable intake limits, which can be as low as 26.5 ng per day.[5]

Data Presentation: Comparison of Analytical Method Performance

The selection of an appropriate analytical technique is a critical step and is often dictated by the required sensitivity, the sample matrix, and the available instrumentation.[6] The following table summarizes the performance of common analytical methods applicable to the analysis of N-nitroso-desmethyl-citalopram.

Parameter LC-MS/MS GC-MS HPLC-UV
Applicability Broad range, including non-volatile and thermally unstable nitrosamines like N-nitroso-desmethyl-citalopram.[6]Suitable for volatile and thermally stable nitrosamines.Screening method, less suitable for trace-level quantification.[6]
Limit of Detection (LOD) High sensitivity, typically in the range of 0.05 ng/mL to 0.5 ng/mL.[5]High sensitivity, but may require derivatization for non-volatile compounds.Lower sensitivity, typically in the µg/mL range.
Limit of Quantitation (LOQ) High sensitivity, typically in the range of 0.1 ng/mL to 1 ng/mL.[5]High sensitivity, but may require derivatization for non-volatile compounds.Lower sensitivity, typically in the µg/mL range.
Accuracy (% Recovery) Typically between 88% and 102%.[5]Method dependent, generally good for volatile nitrosamines.Highly dependent on matrix and concentration.
Precision (%RSD) Excellent, typically ≤ 5%.[4]Good, typically < 10%.Acceptable for higher concentrations, but can be poor at trace levels.
Linearity (R²) Excellent, typically > 0.999.[5]Good, typically > 0.99.Acceptable, typically > 0.99.
Selectivity Very high due to mass-to-charge ratio detection.[6]High, based on mass-to-charge ratio.Lower, susceptible to interference from matrix components.
Matrix Effect Can be significant, often requiring internal standards for correction.[7]Less prone to matrix effects compared to LC-MS, but still a consideration.Can be a significant issue, affecting accuracy and precision.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of N-nitroso-desmethyl-citalopram.

1. LC-MS/MS Method for N-nitroso-desmethyl-citalopram

This protocol is adapted from a validated method for the quantification of N-nitroso-desmethyl-citalopram in drug formulations.[5]

  • Sample Preparation:

    • Accurately weigh and transfer a portion of the sample equivalent to 200 mg of citalopram into a 10 mL volumetric flask.

    • Add a suitable diluent (e.g., 50:50 v/v mixture of 50 mM formic acid buffer and acetonitrile) to dissolve the sample.

    • Vortex for 2 minutes and then sonicate for 10 minutes to ensure complete dissolution.

    • Make up the volume to 10 mL with the diluent.

    • Filter the solution through a 0.22 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Column: Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm particle size.[5]

    • Mobile Phase: Isocratic elution with a 50:50 v/v mixture of 50 mM formic acid buffer and acetonitrile (B52724).[5]

    • Flow Rate: 0.5 mL/min.[5]

    • Column Temperature: 30°C.[5]

    • Injection Volume: 10 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[5]

    • Detection Mode: Multiple Reaction Monitoring (MRM).[5]

    • MRM Transitions:

      • Quantifier: m/z 339.3 -> 291.1.[5]

      • Qualifier 1: m/z 339.3 -> 138.[5]

      • Qualifier 2: m/z 339.3 -> 263.1.[5]

2. GC-MS Method for Volatile Nitrosamines (General Protocol)

While less ideal for N-nitroso-desmethyl-citalopram due to its likely non-volatile nature, a general GC-MS protocol for nitrosamines is provided for comparative purposes.

  • Sample Preparation:

    • Dissolve the sample in a suitable solvent (e.g., dichloromethane).

    • If necessary, perform liquid-liquid extraction to isolate the nitrosamines from the sample matrix.

    • Concentrate the extract under a gentle stream of nitrogen.

    • Reconstitute the residue in a suitable solvent for GC injection.

  • Chromatographic Conditions:

    • Column: A low-polarity capillary column (e.g., DB-5ms).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Detection Mode: Selected Ion Monitoring (SIM) or full scan.

3. HPLC-UV Method for Screening

This method is generally not sensitive enough for trace-level quantification of nitrosamines but can be used for screening at higher concentrations.

  • Sample Preparation:

    • Prepare a concentrated solution of the sample in the mobile phase.

    • Filter the solution through a 0.45 µm filter.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of water and acetonitrile with a suitable buffer.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: Typically around 230-240 nm for nitrosamines.

Mandatory Visualization

Analytical_Workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Instrumentation cluster_data Data Processing Start Sample Weighing Dissolution Dissolution in Diluent Start->Dissolution Filtration Filtration (0.22 µm) Dissolution->Filtration HPLC HPLC Separation (Isocratic) Filtration->HPLC Injection MS Tandem Mass Spectrometry (MRM Detection) HPLC->MS Ionization (ESI+) Quantification Quantification (Internal Standard) MS->Quantification Data Acquisition Reporting Reporting (ng/mL or ppm) Quantification->Reporting End Final Result Reporting->End

Caption: LC-MS/MS analytical workflow for N-nitroso-desmethyl-citalopram.

InterLab_Comparison_Logic Start Inter-Laboratory Comparison Study Initiated Sample_Prep Standardized Sample Preparation Protocol Start->Sample_Prep Method_A Lab A: LC-MS/MS Method 1 Sample_Prep->Method_A Method_B Lab B: LC-MS/MS Method 2 Sample_Prep->Method_B Method_C Lab C: GC-MS Method Sample_Prep->Method_C Data_Collection Centralized Data Collection Method_A->Data_Collection Method_B->Data_Collection Method_C->Data_Collection Statistical_Analysis Statistical Analysis (Accuracy, Precision, Reproducibility) Data_Collection->Statistical_Analysis Comparison Method Performance Comparison Statistical_Analysis->Comparison Conclusion Conclusions on Method Robustness and Reliability Comparison->Conclusion

Caption: Logical flow of an inter-laboratory comparison study.

References

Comparative

A Head-to-Head Battle: Cross-Validation of LC-MS/MS and GC-MS for Nitrosamine Analysis in Pharmaceuticals

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals The detection and quantification of nitrosamine (B1359907) impurities have become a critical concern in the pharmaceutical industry due...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The detection and quantification of nitrosamine (B1359907) impurities have become a critical concern in the pharmaceutical industry due to their classification as probable human carcinogens.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines, mandating rigorous testing of drug products for these impurities.[1][2] Among the analytical techniques available, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the two most powerful and widely adopted methods for this purpose.[3][4]

This guide provides an objective comparison of LC-MS/MS and GC-MS/MS methods for nitrosamine analysis, supported by experimental data and detailed protocols, to assist in selecting the most appropriate technique for specific analytical challenges.

At a Glance: LC-MS/MS vs. GC-MS/MS for Nitrosamine Analysis

FeatureLC-MS/MSGC-MS/MS
Applicability Broad applicability to a wide range of nitrosamines, including non-volatile and thermally labile compounds.[3][4]Primarily suited for volatile and thermally stable nitrosamines.[3][5]
Sensitivity Generally offers higher sensitivity, reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[3][6]Highly sensitive for volatile compounds, with detection limits in the low ppb range.[3][7]
Selectivity High selectivity, especially with tandem mass spectrometry (MS/MS), minimizing matrix interference.[3][4]Excellent selectivity, particularly in Multiple Reaction Monitoring (MRM) mode.[3]
Sample Preparation Often simpler, typically involving dissolution and filtration.[3]May require derivatization for non-volatile compounds and can be more complex.[3]
Matrix Effects Can be susceptible to ion suppression or enhancement from matrix components.[3]Generally less prone to matrix effects compared to LC-MS.[3]
Instrumentation Tandem quadrupole mass spectrometers are commonly used.[8]Triple quadrupole mass spectrometry (MS/MS) is often preferred over single quadrupole MS for enhanced sensitivity and selectivity.[1]

Quantitative Performance Data

The following tables summarize the quantitative performance data for nitrosamine analysis using both LC-MS/MS and GC-MS/MS, compiled from various studies.

Table 1: LC-MS/MS Performance Data for Nitrosamine Analysis

NitrosamineLOD (ng/g)LOQ (ng/g)Linearity (R²)Recovery (%)Reference
12 Nitrosamines2050>0.9980-120[9]
NDMA-0.005 ppm--[10]
N-nitrosopropanol-0.005 ppm>0.99-[11]
NDSRI-0.08 ppb>0.99-[11]

Table 2: GC-MS Performance Data for Nitrosamine Analysis

NitrosamineLOD (ng/mL)LOQ (ppb)Linearity (R²)Recovery (%)Reference
9 Nitrosamines0.15–1.00->0.9994.09-111.22[12]
Various<3 ppb1-10>0.99670-130[7][13]

Experimental Workflows

Method_Cross_Validation_Workflow General Workflow for Method Cross-Validation cluster_LCMS LC-MS/MS Method cluster_GCMS GC-MS Method LC_Prep Sample Preparation LC_Analysis LC-MS/MS Analysis LC_Prep->LC_Analysis LC_Data Data Processing LC_Analysis->LC_Data Compare Compare Results (Accuracy, Precision, Linearity, etc.) LC_Data->Compare GC_Prep Sample Preparation GC_Analysis GC-MS Analysis GC_Prep->GC_Analysis GC_Data Data Processing GC_Analysis->GC_Data GC_Data->Compare Report Cross-Validation Report Compare->Report

Caption: General workflow for method cross-validation.

LCMS_Workflow LC-MS/MS Analytical Workflow for Nitrosamine Analysis Sample Weigh API or Ground Tablet Solvent Add Internal Standard and Solvent Sample->Solvent Extract Sonicate/Vortex for Extraction Solvent->Extract Centrifuge Centrifuge and Filter Extract->Centrifuge Inject Inject into LC-MS/MS Centrifuge->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection (MRM) Separate->Detect Quantify Quantification Detect->Quantify

Caption: LC-MS/MS analytical workflow.

GCMS_Workflow GC-MS Analytical Workflow for Nitrosamine Analysis Sample Weigh Sample (DS or DP) Dispersion Disperse in Solvent (e.g., DCM or NaOH) Sample->Dispersion Extraction Liquid-Liquid Extraction (if applicable) Dispersion->Extraction Filter Filter Extract Extraction->Filter Inject Inject into GC-MS/MS Filter->Inject Separation Chromatographic Separation Inject->Separation Detection Mass Spectrometric Detection (MRM/SIM) Separation->Detection Quantification Quantification Detection->Quantification

Caption: GC-MS analytical workflow.

Experimental Protocols

LC-MS/MS Method for Nitrosamine Analysis in Sartans

This protocol is adapted from a multi-analyte LC-MS/MS method for the determination of 12 nitrosamines in sartans.[9]

1. Sample Preparation:

  • Weigh 250 mg of the sartan API or ground tablet powder into a 15 mL centrifuge tube.[9]

  • Add 250 µL of the internal standard solution (400 ng/mL) and 250 µL of methanol.[9]

  • Sonicate for 5 minutes to extract the nitrosamines.[9]

  • Add 4.5 mL of deionized water and sonicate for another 5 minutes.[9]

  • Centrifuge the solution at 3000 x g for 5 minutes.[9]

  • Filter the supernatant through a 0.22 µm PVDF filter before analysis.[9]

2. LC-MS/MS Instrumentation and Conditions:

  • Chromatographic System: Utilize a suitable HPLC system coupled to a tandem mass spectrometer.

  • Column: Xselect® HSS T3 column (15 cm × 3 mm i.d., 3.5 μm).[9]

  • Mobile Phase:

    • A: 0.1% formic acid in water.[9]

    • B: 0.1% formic acid in acetonitrile/methanol (2:8).[9]

  • Gradient Elution: A gradient program should be optimized to separate the target nitrosamines.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

GC-MS/MS Method for Nitrosamine Analysis

This protocol is a general procedure for the analysis of volatile nitrosamines.

1. Sample Preparation:

  • For samples soluble in organic solvents:

    • Disperse 500 to 1,000 mg of the sample (drug substance or drug product) directly into 5.0 mL of dichloromethane (B109758) (MeCl2).[13]

    • Filter the solution through a 0.2 µm PTFE syringe filter.[13]

  • For samples soluble in aqueous matrices:

    • Disperse 200 to 1,000 mg of the sample into 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution.[13]

    • Perform a liquid-liquid extraction using 2.0 mL of MeCl2.[13]

    • Collect the organic layer and filter it through a 0.2 µm PTFE syringe filter.[13]

2. GC-MS/MS Instrumentation and Conditions:

  • Gas Chromatograph (GC): Agilent 8890 GC or similar.[1]

  • Mass Spectrometer (MS): Agilent 7010B GC/MS/MS or similar.[1]

  • Column: A suitable capillary column, such as a VF-WAXms polyethylene (B3416737) glycol column (30 m × 0.32 mm, 1.0 µm film thickness), can be used for separation.[12]

  • Injection: Use a suitable injection mode, such as splitless or pulsed splitless, to ensure efficient transfer of analytes to the column.

  • Oven Temperature Program: Develop a temperature program that provides good separation of the target nitrosamines in a reasonable run time.

  • Mass Spectrometry: Operate in MRM mode for enhanced selectivity and to minimize matrix interference.[1]

Conclusion

Both LC-MS/MS and GC-MS/MS are powerful and reliable techniques for the analysis of nitrosamine impurities in pharmaceutical products. The choice between the two often depends on the specific nitrosamines of interest, the sample matrix, and the required sensitivity.

  • LC-MS/MS is a versatile technique suitable for a broad range of nitrosamines, including non-volatile and thermally unstable compounds, and often requires simpler sample preparation.[3][4]

  • GC-MS/MS is the preferred method for volatile nitrosamines and is generally less susceptible to matrix effects.[3][4]

Cross-validation of these methods is crucial to ensure the consistency and reliability of results, ultimately safeguarding patient safety and ensuring regulatory compliance.[4] By carefully considering the advantages and limitations of each technique and following validated protocols, researchers and drug development professionals can effectively monitor and control nitrosamine impurities in their products.

References

Validation

Comparative Stability of N-nitroso-desmethyl-citalopram and Other Nitrosamines: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of nitrosamine (B1359907) impurities is critical for ensuring the safety and quality of pharmaceutical products. This guide pro...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the stability of nitrosamine (B1359907) impurities is critical for ensuring the safety and quality of pharmaceutical products. This guide provides a comparative overview of the stability of N-nitroso-desmethyl-citalopram, a nitrosamine drug substance-related impurity (NDSRI) of the widely prescribed antidepressant citalopram (B1669093), in relation to other nitrosamines.

N-nitroso-desmethyl-citalopram is a genotoxic and potentially carcinogenic impurity that can form during the synthesis, processing, or storage of citalopram or escitalopram.[1] Its formation primarily occurs through the nitrosation of the secondary amine in the desmethylated intermediate of citalopram, particularly under acidic conditions or in the presence of nitrite (B80452) contaminants.[1] Due to its potential health risks, regulatory agencies like the FDA and EMA have set stringent acceptable intake limits for such impurities.[1]

The stability of nitrosamines is not uniform and is influenced by a variety of factors including their chemical structure, the formulation matrix, and environmental conditions such as temperature, humidity, and light.

Comparative Stability Insights

Direct quantitative comparative stability data for N-nitroso-desmethyl-citalopram against other specific nitrosamines is not extensively available in public literature. However, by examining the general principles of nitrosamine stability and data from studies on other nitrosamines, we can infer its relative stability.

The propensity of a secondary amine to form a nitrosamine is influenced by factors such as its basicity and the steric hindrance around the nitrogen atom.[2] Generally, the risk of nitrosamine formation follows the order: secondary amine > tertiary amine >> primary amine.[2]

Table 1: Factors Influencing the Stability of Nitrosamines

FactorInfluence on StabilityRelevance to N-nitroso-desmethyl-citalopramOther Nitrosamine Examples
Chemical Structure Steric hindrance around the nitroso group can affect stability. Electron-withdrawing or donating groups on the parent amine can also play a role.The complex structure of N-nitroso-desmethyl-citalopram may influence its degradation pathways compared to simpler nitrosamines.N-nitrosodimethylamine (NDMA) is a small, relatively stable nitrosamine. More complex NDSRIs may exhibit different stability profiles.
pH Nitrosamine formation is often favored in acidic conditions, which facilitate the formation of nitrosating agents from nitrites.[3] Stability can also be pH-dependent.Formation is likely favored in acidic microenvironments within a drug product. Its degradation kinetics may also be pH-dependent.The formation of many nitrosamines is optimal at a pH of around 3.4.
Temperature Elevated temperatures can accelerate both the formation and degradation of nitrosamines.[4][5]Storage at higher temperatures could increase the risk of its formation in citalopram drug products or lead to its degradation if already present.Studies on ranitidine (B14927) showed that NDMA formation increased with storage time and temperature.[5]
Humidity/Moisture Water can facilitate the reaction between amines and nitrosating agents, and also influence degradation pathways.[3]Increased humidity during storage of citalopram formulations could increase the risk of N-nitroso-desmethyl-citalopram formation.[3]Accelerated stability studies have shown that NDSRI levels can increase with higher humidity.[3]
Light Some nitrosamines are susceptible to photolytic degradation.The impact of light on the stability of N-nitroso-desmethyl-citalopram requires specific investigation through photostability studies.Forced degradation studies often include photolytic stress to assess the stability of impurities.
Presence of Nitrites The presence of nitrite impurities in raw materials or excipients is a key factor for nitrosamine formation.[3]The risk of its formation is directly linked to the presence of nitrites in the citalopram drug product components.The recall of valsartan (B143634) was linked to NDMA formation from a reaction with nitrite impurities.[5]
Formulation Matrix Excipients can be a source of nitrites or can have a protective or destabilizing effect on nitrosamines.The specific excipients used in citalopram formulations can significantly impact the risk of N-nitroso-desmethyl-citalopram formation and its subsequent stability.Crospovidone has been identified as a potential source of nitrites leading to NDMA formation in some drug products.[4]

Experimental Protocols

To assess the stability of N-nitroso-desmethyl-citalopram and compare it to other nitrosamines, a series of forced degradation studies are essential. These studies intentionally stress the drug substance or product to accelerate degradation and identify potential degradation products and pathways.

Forced Degradation Study Protocol

Objective: To evaluate the stability of N-nitroso-desmethyl-citalopram under various stress conditions and identify its degradation products.

Materials:

  • N-nitroso-desmethyl-citalopram reference standard

  • Citalopram drug substance and/or drug product

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (B78521) (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • High-purity water

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (B129727) (MeOH), HPLC grade

  • Formic acid, LC-MS grade

Stress Conditions: [6]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Solid drug substance/product at 105°C for 48 hours.

  • Photostability: Expose the drug substance/product to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

Sample Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-citalopram in a suitable solvent (e.g., methanol or acetonitrile).

  • For each stress condition, subject a known concentration of the nitrosamine solution or a spiked drug product to the specified conditions.

  • At defined time points, withdraw aliquots of the stressed samples.

  • Neutralize the acid and base-stressed samples.

  • Dilute all samples to an appropriate concentration for analysis.

Analytical Method: A highly sensitive and specific stability-indicating analytical method is crucial. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the trace-level quantification of nitrosamine impurities.[7]

  • Chromatographic System: UPLC/HPLC system.

  • Column: A reversed-phase C18 column (e.g., Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm) is often suitable.[7]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[8]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

Data Analysis:

  • Monitor the decrease in the peak area of N-nitroso-desmethyl-citalopram over time under each stress condition.

  • Identify and characterize any significant degradation products using their mass spectra.

  • Calculate the degradation rate constants and half-life for each condition to quantify stability.

  • Compare these results with data obtained for other nitrosamines under identical conditions.

Visualizing Experimental Workflow and Logical Relationships

Experimental_Workflow cluster_prep Sample Preparation cluster_stress Forced Degradation cluster_analysis Analysis cluster_output Output start Start: Obtain N-nitroso-desmethyl-citalopram reference standard stock Prepare Stock Solution start->stock spike Spike into Drug Product Matrix stock->spike acid Acid Hydrolysis spike->acid base Base Hydrolysis spike->base oxidation Oxidative Stress spike->oxidation thermal Thermal Stress spike->thermal photo Photolytic Stress spike->photo lcms LC-MS/MS Analysis acid->lcms base->lcms oxidation->lcms thermal->lcms photo->lcms data Data Processing & Comparison lcms->data report Stability Profile & Comparative Report data->report Nitrosamine_Formation_Pathway cluster_reactants Reactants cluster_conditions Conditions cluster_product Product amine Secondary Amine (e.g., Desmethyl-citalopram) nitrosamine N-nitroso-desmethyl-citalopram amine->nitrosamine Nitrosation nitrite Nitrosating Agent (e.g., Nitrite Impurity) nitrite->nitrosamine acidic_ph Acidic pH acidic_ph->nitrosamine Catalyzes heat Elevated Temperature heat->nitrosamine Accelerates

References

Comparative

comparison of N-nitroso-desmethyl-citalopram levels in different citalopram formulations

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the analytical methodology for the quantification of N-nitroso-desmethyl-citalopram, a potential genotoxic i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodology for the quantification of N-nitroso-desmethyl-citalopram, a potential genotoxic impurity in citalopram (B1669093) formulations. Due to the limited availability of publicly accessible, direct comparative studies on the levels of this specific nitrosamine (B1359907) in different citalopram formulations, this document focuses on providing a robust experimental protocol to enable researchers to conduct such comparisons.

N-nitroso-desmethyl-citalopram is a nitrosamine impurity that can form during the synthesis, processing, or storage of citalopram, a widely used selective serotonin (B10506) reuptake inhibitor (SSRI)[1][2][3]. Regulatory bodies have expressed concern over the presence of nitrosamine impurities in pharmaceutical products due to their potential carcinogenic properties[3]. The acceptable intake limit for N-nitroso-desmethyl-citalopram has been set at 26.5 ng/day, classifying it as a potent, carcinogenic impurity[1][3]. Therefore, highly sensitive and validated analytical methods are crucial for its monitoring and control in citalopram drug products.

Data Presentation

Citalopram Formulation IDManufacturerBatch NumberN-nitroso-desmethyl-citalopram (ng/mg of Citalopram)N-nitroso-desmethyl-citalopram per Maximum Daily Dose (ng)Within Acceptable Intake Limit (≤ 26.5 ng/day)? (Yes/No)
Formulation A
Formulation B
Formulation C
...

Experimental Protocols

A highly sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method has been developed and validated for the quantification of N-nitroso-desmethyl-citalopram in citalopram formulations[1]. The following protocol is a detailed summary of this methodology.

1. Instrumentation and Chromatographic Conditions:

  • System: High-Performance Liquid Chromatography coupled with a tandem mass spectrometer (HPLC-MS/MS).

  • Column: Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm particle size[1].

  • Column Temperature: 30°C[1].

  • Mobile Phase: 50 mM formic acid buffer and acetonitrile (B52724) in a 50:50 (v/v) ratio[1].

  • Flow Rate: 0.5 mL/min[1].

  • Mode: Isocratic elution[1].

2. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode[1].

  • Detection Mode: Multiple Reaction Monitoring (MRM)[1].

  • MRM Transitions:

    • Quantifier: m/z 291.1[1].

    • Qualifier 1: m/z 138.0[1].

    • Qualifier 2: m/z 263.1[1].

3. Sample Preparation:

  • Accurately weigh and powder a representative number of citalopram tablets.

  • Prepare a stock solution by dissolving a known amount of the powdered tablets in a suitable diluent (e.g., a mixture of the mobile phase).

  • Perform serial dilutions to achieve a concentration within the linear range of the method.

  • Filter the final solution through a suitable syringe filter (e.g., 0.22 µm) before injection into the HPLC system.

4. Method Validation:

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations

The following diagrams illustrate the key processes involved in the analysis of N-nitroso-desmethyl-citalopram in citalopram formulations.

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis tablet Citalopram Tablet Formulation powder Powdered Tablets tablet->powder Grinding dissolve Dissolution in Diluent powder->dissolve filter Filtration dissolve->filter sample Final Sample for Injection filter->sample hplc HPLC Separation (Isocratic Elution) sample->hplc Injection ms Mass Spectrometry (ESI+) hplc->ms mrm MRM Detection (Quantifier & Qualifiers) ms->mrm data Data Acquisition & Processing mrm->data

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-citalopram.

citalopram Citalopram desmethylcitalopram Desmethylcitalopram (Secondary Amine) citalopram->desmethylcitalopram Metabolism / Degradation nitroso_impurity N-nitroso-desmethyl-citalopram desmethylcitalopram->nitroso_impurity Nitrosation nitrosating_agent Nitrosating Agent (e.g., Nitrite) nitrosating_agent->nitroso_impurity

Caption: Formation pathway of N-nitroso-desmethyl-citalopram from citalopram.

References

Validation

A Comparative Guide to the Genotoxicity Assessment of N-nitroso-desmethyl-citalopram

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the validation of genotoxicity assays for the nitrosamine (B1359907) impurity, N-nitroso-desmethyl-citalopram....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the validation of genotoxicity assays for the nitrosamine (B1359907) impurity, N-nitroso-desmethyl-citalopram. N-nitroso-desmethyl-citalopram is a potential impurity in the manufacturing of the widely used antidepressant, citalopram (B1669093). As nitrosamine compounds are a cohort of concern due to their potential mutagenic and carcinogenic properties, rigorous genotoxicity testing is a critical aspect of drug safety assessment.[1][2]

Currently, there is a lack of publicly available genotoxicity data specifically for N-nitroso-desmethyl-citalopram. Therefore, this guide will leverage data from structurally similar Nitrosamine Drug Substance-Related Impurities (NDSRIs) to provide a robust framework for understanding the expected genotoxic profile and the appropriate validation of assays. This approach is scientifically justified as the genotoxic mechanisms of nitrosamines are generally well-understood, and data from structurally related compounds can provide valuable insights into the potential hazards of a new or untested nitrosamine.

This guide will focus on a standard battery of in vitro genotoxicity tests recommended by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA): the bacterial reverse mutation assay (Ames test), the in vitro micronucleus assay, and the in vitro comet assay.[3] For nitrosamines, enhanced testing conditions are often recommended to ensure the accurate detection of their mutagenic potential.[3]

Executive Summary of Genotoxicity Data for Structurally Related NDSRIs

To provide a comparative context, this section summarizes genotoxicity data for two structurally related NDSRIs: N-nitroso-desmethyl-diphenhydramine and N-nitroso-nortriptyline. Both compounds, like N-nitroso-desmethyl-citalopram, are derived from active pharmaceutical ingredients containing a secondary amine that can undergo nitrosation.

Genotoxicity AssayN-nitroso-desmethyl-diphenhydramineN-nitroso-nortriptylineExpected Outcome for N-nitroso-desmethyl-citalopram
Enhanced Ames Test Positive for mutagenicity[1]Potent mutagen[1]Positive (Predicted)
In Vitro Micronucleus Assay Induces concentration-dependent increases in micronuclei with metabolic activation (S9)[1][4]Induces concentration-dependent increases in micronuclei with metabolic activation (S9)[1][4]Positive (Predicted)
In Vitro Comet Assay Data not availableData not availablePositive (Predicted)

Note: The expected outcomes for N-nitroso-desmethyl-citalopram are predictions based on the data from structurally analogous compounds and the general understanding of nitrosamine genotoxicity. Confirmatory testing on N-nitroso-desmethyl-citalopram is required to definitively determine its genotoxic potential.

Experimental Protocols and Methodologies

A critical component of validating genotoxicity assays is the adherence to standardized and robust experimental protocols. The following sections detail the methodologies for the key assays discussed in this guide, with a focus on the enhanced conditions recommended for nitrosamine testing.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent strains of Escherichia coli.[2] For nitrosamines, an enhanced protocol is recommended to improve the sensitivity of the assay.[3]

Experimental Workflow:

cluster_prep Preparation cluster_incubation Incubation cluster_plating Plating & Incubation cluster_analysis Analysis Bacterial_Strains Bacterial Strains (e.g., TA98, TA100, TA1535) Pre_incubation Pre-incubation (30 minutes) Bacterial_Strains->Pre_incubation Test_Compound Test Compound (N-nitroso-desmethyl-citalopram) Test_Compound->Pre_incubation S9_Mix Metabolic Activation System (30% Rat & Hamster Liver S9) S9_Mix->Pre_incubation Plating Plating on Minimal Glucose Agar (B569324) Pre_incubation->Plating Incubation Incubation (48-72 hours) Plating->Incubation Counting Counting Revertant Colonies Incubation->Counting Data_Analysis Data Analysis Counting->Data_Analysis

Enhanced Ames Test Workflow for Nitrosamines.

Detailed Methodology:

  • Bacterial Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[3]

  • Metabolic Activation: The assay should be conducted with and without a metabolic activation system. For nitrosamines, it is recommended to use liver S9 fractions from both rats and hamsters at a high concentration (e.g., 30%).[3] The S9 fraction contains enzymes that can metabolize pro-mutagens into their active forms.

  • Test Compound Preparation: N-nitroso-desmethyl-citalopram should be dissolved in a suitable solvent (e.g., DMSO) and tested at a range of concentrations.

  • Assay Procedure: The pre-incubation method is recommended. The test compound, bacterial culture, and S9 mix (or buffer for the non-activated condition) are incubated together for a short period (e.g., 30 minutes) before being mixed with molten top agar and poured onto minimal glucose agar plates.[3]

  • Incubation and Scoring: Plates are incubated for 48-72 hours, after which the number of revertant colonies is counted. A positive result is indicated by a concentration-dependent increase in the number of revertant colonies that is at least double the background count.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect chromosomal damage. It identifies the presence of micronuclei, which are small, extranuclear bodies that form from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during cell division.

Experimental Workflow:

cluster_culture Cell Culture cluster_treatment Treatment cluster_harvest Harvesting & Staining cluster_analysis Analysis Cell_Line Mammalian Cell Line (e.g., TK6, CHO) Treatment Incubation with Test Compound (with and without S9) Cell_Line->Treatment Harvest Cell Harvesting Treatment->Harvest Staining Staining for Micronuclei Harvest->Staining Scoring Microscopic Scoring of Micronuclei Staining->Scoring Data_Analysis Data Analysis Scoring->Data_Analysis

In Vitro Micronucleus Assay Workflow.

Detailed Methodology:

  • Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.

  • Treatment: Cells are exposed to a range of concentrations of N-nitroso-desmethyl-citalopram for a short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9), and for a longer period (e.g., 24 hours) without S9.

  • Cell Harvesting and Preparation: After treatment, cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

  • Staining and Scoring: The slides are stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye), and the frequency of micronucleated cells is determined by microscopic analysis.

  • Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells indicates a positive result.

In Vitro Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells. When damaged, cellular DNA fragments migrate out of the nucleus during electrophoresis, forming a "comet" shape. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.

Experimental Workflow:

cluster_treatment Cell Treatment cluster_embedding Embedding & Lysis cluster_electrophoresis Electrophoresis & Staining cluster_analysis Analysis Cell_Treatment Expose Cells to Test Compound Embedding Embed Cells in Agarose (B213101) on a Slide Cell_Treatment->Embedding Lysis Cell Lysis Embedding->Lysis Unwinding DNA Unwinding (Alkaline Condition) Lysis->Unwinding Electrophoresis Electrophoresis Unwinding->Electrophoresis Staining DNA Staining Electrophoresis->Staining Imaging Fluorescence Microscopy Staining->Imaging Scoring Comet Scoring (Tail Moment) Imaging->Scoring

In Vitro Comet Assay Workflow.

Detailed Methodology:

  • Cell Treatment: Mammalian cells are treated with various concentrations of N-nitroso-desmethyl-citalopram.

  • Cell Embedding: The treated cells are suspended in low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer to unwind the DNA and then subjected to electrophoresis.

  • Staining and Visualization: The DNA is stained with a fluorescent dye, and the comets are visualized and scored using a fluorescence microscope equipped with image analysis software.

  • Data Analysis: The extent of DNA damage is quantified by measuring parameters such as tail length, tail intensity, and tail moment. A significant increase in these parameters compared to the control indicates a positive genotoxic effect.

Signaling Pathway of N-Nitrosamine Induced Genotoxicity

The genotoxicity of most N-nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes. This process leads to the formation of highly reactive electrophilic intermediates that can interact with DNA, leading to mutations and chromosomal damage.

Nitrosamine N-nitroso-desmethyl-citalopram CYP450 Cytochrome P450 Enzymes (Metabolic Activation) Nitrosamine->CYP450 Reactive_Intermediate Reactive Electrophilic Intermediate CYP450->Reactive_Intermediate DNA DNA Reactive_Intermediate->DNA DNA_Adducts DNA Adducts DNA->DNA_Adducts DNA_Damage DNA Damage (Strand Breaks, Mutations) DNA_Adducts->DNA_Damage Genotoxicity Genotoxicity (Micronuclei, Mutations) DNA_Damage->Genotoxicity

Metabolic Activation and Genotoxicity of N-Nitrosamines.

Conclusion

The validation of genotoxicity assays for N-nitroso-desmethyl-citalopram is a critical step in ensuring the safety of citalopram drug products. While direct experimental data for this specific impurity is not yet publicly available, a robust assessment can be made by leveraging data from structurally similar NDSRIs and by employing a battery of validated in vitro genotoxicity assays with enhanced protocols. The Ames test, in vitro micronucleus assay, and comet assay, when conducted according to the detailed methodologies outlined in this guide, provide a comprehensive framework for identifying the mutagenic and clastogenic potential of N-nitroso-desmethyl-citalopram. Based on the available evidence for related compounds, it is predicted that N-nitroso-desmethyl-citalopram will demonstrate genotoxic activity in these assays. Therefore, stringent control of this impurity to acceptable levels is paramount for patient safety.

References

Comparative

A Comparative Analysis of Impurities in Citalopram Versus Escitalopram

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the impurity profiles of citalopram (B1669093) and escitalopram (B1671245), supported by experimental data an...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the impurity profiles of citalopram (B1669093) and escitalopram (B1671245), supported by experimental data and methodologies. The fundamental difference between these two active pharmaceutical ingredients (APIs) lies in their stereochemistry: citalopram is a racemic mixture of two enantiomers, (S)-citalopram and (R)-citalopram, while escitalopram is the therapeutically active single (S)-enantiomer.[1] This distinction is the primary factor influencing their respective impurity profiles.

Understanding the Core Difference: Stereochemistry

Citalopram is an equimolar mixture of (S)-citalopram (escitalopram) and (R)-citalopram. Consequently, in citalopram, (S)-citalopram is a component of the API itself, not an impurity. Conversely, the main chiral impurity in escitalopram is its inactive enantiomer, (R)-citalopram.[1] The lower therapeutic efficacy of racemic citalopram is attributed to the (R)-enantiomer inhibiting the therapeutic effect of the (S)-enantiomer.[1]

The relationship between citalopram, its enantiomers, and a key impurity is illustrated in the diagram below.

G cluster_citalopram Citalopram (Racemic Mixture) cluster_enantiomers Enantiomers cluster_impurities Key Impurities citalopram Citalopram escitalopram Escitalopram (S-Citalopram) citalopram->escitalopram ~50% of mixture rcitalopram R-Citalopram citalopram->rcitalopram ~50% of mixture desmethylcitalopram Desmethylcitalopram citalopram->desmethylcitalopram Metabolite/ Process Impurity escitalopram->rcitalopram Enantiomeric Impurity escitalopram->desmethylcitalopram Metabolite/ Process Impurity

Fig. 1: Stereochemical relationship of Citalopram and its components.

Comparative Table of Specified Impurities

The following table summarizes the specified impurities for citalopram and escitalopram as listed in the United States Pharmacopeia (USP). The acceptance criteria represent the maximum allowable limits for these impurities.

Impurity NameCitalopram Limit (USP)Escitalopram Limit (USP)Notes
R-Citalopram Not applicable (component of racemate)NMT 3.0%[2]The primary chiral impurity in escitalopram.
Citalopram Related Compound A (Citalopram carboxamide)NMT 0.1%NMT 0.1%A process-related impurity and degradation product.
Citalopram Related Compound B (3-hydroxycitalopram)NMT 0.1%NMT 0.1%[2]A process-related impurity.
Citalopram Related Compound C (3-oxocitalopram)NMT 0.1%NMT 0.1%[2]A process-related impurity.
Citalopram Related Compound D (Desmethylcitalopram)NMT 0.2%NMT 0.1%[2]A known metabolite and process impurity.
Citalopram Related Compound E (Citalopram N-oxide)NMT 0.1%NMT 0.1%[2]A potential degradation product.
Any Unspecified Impurity NMT 0.10%NMT 0.10%General limit for any other single unknown impurity.
Total Impurities NMT 0.5%NMT 2.0%[3]The higher total impurity limit for escitalopram accommodates the limit for the R-enantiomer.

NMT: Not More Than

Experimental Protocols for Impurity Analysis

The most common analytical technique for the determination of impurities in citalopram and escitalopram is High-Performance Liquid Chromatography (HPLC). Below is a representative experimental protocol based on methods described in the literature.[1][4][5]

Stability-Indicating HPLC Method

This method is designed to separate the active ingredient from its potential impurities and degradation products.

1. Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Inertsil ODS 3V).[4]

  • Mobile Phase: A gradient or isocratic mixture of a phosphate (B84403) buffer and acetonitrile (B52724). For example, a mobile phase of phosphate buffer and acetonitrile (75:25 v/v) can be used.[5]

  • Flow Rate: 1.2 mL/min.[5]

  • Detector: UV at 240 nm.[5]

  • Injection Volume: 5 µL.[5]

  • Column Temperature: 25 °C.[6]

2. Sample Preparation:

  • Standard Solution: Prepare a standard solution of the API (citalopram hydrobromide or escitalopram oxalate) in the mobile phase at a known concentration.

  • Impurity Stock Solutions: Prepare individual stock solutions of the specified impurity reference standards in a suitable solvent like methanol.

  • Sample Solution: Accurately weigh and dissolve the drug substance or crushed tablets in the mobile phase to achieve a target concentration. For instance, a final test solution of escitalopram for simultaneous achiral and enantiomeric purity testing can be prepared at approximately 4000 µg/mL.[6]

3. Forced Degradation Studies: To ensure the stability-indicating nature of the method, forced degradation studies are performed on the API.[7][8][9] This involves subjecting the drug to stress conditions such as:

  • Acid Hydrolysis: Refluxing with 1N HCl at 80°C.[8]

  • Base Hydrolysis: Treatment with a suitable base.[7]

  • Oxidative Degradation: Exposure to hydrogen peroxide (e.g., 3%).[8]

  • Thermal Degradation: Heating the solid drug substance.[8]

  • Photolytic Degradation: Exposing the drug solution to UV light.[7]

The stressed samples are then analyzed to confirm that the degradation products are well-separated from the main peak and other impurities.

The general workflow for impurity analysis is depicted in the following diagram.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis start Start: Drug Substance/Product weigh Accurate Weighing start->weigh dissolve Dissolution in Mobile Phase weigh->dissolve filter Filtration (0.45 µm) dissolve->filter inject Injection into HPLC filter->inject separate Chromatographic Separation inject->separate detect UV Detection separate->detect integrate Peak Integration detect->integrate identify Impurity Identification (based on Retention Time) integrate->identify quantify Quantification (% Area Normalization) identify->quantify report Final Report quantify->report

Fig. 2: General workflow for HPLC-based impurity analysis.

Conclusion

The primary difference in the impurity profiles of citalopram and escitalopram stems from their stereochemistry. For escitalopram, the main chiral impurity of concern is the (R)-enantiomer, which is a component of the racemic citalopram. The process-related and degradation impurities are largely similar for both substances, though their specified limits may vary slightly according to different pharmacopeias. The analytical methods for impurity profiling, predominantly stability-indicating HPLC methods, are designed to resolve the active pharmaceutical ingredient from all potential impurities, including the opposite enantiomer in the case of escitalopram.

References

Validation

assessing the performance of different LC columns for N-nitroso-desmethyl-citalopram separation

For Researchers, Scientists, and Drug Development Professionals The accurate and reliable separation of N-nitroso-desmethyl-citalopram, a potential mutagenic impurity, from the active pharmaceutical ingredient (API) is c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable separation of N-nitroso-desmethyl-citalopram, a potential mutagenic impurity, from the active pharmaceutical ingredient (API) is critical for ensuring the safety and quality of citalopram (B1669093) drug products. The choice of a liquid chromatography (LC) column is paramount in achieving the necessary resolution and sensitivity for this analysis. This guide provides a comparative assessment of different LC column chemistries, supported by experimental data, to aid in the selection of the most appropriate column for this challenging separation.

Performance Comparison of LC Columns

The selection of an appropriate stationary phase is a critical step in developing a robust analytical method for nitrosamine (B1359907) impurities.[1] The following table summarizes the performance of different LC columns based on available experimental data for the separation of N-nitroso-desmethyl-citalopram and analogous nitrosamine drug substance-related impurities (NDSRIs).

LC ColumnStationary Phase ChemistryParticle Size (µm)Dimensions (mm)Performance Highlights
Acquity HSS T3 C181.83.0 x 100Demonstrated successful separation of N-nitroso-desmethyl-citalopram from the API.[2] Provides good retention for a broad range of nitrosamines.[1]
Agilent InfinityLab Poroshell 120 EC-C18 C182.73.0 x 50Efficiently separates various nitrosamine impurities with good peak shapes.[3] The superficially porous particles can offer higher efficiency at lower backpressure.[4][5]
Kinetex Phenyl-Hexyl Phenyl-Hexyl2.63.0 x 150Showed superior separation efficiency for NDSRIs compared to a C18 column in a comparative study.[6][7] The phenyl ligand offers alternative selectivity through π-π interactions, which can be beneficial for separating aromatic compounds like N-nitroso-desmethyl-citalopram.[8][9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting analytical methods. The following are protocols derived from studies on the separation of N-nitroso-desmethyl-citalopram and other nitrosamines.

Method 1: Using Acquity HSS T3 (C18) Column

This method was developed for the quantification of mutagenic N-nitroso-desmethyl-citalopram in drug formulations.[2]

  • Column: Acquity HSS T3 (3.0 x 100 mm, 1.8 µm)

  • Mobile Phase: 0.1% Formic acid in water and methanol

  • Detection: Triple quadrupole mass spectrometry with electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.

Method 2: Using Agilent InfinityLab Poroshell 120 EC-C18 Column

This method was used for the analysis of four nitrosamine impurities in various drug substances.[3]

  • Column: Agilent InfinityLab Poroshell 120 EC-C18 (50 mm x 3.0 mm, 2.7 µm)

  • Mobile Phase A: 10 mmol/L Ammonium formate (B1220265) with 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Methanol

  • Gradient: A time-based gradient elution is typically employed.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Detection: Mass Spectrometry (MS)

Method 3: Comparative Study using Kinetex Phenyl-Hexyl and C18 Columns

This study compared the separation of NDSRIs from their parent APIs.[6][7]

  • Columns:

    • Kinetex C18 (2.1 x 100 mm, 2.6 µm)

    • Kinetex Phenyl-Hexyl (3.0 x 150 mm, 2.6 µm)

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Column Temperature: 40 °C

  • Detection: Mass Spectrometry (MS) with electrospray ionization (ESI) in positive mode.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is essential for successful implementation. The following diagram illustrates a typical workflow for the analysis of N-nitroso-desmethyl-citalopram.

LC-MS/MS Workflow for N-nitroso-desmethyl-citalopram Analysis cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Drug Substance / Product dissolve Dissolution in Diluent sample->dissolve 1 filter Filtration dissolve->filter 2 vial Transfer to LC Vial filter->vial 3 lc_system LC System vial->lc_system Injection column LC Column (e.g., C18, Phenyl-Hexyl) lc_system->column Separation ms_detector Mass Spectrometer (Triple Quadrupole) column->ms_detector Detection chromatogram Chromatogram Acquisition ms_detector->chromatogram Data Acquisition quantification Peak Integration & Quantification chromatogram->quantification Analysis report Result Reporting quantification->report Final Report

Experimental workflow for N-nitroso-desmethyl-citalopram analysis.

Conclusion

The choice of LC column significantly impacts the separation of N-nitroso-desmethyl-citalopram. While traditional C18 columns like the Acquity HSS T3 and Poroshell 120 EC-C18 can provide adequate separation, columns with alternative selectivities, such as Phenyl-Hexyl, may offer superior resolution for these challenging analyses. The enhanced selectivity of Phenyl-Hexyl columns for aromatic compounds can be particularly advantageous in resolving the nitrosamine impurity from the citalopram API and other related substances.[6][7][8] Researchers should consider the specific requirements of their assay, including required sensitivity and the complexity of the sample matrix, when selecting an LC column. The experimental protocols provided herein serve as a starting point for method development and optimization.

References

Comparative

A Comparative Guide to the Validation of Methods for the Simultaneous Determination of Multiple Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory agencies and manufacture...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a critical focus for regulatory agencies and manufacturers worldwide. Classified as probable human carcinogens, these impurities can form during drug synthesis, manufacturing, or storage and must be controlled at trace levels.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines and acceptable intake (AI) limits, necessitating the use of highly sensitive and selective analytical methods.[1][2]

This guide provides an objective comparison of the most common analytical techniques for the simultaneous determination of multiple nitrosamine (B1359907) impurities: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS). We will delve into their performance, present supporting experimental data, and provide detailed experimental protocols to assist professionals in selecting the most appropriate method for their needs.

Comparative Analysis of Analytical Techniques

The choice of an analytical technique is dependent on factors such as the specific nitrosamine, the sample matrix, required sensitivity, and available instrumentation.[1] Hyphenated mass spectrometry techniques offer superior sensitivity and selectivity compared to conventional methods, which is essential for meeting the low regulatory limits.[1][3]

ParameterLC-MS/MSGC-MS/MS
Applicability Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[4]Preferred for volatile nitrosamines.[4]
Sensitivity High sensitivity, capable of reaching low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[4]Also highly sensitive, particularly for volatile analytes.[4]
Selectivity Excellent selectivity through Multiple Reaction Monitoring (MRM).[4]High selectivity, also utilizing MRM.[4]
Matrix Effects Can be susceptible to ion suppression or enhancement from the sample matrix.Generally less prone to matrix effects compared to LC-MS/MS, especially with headspace injection.
Derivatization Typically not required.May be necessary for less volatile nitrosamines to improve chromatographic performance.
Sample Throughput Generally higher due to faster sample preparation and shorter run times.Can be lower, especially if derivatization is required.

Data Presentation: A Comparative Overview

The following table summarizes the performance of LC-MS/MS and GC-MS/MS methods for the simultaneous determination of common nitrosamine impurities in various drug substances.

Analytical TechniqueNitrosamine AnalyteMatrixLimit of Detection (LOD)Limit of Quantitation (LOQ)Accuracy (% Recovery)Precision (% RSD)
LC-MS/MS NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBAValsartan (B143634)0.5 ppb1.5 ppb80-120% at LOQ< 15%
GC-MS/MS NDMA, NDEA, NDIPA, NEIPA, NDBAMetformin (B114582)0.01 ppm0.03 ppm90-110%< 10%
LC-HRMS 8 different nitrosaminesVarious drug products-0.005 ppm--
GC-MS/MS NDMA, NDEA, NMEA, NDPA, NDBA, NPIP, NMOR, DIPNA, EIPNASemi-solid formulations-2.0-50.0 ng/mL79.5-122.4%< 15.0%
UPLC-MS/MS NDMA, NDEA, NMBA, NEIPAValsartan, Losartan, Irbesartan0.03-0.1 ng/mL0.1-0.3 ng/mL95.2-104.8%≤ 5.8%

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NEIPA: N-Nitrosoethylisopropylamine, NDIPA: N-Nitrosodiisopropylamine, NDBA: N-Nitrosodibutylamine, NMBA: N-Nitroso-N-methyl-4-aminobutyric acid, NMEA: N-Nitrosomethylethylamine, NDPA: N-Nitrosodi-n-propylamine, NPIP: N-Nitrosopiperidine, NMOR: N-Nitrosomorpholine, DIPNA: N,N-Diisopropanolnitrosamine, EIPNA: N-Ethyl-N-isopropanolnitrosamine

Experimental Workflow

The general workflow for the analysis of nitrosamine impurities in pharmaceutical products involves several key stages, from sample preparation to data analysis and reporting.

Nitrosamine Analysis Workflow General Workflow for Nitrosamine Impurity Analysis Sample Drug Substance/Product Dissolution Dissolution/Extraction Sample->Dissolution Fortification Internal Standard Fortification Dissolution->Fortification Cleanup Sample Cleanup (e.g., SPE, LLE) Fortification->Cleanup Chromatography Chromatographic Separation (LC or GC) Cleanup->Chromatography Detection Mass Spectrometric Detection (MS/MS or HRMS) Chromatography->Detection Acquisition Data Acquisition Detection->Acquisition Processing Data Processing & Integration Acquisition->Processing Quantification Quantification & Reporting Processing->Quantification

General Workflow for Nitrosamine Impurity Analysis

Experimental Protocols

Detailed methodologies are crucial for the successful validation and implementation of methods for nitrosamine analysis. Below are representative protocols for LC-MS/MS and GC-MS/MS.

LC-MS/MS Method for the Determination of Six Nitrosamines in Valsartan

This method is suitable for the simultaneous quantification of NDMA, NDEA, NEIPA, NDIPA, NDBA, and NMBA in valsartan drug substance.

1. Sample Preparation (Liquid-Liquid Extraction)

  • Weigh approximately 100 mg of the valsartan sample into a 15 mL centrifuge tube.

  • Add 5 mL of 0.1 M sodium hydroxide (B78521) solution and vortex to dissolve.

  • Add 50 µL of an internal standard working solution (e.g., d6-NDMA, d10-NDEA).

  • Add 5 mL of dichloromethane (B109758) (DCM) and vortex for 2 minutes.

  • Centrifuge at 4500 rpm for 10 minutes to separate the layers.

  • Carefully transfer the lower organic (DCM) layer to a clean tube.

  • Repeat the extraction of the aqueous layer with another 5 mL of DCM.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase A and inject into the LC-MS/MS system.

2. Chromatographic and Mass Spectrometric Conditions

  • LC System: UPLC or HPLC system capable of binary gradients.[1]

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[1]

  • Flow Rate: 0.4 mL/min.

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B (e.g., 10%), ramp up to elute the nitrosamines (e.g., to 95% B), followed by a column wash and re-equilibration.[1]

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is often preferred for small, volatile nitrosamines like NDMA.[1]

  • Ionization Mode: Positive

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor and product ions for each nitrosamine and internal standard.

GC-MS/MS Method for the Determination of Volatile Nitrosamines in Metformin

This method is suitable for the quantification of volatile nitrosamines such as NDMA and NDEA in metformin drug products.

1. Sample Preparation (Headspace)

  • Weigh a portion of ground metformin tablets equivalent to 200 mg of metformin into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., N,N-Dimethylformamide or a mixture of water and an organic solvent).

  • Add an appropriate amount of the internal standard solution (e.g., d6-NDMA).

  • Seal the vial immediately.

  • Vortex to ensure the sample is fully dispersed.

  • Place the vial in the headspace autosampler for incubation and injection.

2. Chromatographic and Mass Spectrometric Conditions

  • GC System: Gas chromatograph with a headspace autosampler and a split/splitless injector.[2]

  • Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., 30 m x 0.25 mm, 1.4 µm).[1]

  • Carrier Gas: Helium at a constant flow (e.g., 1.2 mL/min).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 40°C, hold for 1 minute, ramp to 180°C at 10°C/min, then ramp to 280°C at 30°C/min and hold for 5 minutes.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (GC-MS/MS).

  • Ion Source: Electron Ionization (EI) at 70 eV.[1]

  • Detection: Multiple Reaction Monitoring (MRM) of characteristic precursor and product ions for each target nitrosamine.

Conclusion

The simultaneous determination of multiple nitrosamine impurities in pharmaceutical products requires highly sensitive and selective analytical methods. Both LC-MS/MS and GC-MS/MS have demonstrated their capability to meet the stringent regulatory requirements for the control of these potentially carcinogenic impurities. The choice between the two techniques will depend on the specific nitrosamines of interest, the nature of the drug matrix, and the available instrumentation. The validation of these methods in accordance with ICH guidelines is essential to ensure the accuracy and reliability of the data, ultimately safeguarding patient health. This guide provides a framework for researchers and scientists to compare and select the most appropriate analytical strategy for their specific needs in the ongoing effort to control nitrosamine impurities in pharmaceuticals.

References

Validation

A Comparative Guide to N-Nitroso-Desmethyl-Citalopram Control Strategies: Benchmarking Against Industry Standards

For Researchers, Scientists, and Drug Development Professionals The emergence of N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the widely prescribed antidepressant ci...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitroso-desmethyl-citalopram, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the widely prescribed antidepressant citalopram (B1669093), has necessitated a thorough evaluation of control strategies to ensure patient safety. This guide provides an objective comparison of various control methodologies benchmarked against current industry standards set by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The information presented herein is supported by experimental data and detailed protocols to aid in the implementation of effective risk mitigation strategies.

Understanding the Risk: Formation and Regulatory Landscape

N-nitroso-desmethyl-citalopram is formed by the reaction of the secondary amine in the desmethyl citalopram impurity with nitrosating agents, such as nitrite (B80452), under acidic conditions.[1][2] Regulatory agencies have classified N-nitroso-desmethyl-citalopram as a potent mutagenic carcinogen, establishing a stringent acceptable intake (AI) limit of 26.5 ng/day.[3][4] This underscores the critical need for robust control measures throughout the drug product lifecycle.

Comparison of Control Strategies

Effective control of N-nitroso-desmethyl-citalopram hinges on a multi-pronged approach encompassing formulation optimization, process control, and careful selection of raw materials. The following tables summarize key control strategies and their comparative effectiveness.

Table 1: Comparison of Formulation-Based Mitigation Strategies

Control StrategyMechanism of ActionReported EfficacyKey Considerations
Use of Antioxidants (Nitrite Scavengers)
Ascorbic Acid (Vitamin C)Reduces nitrosating agents (e.g., nitrites) to nitric oxide, preventing their reaction with amines.[5]High. Can reduce nitrosamine formation by over 75%.[6]Generally Recognized as Safe (GRAS). Effective at low concentrations (e.g., 0.25-1%).[6]
α-Tocopherol (Vitamin E)Similar to ascorbic acid, acts as a nitrite scavenger.Moderate to High.Often used in combination with ascorbic acid.
pH Modification
Use of Alkaline Excipients (e.g., Sodium Carbonate)Nitrosation reactions are significantly slower at neutral or alkaline pH.[7]High. Maintaining a pH > 7 can significantly inhibit nitrosamine formation.[7]Potential impact on drug product stability and dissolution. Requires careful formulation development.
Excipient Selection
Low-Nitrite ExcipientsReduces the concentration of a key reactant in nitrosamine formation.High. Can lead to a significant reduction in nitrosamine levels.Requires rigorous supplier qualification and testing of incoming excipients. Nitrite levels can vary between suppliers and even batches.[8]

Experimental Protocols

1. Quantification of N-Nitroso-Desmethyl-Citalopram in Citalopram Drug Product by LC-MS/MS

This method is intended for the trace-level quantification of N-nitroso-desmethyl-citalopram in citalopram tablets.

  • Instrumentation:

    • High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

    • Column: Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm particle size.[3][9]

  • Reagents and Materials:

    • Acetonitrile (LC-MS grade)

    • Methanol (LC-MS grade)

    • Formic acid (LC-MS grade)

    • Ammonium (B1175870) formate (B1220265)

    • Ultrapure water

    • N-nitroso-desmethyl-citalopram reference standard

    • Citalopram drug product

  • Chromatographic Conditions:

    • Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in methanol.

    • Flow Rate: 0.5 mL/min.[3][9]

    • Column Temperature: 30°C.[3][9]

    • Injection Volume: 10 µL.

    • Gradient Program:

      Time (min) %B
      0.0 50
      5.0 95
      7.0 95
      7.1 50

      | 10.0 | 50 |

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive.

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Quantifier: m/z 340.1 -> 262.8

      • Qualifier 1: m/z 340.1 -> 137.9[10]

  • Sample Preparation:

    • Weigh and crush a sufficient number of citalopram tablets to obtain a powder equivalent to 200 mg of citalopram.

    • Transfer the powder to a 10 mL volumetric flask.

    • Add a diluent (e.g., 1:1 mixture of Mobile Phase A and Methanol) to the flask.[10]

    • Sonicate for 15 minutes to ensure complete dissolution.

    • Allow the solution to cool to room temperature and dilute to the mark with the diluent.

    • Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

  • Validation Parameters:

    • Specificity, Linearity, Limit of Detection (LOD), Limit of Quantification (LOQ), Accuracy, and Precision should be validated according to ICH Q2(R1) guidelines.

Mandatory Visualizations

Formation and Control of N-Nitroso-Desmethyl-Citalopram cluster_formation Formation Pathway cluster_control Control Strategies Desmethyl Citalopram Desmethyl Citalopram Nitrosating Agent (e.g., Nitrite) Nitrosating Agent (e.g., Nitrite) N-Nitroso-Desmethyl-Citalopram N-Nitroso-Desmethyl-Citalopram Nitrosating Agent (e.g., Nitrite)->N-Nitroso-Desmethyl-Citalopram Acidic Conditions Acidic Conditions Acidic Conditions->N-Nitroso-Desmethyl-Citalopram Antioxidants (e.g., Ascorbic Acid) Antioxidants (e.g., Ascorbic Acid) Antioxidants (e.g., Ascorbic Acid)->Nitrosating Agent (e.g., Nitrite) Scavenges pH Modification (Alkaline) pH Modification (Alkaline) pH Modification (Alkaline)->Acidic Conditions Neutralizes Low-Nitrite Excipients Low-Nitrite Excipients Low-Nitrite Excipients->Nitrosating Agent (e.g., Nitrite) Reduces Source

Caption: Formation pathway and control strategies for N-nitroso-desmethyl-citalopram.

Experimental Workflow for Nitrosamine Analysis LC-MS/MS Analysis LC-MS/MS Analysis Data Processing Data Processing LC-MS/MS Analysis->Data Processing Acquire Data Result Reporting Result Reporting Data Processing->Result Reporting Quantify

Caption: A typical experimental workflow for the analysis of nitrosamine impurities.

Nitrosamine Risk Assessment Flowchart start Start Risk Assessment risk_factors Identify Potential Risk Factors (e.g., secondary amines, nitrites) start->risk_factors risk_identified Risk Identified? risk_factors->risk_identified confirmatory_testing Perform Confirmatory Testing (LC-MS/MS) risk_identified->confirmatory_testing Yes no_further_action No Further Action Required risk_identified->no_further_action No nitrosamine_detected Nitrosamine Detected Above AI? confirmatory_testing->nitrosamine_detected implement_control Implement Control Strategies nitrosamine_detected->implement_control Yes nitrosamine_detected->no_further_action No report_to_authorities Report to Regulatory Authorities implement_control->report_to_authorities

Caption: A decision-making flowchart for nitrosamine risk assessment in pharmaceuticals.

References

Safety & Regulatory Compliance

Safety

Safeguarding Research: Proper Disposal of N-nitroso-desmethyl-citalopram

For Immediate Implementation by Laboratory Personnel This document provides essential safety and logistical information for the proper disposal of N-nitroso-desmethyl-citalopram, a potent genotoxic and potentially carcin...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of N-nitroso-desmethyl-citalopram, a potent genotoxic and potentially carcinogenic nitrosamine (B1359907) impurity.[1] Adherence to these procedures is critical to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain regulatory compliance. The primary and required method for the disposal of N-nitroso-desmethyl-citalopram is through high-temperature incineration coordinated by a certified hazardous waste management service.

Immediate Safety and Handling Precautions

Due to its classification as a probable human carcinogen, all handling of N-nitroso-desmethyl-citalopram and its waste must be conducted with stringent safety measures.

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory and includes:

  • Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.

  • Lab Coat: A dedicated lab coat must be worn.

  • Respiratory Protection: When handling the solid compound or preparing solutions, a NIOSH-approved respirator may be necessary.

Engineering Controls:

  • All manipulations of N-nitroso-desmethyl-citalopram should be performed within a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: Step-by-Step Disposal Procedures

The disposal of N-nitroso-desmethyl-citalopram must follow hazardous waste regulations. The following steps outline the required procedure for its disposal in a research environment.

1. Waste Identification and Segregation:

  • Identify all waste streams containing N-nitroso-desmethyl-citalopram. This includes the pure compound, reaction mixtures, contaminated lab materials (e.g., pipette tips, gloves, weighing papers, and contaminated glassware), and solutions.

  • Segregate N-nitroso-desmethyl-citalopram waste from all other waste streams in dedicated, clearly labeled, leak-proof hazardous waste containers.

2. Waste Containerization and Labeling:

  • Use robust, chemically compatible containers with secure screw-top lids.

  • Do not fill liquid waste containers beyond 80% capacity to allow for expansion.

  • All containers must be clearly labeled with "Hazardous Waste," the full chemical name "N-nitroso-desmethyl-citalopram," and the approximate concentration and quantity.

3. Storage:

  • Store waste containers in a designated, secure, and well-ventilated area away from general laboratory traffic.

  • Ensure containers are kept closed unless actively adding waste.

4. Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • Disposal will be conducted by a licensed hazardous waste management vendor, with high-temperature incineration being the standard method.

Experimental Protocol: Laboratory-Scale Chemical Degradation

For small-scale decontamination of aqueous solutions containing N-nitroso-desmethyl-citalopram, a chemical reduction method can be employed prior to collection as hazardous waste. This procedure should be performed in a chemical fume hood.[2]

Objective: To reduce the N-nitroso group to the less hazardous corresponding amine.

Materials:

  • N-nitroso-desmethyl-citalopram waste solution

  • Aluminum-nickel alloy powder

  • Aqueous alkaline solution (e.g., sodium hydroxide)

  • Appropriate reaction vessel

  • Stir plate and stir bar

Procedure:

  • In a suitable reaction vessel within a chemical fume hood, place the aqueous waste solution containing N-nitroso-desmethyl-citalopram.

  • While stirring, slowly add the aluminum-nickel alloy powder to the solution.

  • Carefully add the aqueous alkali to the mixture. The reaction may be exothermic.

  • Allow the reaction to proceed for a sufficient time to ensure complete degradation.

  • The resulting mixture, now containing the reduced amine, must still be collected as hazardous waste.

Note: This method is not recommended for waste in acetone (B3395972) or dichloromethane (B109758) solutions, as the reaction may be slow or incomplete.[2]

Quantitative Data for Disposal and Decontamination

ParameterGuideline/ValueSource
Waste Container Fill Level Do not exceed 80% of container capacityGeneral Hazardous Waste Guidelines
Primary Disposal Method High-Temperature IncinerationGeneral N-Nitrosamine Disposal Protocols
Lab-Scale Decontamination Reduction with Aluminum-Nickel Alloy in Alkali[2]
Work Surface Decontamination 1:1 Hydrobromic acid and Acetic Acid solution[3]

Disposal Workflow and Logic

DisposalWorkflow N-nitroso-desmethyl-citalopram Disposal Workflow start Generation of N-nitroso-desmethyl-citalopram Waste identify Identify and Segregate Waste start->identify containerize Containerize in Labeled, Leak-Proof Containers identify->containerize storage Store in Designated Hazardous Waste Area containerize->storage decontaminate Small-Scale Aqueous Waste Decontamination? storage->decontaminate contact_ehs Contact Environmental Health & Safety (EHS) pickup Arrange for Professional Waste Pickup contact_ehs->pickup incineration High-Temperature Incineration by Licensed Vendor pickup->incineration decontaminate->contact_ehs No reduction Chemical Reduction (e.g., Al-Ni Alloy) decontaminate->reduction Yes reduction->containerize ChemicalDegradation Chemical Reduction of N-nitroso-desmethyl-citalopram nitrosamine N-nitroso-desmethyl-citalopram (Carcinogenic) reduction Reduction of N-nitroso Group nitrosamine->reduction reagents Aluminum-Nickel Alloy + Aqueous Alkali reagents->reduction amine Corresponding Amine (Less Hazardous) reduction->amine disposal Collect as Hazardous Waste for Incineration amine->disposal

References

Handling

Personal protective equipment for handling N-nitroso-desmethyl-citalopram

This guide provides critical safety and logistical information for the handling and disposal of N-nitroso-desmethyl-citalopram. Given its classification as a genotoxic and potentially carcinogenic nitrosamine (B1359907)...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides critical safety and logistical information for the handling and disposal of N-nitroso-desmethyl-citalopram. Given its classification as a genotoxic and potentially carcinogenic nitrosamine (B1359907) impurity, all procedures must be conducted with stringent adherence to safety protocols to minimize exposure risk.[1]

Hazard Identification and Risk Assessment

N-nitroso-desmethyl-citalopram is identified as a potentially genotoxic and carcinogenic compound.[1] N-nitroso compounds as a class are recognized as potent carcinogens and require extreme care during handling.[2][3] Due to its potential genotoxicity, strict control and monitoring are crucial during all stages of handling, from synthesis to storage and disposal.[1] A comprehensive risk assessment should be performed before any handling of this compound.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary barrier to exposure. A multi-layered approach is recommended, especially when handling the pure compound or concentrated solutions. All personnel must be trained on the proper use, removal, and disposal of PPE.

Table 1: Recommended Personal Protective Equipment

Protection Type Equipment Specifications and Recommendations
Respiratory Protection Powered Air-Purifying Respirator (PAPR)Recommended for procedures with a high potential for aerosol or dust generation (e.g., weighing, transfers of solids). Hoods or full-facepieces can offer high protection factors.[4][5]
Reusable Half or Full-Facepiece RespiratorMust be used with P100/FFP3 particulate filters. A proper fit test is mandatory before use.[4]
Disposable Respirator (N95 or FFP2)Suitable only for low-risk activities and should not be used as primary protection when handling the pure, potent compound.[4]
Hand Protection Double GlovingWear two pairs of nitrile gloves. The outer glove should be changed immediately if contaminated and at regular intervals during the procedure.[4]
Body Protection Disposable Coveralls or GownA disposable, back-closure gown or coveralls made of a material like Tyvek should be worn to protect against splashes and dust.[4][6][7] For animal studies, full protective suits are recommended.[8]
Shoe CoversRequired to prevent the tracking of contaminants outside of the designated handling area.[6]
Eye Protection Chemical Safety GogglesGoggles are required to provide a seal around the eyes and protect against splashes or dust. A face shield can be worn over goggles for full facial protection.[6]

Operational Plan: Step-by-Step Handling Protocol

All handling of N-nitroso-desmethyl-citalopram must occur in a designated area with restricted access.[9] This includes a dedicated chemical fume hood, biological safety cabinet, or glove box.[8]

Experimental Protocol for Safe Handling:

  • Preparation: Cordon off a "designated area" for handling.[9] Ensure all necessary equipment, including a pre-calibrated analytical balance, glassware, and waste containers, are inside a certified chemical fume hood or glove box.[9]

  • Donning PPE: Before entering the designated area, put on all required PPE as specified in Table 1, ensuring a proper fit.

  • Weighing and Preparation: Conduct all manipulations of the solid compound, such as weighing and preparing solutions, within the containment of a fume hood or glove box to minimize inhalation risk.[8][9]

  • Execution of Experiment: Keep all containers with the compound sealed when not in immediate use. N-nitroso compounds can be light-sensitive, so storage in amber or foil-wrapped containers is recommended.[2]

  • Post-Procedure Decontamination: After completing the experimental work, decontaminate all surfaces and equipment.[8] A 5% acetic acid solution has been noted for washing surfaces after cleaning up some N-nitroso compounds.[3] All wipes and disposable materials used for cleaning must be treated as hazardous waste.[8]

  • Doffing PPE: Remove PPE in a designated area, being careful to avoid self-contamination. Disposable items must be placed directly into a hazardous waste container.

  • Waste Segregation: Segregate waste streams as outlined in the disposal plan below.

G cluster_prep Preparation Phase cluster_handling Handling Phase (in Fume Hood/Glove Box) cluster_cleanup Post-Handling Phase A 1. Designate & Prepare Work Area B 2. Don Full PPE A->B C 3. Weigh Compound & Prepare Solution B->C D 4. Perform Experiment C->D E 5. Decontaminate Surfaces & Equipment D->E F 6. Segregate & Contain All Waste E->F G 7. Doff PPE F->G

Caption: Workflow for safely handling N-nitroso-desmethyl-citalopram.

Disposal Plan

N-nitroso-desmethyl-citalopram and all contaminated materials must be disposed of as hazardous waste.[8] The primary and required method for final disposal is high-temperature incineration through a licensed hazardous waste contractor.[10]

Table 2: Waste Management and Disposal Protocol

Waste Type Disposal Procedure
Solid Waste Includes contaminated PPE (gloves, coveralls), weigh paper, absorbent pads, and wipes.
- Place in a dedicated, clearly labeled, sealed container.[3]
- Double-bag dry waste using transparent, sealable bags.[8]
Liquid Waste Includes unused solutions and contaminated solvents.
- Collect in a dedicated, sealed, and properly labeled hazardous waste container.
- Do not mix with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Sharps Waste Includes contaminated needles, syringes, and glassware.
- Place directly into a designated sharps container for hazardous chemical waste.
Decontamination Chemical degradation procedures (e.g., using aluminum:nickel alloy powder in a basic medium for some N-nitroso compounds) can be used for small-scale decontamination but are supplementary to final disposal.[10][11]
Final Disposal All waste streams must be collected and disposed of by a certified hazardous waste management company, ensuring compliance with all local and federal regulations.[8][10]

References

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